Syringaresinol diglucoside

Core Science & Biosynthesis

A Technical Guide to the Natural Sources of Syringaresinol Diglucoside for Researchers and Drug Development Professionals

Introduction

Syringaresinol (B1662434) diglucoside is a naturally occurring lignan (B3055560) glycoside, a class of polyphenolic compounds widely distributed in the plant kingdom. As a phytoestrogen, it has garnered significant interest within the scientific community for its diverse biological activities, including antioxidant, anti-inflammatory, and potential anticancer properties.[1] This technical guide provides an in-depth overview of the natural sources of Syringaresinol diglucoside, detailed experimental protocols for its extraction and quantification, and an exploration of its known signaling pathways, tailored for researchers, scientists, and professionals in drug development.

Natural Sources of Syringaresinol Diglucoside

Syringaresinol diglucoside is found in a variety of plants, with notable concentrations in certain medicinal herbs and dietary sources. The primary plant sources include members of the Araliaceae and Oleaceae families.

Key Plant Sources:

• Eleutherococcus senticosus (Siberian Ginseng): The roots and rhizomes of Eleutherococcus senticosus are a prominent source of Syringaresinol diglucoside, often referred to as eleutheroside E in this context.[1][2] The European Pharmacopoeia stipulates that the dried underground organs of E. senticosus should contain a minimum of 0.08% of the sum of eleutheroside B and eleutheroside E (Syringaresinol diglucoside) by dry weight.[3] The distribution of eleutherosides varies within the plant, with stems generally having higher concentrations than roots and leaves.[2] The total yield of eleutheroside B, eleutheroside E, and isofraxidin (B1672238) in the fruits has been estimated to be around 30 mg/g.[2]

• Polygonatum sibiricum (Siberian Solomon's Seal): The rhizomes of Polygonatum sibiricum are another significant source of Syringaresinol diglucoside.[4] This plant has a long history of use in traditional Chinese medicine for various ailments, and its therapeutic effects are partly attributed to its lignan content.[5][6]

• Syringa spp. (Lilac): The Syringa genus, commonly known as lilac, also contains Syringaresinol diglucoside.[1]

• Other Dietary Sources: Lignans (B1203133), including Syringaresinol, are also present in a range of dietary sources such as cereals, oilseeds, nuts, vegetables, and beverages.[7]

Quantitative Data on Syringaresinol Diglucoside Content

The concentration of Syringaresinol diglucoside can vary significantly depending on the plant species, the part of the plant used, geographical location, and harvesting time. The following table summarizes available quantitative data.

Plant Species	Plant Part	Compound Measured	Concentration	Reference
Eleutherococcus senticosus	Dried Root/Rhizome	Sum of Eleutheroside B and Eleutheroside E	≥ 0.08% of dry weight	[3]
Eleutherococcus senticosus	Fruit	Total Eleutheroside B, E, and Isofraxidin	~30 mg/g	[2]
Solanum melongena (Eggplant)	Whole, Raw	Syringaresinol	0.002 mg/100g fresh weight	[8]

Experimental Protocols

The extraction and quantification of Syringaresinol diglucoside from plant matrices involve several critical steps, from sample preparation to final analysis. Below are detailed methodologies for these key experiments.

General Workflow for Extraction and Analysis

The following diagram illustrates a general workflow for the extraction, purification, and analysis of Syringaresinol diglucoside from a plant source.

Caption: General workflow for Syringaresinol diglucoside extraction and analysis.

Detailed Methodology for Extraction and Isolation

This protocol is a composite of common methods used for lignan extraction from plant material, such as flaxseed, which can be adapted for sources of Syringaresinol diglucoside.[9][10][11]

• Sample Preparation:

  • The plant material (e.g., dried roots of E. senticosus) is ground into a fine powder.

  • The powdered material is defatted using a non-polar solvent like hexane (B92381) to remove lipids, which can interfere with subsequent extraction steps.

• Extraction:

  • The defatted plant material is extracted with an aqueous solution of an aliphatic alcohol, typically 70-80% ethanol or methanol.[9][11]

  • The extraction can be performed using methods such as reflux, sonication, or shaking at a controlled temperature (e.g., 60°C) for several hours to ensure efficient extraction of the lignan glycosides.

• Hydrolysis:

  • The crude extract is subjected to alkaline hydrolysis to break the ester linkages and release Syringaresinol diglucoside from its complexed form. This is often achieved by adding a base like sodium hydroxide (B78521) (NaOH) to the extract and heating the mixture.[9][12]

• Purification:

  • The hydrolyzed extract is then purified to isolate the Syringaresinol diglucoside. This can be achieved through various chromatographic techniques.

  • Column Chromatography: A common method involves using Sephadex LH-20 or a C18 reversed-phase resin. The extract is loaded onto the column, and fractions are eluted with a suitable solvent system (e.g., aqueous ethanol).[9][13]

  • The fractions containing Syringaresinol diglucoside are collected, pooled, and concentrated.

Detailed Methodology for HPLC Quantification

High-Performance Liquid Chromatography (HPLC) is the most common analytical technique for the quantification of Syringaresinol diglucoside.[14][15]

• Instrumentation:

  • An HPLC system equipped with a UV or PDA (Photodiode Array) detector and a mass spectrometer (MS) is used.

  • A reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is typically employed for separation.[14]

• Mobile Phase and Gradient:

  • The mobile phase usually consists of a mixture of an aqueous acidic solution (e.g., water with 0.1% formic acid) and an organic solvent (e.g., acetonitrile (B52724) or methanol).[14]

  • A gradient elution is often used to achieve good separation of the compounds in the extract. An example of a gradient could be starting with a higher proportion of the aqueous phase and gradually increasing the proportion of the organic phase over the course of the run.[14]

• Detection and Quantification:

  • Syringaresinol diglucoside is detected by its UV absorbance, typically around 280 nm.

  • Mass spectrometry can be used for confirmation of the compound's identity by determining its mass-to-charge ratio.

  • Quantification is performed by creating a calibration curve using a purified standard of Syringaresinol diglucoside. The peak area of the compound in the sample is then compared to the calibration curve to determine its concentration.

Signaling Pathways

Syringaresinol and its metabolites have been shown to modulate several key signaling pathways involved in inflammation and cellular regulation.

Inhibition of the NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) pathway is a central regulator of the inflammatory response. Syringaresinol has been demonstrated to inhibit this pathway, thereby reducing the expression of pro-inflammatory mediators.

Caption: Syringaresinol inhibits the NF-κB pathway by preventing IKK activation.

Modulation of the AP-1 Signaling Pathway

Activator protein-1 (AP-1) is another transcription factor that plays a crucial role in inflammation and other cellular processes. While the exact mechanism is still under investigation, Syringaresinol is believed to modulate the AP-1 pathway, contributing to its anti-inflammatory effects.

Caption: Syringaresinol is thought to modulate the AP-1 pathway via the MAPK cascade.

Syringaresinol diglucoside represents a promising natural compound with significant therapeutic potential. This guide has provided a comprehensive overview of its primary natural sources, offering quantitative data where available. The detailed experimental protocols for extraction and quantification serve as a valuable resource for researchers aiming to isolate and study this compound. Furthermore, the elucidation of its inhibitory effects on key inflammatory signaling pathways, such as NF-κB, provides a mechanistic basis for its observed anti-inflammatory properties. Continued research into the natural sources, bioavailability, and pharmacological activities of Syringaresinol diglucoside is warranted to fully explore its potential in the development of novel therapeutics.

References

• 1. (-)-Syringaresinol diglucoside | 66791-77-3 | FS145195 [biosynth.com]
• 2. mdpi.com [mdpi.com]
• 3. Eleutherococcus root: a comprehensive review of its phytochemistry and pharmacological potential in the context of its adaptogenic effect - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Syringaresinol‑di‑O‑β‑D‑glucoside, a phenolic compound from Polygonatum sibiricum, exhibits an antidiabetic and antioxidative effect on a streptozotocin‑induced mouse model of diabetes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A Review of Polygonatum Mill. Genus: Its Taxonomy, Chemical Constituents, and Pharmacological Effect Due to Processing Changes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Main Bioactive Components and Their Biological Activities from Natural and Processed Rhizomes of Polygonum sibiricum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Toxicological testing of syringaresinol and enterolignans - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Concentration data for Syringaresinol in Eggplant [Purple], whole, raw - Phenol-Explorer [phenol-explorer.eu]
• 9. Patented techniques for the extraction and isolation of secoisolari-ciresinol diglucoside from flaxseed - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. 2024.sci-hub.se [2024.sci-hub.se]
• 12. US20030060420A1 - Process for extraction and stabilization of phytoestrogens from flaxseed and product therefrom - Google Patents [patents.google.com]
• 13. Purification of secoisolariciresinol diglucoside with column chromatography on a sephadex LH-20 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. przyrbwn.icm.edu.pl [przyrbwn.icm.edu.pl]
• 15. HPLC method for analysis of secoisolariciresinol diglucoside in flaxseeds - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Syringaresinol Diglucoside: Chemical Structure, Properties, and Biological Activities

For Researchers, Scientists, and Drug Development Professionals

Introduction

Syringaresinol diglucoside is a naturally occurring lignan (B3055560) glycoside found in a variety of plant species, most notably in the roots of Eleutherococcus senticosus (Siberian ginseng). As a phytoestrogen, it has garnered significant interest within the scientific community for its potential therapeutic applications, including its antioxidant, anti-inflammatory, anti-cancer, and anti-viral properties.[1] This technical guide provides a comprehensive overview of the chemical structure, physicochemical properties, and known biological activities of Syringaresinol diglucoside, with a focus on the underlying molecular mechanisms.

Chemical Structure and Identification

Syringaresinol diglucoside is structurally characterized by a central furofuran lignan core, syringaresinol, which is glycosidically linked to two glucose molecules.

Chemical Identifiers

Identifier	Value
IUPAC Name	(2S,3R,4S,5S,6R)-2-[4-[(3R,3aS,6R,6aS)-6-[3,5-dimethoxy-4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan-3-yl]-2,6-dimethoxyphenoxy]-6-(hydroxymethyl)oxane-3,4,5-triol[2]
SMILES String	COC1=CC(=CC(=C1O[C@H]2--INVALID-LINK--CO)O)O">C@@HO)OC)[C@H]3[C@@H]4CO--INVALID-LINK--C5=CC(=C(C(=C5)OC)O[C@H]6--INVALID-LINK--CO)O)O">C@@HO)OC[1]
Chemical Formula	C34H46O18[1]
CAS Number	66791-77-3, 96038-87-8[1][3]

Physicochemical Properties

A summary of the key physicochemical properties of Syringaresinol diglucoside and its aglycone, Syringaresinol, is presented below. It is important to note that some experimental data for the diglucoside are limited, and in such cases, data for the aglycone or related compounds are provided for reference.

Table of Quantitative Physicochemical Data

Property	Value	Notes
Molecular Weight	742.72 g/mol [1]
Melting Point	210 - 211 °C	Data for Syringaresinol (aglycone)[4]
Boiling Point	Not available
Flash Point	519.7 °C[1][5]
pKa	Not available	The aglycone, Syringaresinol, has a predicted acidic pKa of 9.[6]
Solubility	Syringaresinol diglucoside: Soluble in DMSO (50 mg/mL), Pyridine, Methanol, and Ethanol.[7] Syringaresinol (aglycone): Soluble in DMSO (90 mg/mL).[8] A formulation for in vivo studies consists of 10% DMSO, 40% PEG300, 5% Tween 80, and 45% Saline (3.3 mg/mL).[8]
Appearance	White to off-white solid
Storage	2-8°C[1][3]

Experimental Protocols

Extraction and Isolation of Syringaresinol Diglucoside from Eleutherococcus senticosus

The following is a representative protocol for the extraction and isolation of Syringaresinol diglucoside, based on general methods for lignan glycosides.

Workflow for Extraction and Isolation

References

• 1. (-)-Syringaresinol diglucoside | 66791-77-3 | FS145195 [biosynth.com]
• 2. Acanthoside D | C34H46O18 | CID 442830 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. Syringaresinol | C22H26O8 | CID 100067 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. (-)-Syringaresinol diglucoside, 1 mg, CAS No. 66791-77-3 | Lignans | Secondary plant substances | Natural Products | Biochemicals - Product Expansion | Campaign | Carl ROTH - International [carlroth.com]
• 6. Showing Compound (+)-Syringaresinol (FDB014720) - FooDB [foodb.ca]
• 7. targetmol.cn [targetmol.cn]
• 8. (-)-Syringaresinol | TargetMol [targetmol.com]

The Enigmatic Path to a Potent Phytoestrogen: A Technical Guide to the Biosynthesis of Syringaresinol Diglucoside in Plants

For Researchers, Scientists, and Drug Development Professionals

Abstract

Syringaresinol (B1662434) diglucoside, a prominent lignan (B3055560) found in various medicinal plants, has garnered significant interest for its potential therapeutic properties, including antioxidant and anti-inflammatory activities. Understanding its biosynthesis is paramount for metabolic engineering efforts aimed at enhancing its production. This technical guide provides a comprehensive overview of the current understanding of the syringaresinol diglucoside biosynthetic pathway in plants. While significant progress has been made in elucidating the general lignan biosynthesis framework, the specific enzymatic players dedicated to syringaresinol formation and glycosylation remain largely uncharacterized. This document outlines the putative pathway, details relevant experimental protocols for its investigation, and presents the available quantitative data.

Introduction

Lignans are a diverse class of diphenolic secondary metabolites synthesized in plants from precursors derived from the phenylpropanoid pathway. Syringaresinol is a furofuran lignan formed from the oxidative coupling of two sinapyl alcohol units[1][2]. In planta, it is often found in its glycosylated form, syringaresinol diglucoside, which enhances its solubility and stability[3][4]. This guide delves into the core biosynthetic steps leading to syringaresinol diglucoside, from the generation of its monolignol precursor to the final glycosylation events.

The Putative Biosynthetic Pathway of Syringaresinol Diglucoside

The biosynthesis of syringaresinol diglucoside is a multi-step process that begins in the cytoplasm and is believed to conclude in the vacuole for storage. The pathway can be divided into three major stages:

• Phenylpropanoid Pathway and Monolignol Biosynthesis: The journey begins with the amino acid L-phenylalanine, which is channeled into the phenylpropanoid pathway to generate sinapyl alcohol, the direct precursor of syringaresinol.

• Oxidative Coupling to Form Syringaresinol: Two molecules of sinapyl alcohol undergo stereoselective oxidative coupling to form the syringaresinol backbone. This reaction is catalyzed by a laccase or peroxidase and is directed by a dirigent protein (DIR).

• Glycosylation to Syringaresinol Diglucoside: The final step involves the sequential addition of two glucose moieties to the syringaresnol aglycone, a process catalyzed by UDP-glycosyltransferases (UGTs).

The following diagram illustrates the proposed biosynthetic pathway:

Figure 1: Proposed biosynthetic pathway of Syringaresinol Diglucoside.

Phenylpropanoid Pathway: Synthesis of Sinapyl Alcohol

The synthesis of sinapyl alcohol is a well-established branch of the phenylpropanoid pathway. The key enzymes involved are listed in Table 1.

Table 1: Enzymes of the Phenylpropanoid Pathway Leading to Sinapyl Alcohol

Enzyme	Abbreviation	Function
Phenylalanine ammonia-lyase	PAL	Deaminates L-phenylalanine to cinnamic acid.
Cinnamate 4-hydroxylase	C4H	Hydroxylates cinnamic acid to p-coumaric acid.
p-Coumarate 3-hydroxylase	C3H	Hydroxylates p-coumaric acid to caffeic acid.
Caffeic acid O-methyltransferase	COMT	Methylates caffeic acid to ferulic acid.
Ferulate 5-hydroxylase	F5H	Hydroxylates ferulic acid to 5-hydroxyferulic acid.
Caffeic acid O-methyltransferase	COMT	Methylates 5-hydroxyferulic acid to sinapic acid.
4-Coumarate:CoA ligase	4CL	Activates sinapic acid to sinapoyl-CoA.
Cinnamoyl-CoA reductase	CCR	Reduces sinapoyl-CoA to sinapaldehyde (B192390).
Sinapyl alcohol dehydrogenase	SAD	Reduces sinapaldehyde to sinapyl alcohol.
Cinnamyl alcohol dehydrogenase	CAD	Can also reduce sinapaldehyde to sinapyl alcohol.

Oxidative Coupling: The Formation of Syringaresinol

The defining step in syringaresinol biosynthesis is the dimerization of two sinapyl alcohol molecules. This reaction is catalyzed by an oxidase (laccase or peroxidase) that generates sinapyl alcohol radicals. A dirigent protein (DIR) is hypothesized to then capture and orient these radicals to facilitate a stereoselective coupling, leading to the formation of either (+)- or (-)-syringaresinol[5]. While in vitro synthesis of racemic syringaresinol has been achieved using laccases or peroxidases alone, the specific DIR responsible for the stereospecific synthesis in planta has not yet been identified[6]. Notably, known DIRs involved in pinoresinol (B1678388) synthesis from coniferyl alcohol do not accept sinapyl alcohol as a substrate, suggesting the existence of a novel, syringyl-specific DIR[2].

Glycosylation: The Final Touches

The final stage in the biosynthesis is the glycosylation of syringaresinol. This is a two-step process catalyzed by UDP-glycosyltransferases (UGTs), which transfer glucose from UDP-glucose to the hydroxyl groups of syringaresinol. The first glucosylation yields syringaresinol monoglucoside, and a second UGT (or the same UGT acting sequentially) adds another glucose to produce syringaresinol diglucoside. The specific UGTs responsible for these reactions in any plant species have yet to be identified and characterized.

Quantitative Data

Quantitative data for the syringaresinol diglucoside biosynthetic pathway is scarce. Most available data pertains to the general lignan pathway or the accumulation of the final product in various plant tissues.

Table 2: Available Quantitative Data Related to Syringaresinol Biosynthesis

Parameter	Value	Organism/Enzyme	Reference
Laccase kinetic parameters for sinapyl alcohol	Data not available for specific plant laccases involved in syringaresinol synthesis.	Fungal Laccases	[7][8]
DIR binding affinity for sinapyl alcohol radicals	Not determined.	Putative Syringyl-DIR
UGT kinetic parameters for syringaresinol	Not determined.	Putative Syringaresinol UGTs
Syringaresinol diglucoside content	Varies significantly by plant species and tissue.	e.g., Acanthopanax senticosus	[5]

Experimental Protocols

The elucidation of the syringaresinol diglucoside pathway requires a combination of biochemical and molecular biology techniques. The following are detailed methodologies for key experiments.

Identification and Functional Characterization of a Putative Dirigent Protein

Figure 2: Experimental workflow for the identification and characterization of a dirigent protein.

Protocol 4.1.1: Heterologous Expression and Purification of a Candidate Dirigent Protein

• RNA Isolation and cDNA Synthesis: Isolate total RNA from plant tissue known to accumulate syringaresinol. Synthesize first-strand cDNA using a reverse transcriptase kit.

• Gene Amplification and Cloning: Amplify the full-length coding sequence of the candidate DIR gene using gene-specific primers. Clone the PCR product into a suitable expression vector (e.g., pET-28a for N-terminal His-tag in E. coli).

• Heterologous Expression: Transform the expression construct into a suitable E. coli strain (e.g., BL21(DE3)). Grow the culture to an OD600 of 0.6-0.8 and induce protein expression with IPTG (e.g., 0.5 mM) at a lower temperature (e.g., 18°C) overnight.

• Protein Purification: Harvest the cells and lyse them by sonication. Clarify the lysate by centrifugation. Purify the His-tagged DIR protein from the supernatant using a Ni-NTA affinity column according to the manufacturer's instructions.

Protocol 4.1.2: In Vitro Dirigent Protein Activity Assay

• Reaction Setup: In a microcentrifuge tube, prepare a reaction mixture containing:

  • Phosphate buffer (50 mM, pH 6.5)

  • Sinapyl alcohol (1 mM)

  • Laccase (from Trametes versicolor, 0.1 U) or Horseradish Peroxidase (0.1 U) and H₂O₂ (1 mM)

  • Purified recombinant DIR protein (1-10 µg)

• Incubation: Incubate the reaction at 30°C for 1-4 hours.

• Extraction: Stop the reaction and extract the products by adding an equal volume of ethyl acetate and vortexing. Centrifuge to separate the phases and collect the organic layer.

• Analysis: Evaporate the ethyl acetate and redissolve the residue in methanol. Analyze the products by chiral HPLC to separate and quantify (+)- and (-)-syringaresinol. Confirm the identity of the product using LC-MS and NMR spectroscopy.

Identification and Functional Characterization of Putative UDP-Glycosyltransferases

Protocol 4.2.1: UDP-Glycosyltransferase (UGT) Activity Assay

This protocol is adapted for a 96-well plate format and utilizes a commercial UDP detection kit for high-throughput screening.

• Reaction Setup: In each well of a 96-well plate, prepare a 50 µL reaction mixture containing:

  • Tris-HCl buffer (100 mM, pH 7.5)

  • Syringaresinol (100 µM, as the acceptor substrate)

  • UDP-glucose (500 µM, as the sugar donor)

  • Purified recombinant UGT protein (1-5 µg)

• Incubation: Incubate the plate at 30°C for 30-60 minutes.

• UDP Detection: Stop the reaction and measure the amount of UDP produced using a commercial bioluminescent UDP detection assay (e.g., UDP-Glo™ Glycosyltransferase Assay, Promega) according to the manufacturer's protocol. Luminescence is proportional to UGT activity.

• Product Confirmation: For positive hits, scale up the reaction and analyze the products by LC-MS to confirm the formation of syringaresinol monoglucoside and diglucoside.

Conclusion and Future Perspectives

The biosynthesis of syringaresinol diglucoside represents a fascinating yet underexplored area of plant secondary metabolism. While the general pathway from L-phenylalanine is largely understood, the key enzymes that confer specificity—the dirigent protein for stereoselective coupling of sinapyl alcohol and the UDP-glycosyltransferases for sequential glucosylation—remain to be discovered. The experimental protocols outlined in this guide provide a roadmap for researchers to identify and characterize these elusive enzymes. Future work involving transcriptomics of syringaresinol-rich plant tissues, coupled with heterologous expression and in vitro enzyme assays, will be crucial to fully elucidate this important biosynthetic pathway. A complete understanding will not only advance our fundamental knowledge of plant biochemistry but also pave the way for the metabolic engineering of high-value medicinal compounds like syringaresinol diglucoside.

References

• 1. mediatum.ub.tum.de [mediatum.ub.tum.de]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. A Protocol for Untargeted Metabolomic Analysis: From Sample Preparation to Data Processing - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Discovering New Substrates of a UDP-Glycosyltransferase with a High-Throughput Method - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Insights into the functional characterization of DIR proteins through genome-wide in silico and evolutionary studies: a systematic review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Multiple Reaction Monitoring for quantitative laccase kinetics by LC-MS - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling Syringaresinol Diglucoside: A Historical and Technical Guide

An In-depth Exploration of the Discovery, Isolation, and Characterization of a Promising Bioactive Compound

Syringaresinol (B1662434) diglucoside, a lignan (B3055560) glycoside of significant interest to the scientific community, has a rich history of discovery rooted in the exploration of traditional medicinal plants. This technical guide provides a comprehensive overview of the historical milestones in its discovery and isolation, detailed experimental protocols for its extraction and characterization, and an examination of its role in various biological signaling pathways.

A Journey of Discovery: From "Eleutheroside E" to a Molecule of Interest

The story of syringaresinol diglucoside's discovery is intrinsically linked to the pioneering research on the adaptogenic properties of Eleutherococcus senticosus, commonly known as Siberian ginseng. In the mid-20th century, Soviet scientists, notably I.I. Brekhman, began extensive investigations into the chemical constituents of this plant, which led to the isolation of a group of compounds they named "eleutherosides."

Subsequent research in the following decades further solidified the chemical structure of eleutheroside E and its identity as a diglucoside of syringaresinol. A pivotal paper by Deyama et al. in 1985 provided detailed characterization of syringaresinol diglucoside from Acanthopanax senticosus (a synonym for Eleutherococcus senticosus). Later, in 1991, Kinjo et al. reported the isolation of syringaresinol glycosides from Albizzia julibrissin, further expanding the known natural sources of this compound.

Today, syringaresinol diglucoside has been isolated from a variety of plant species, including Polygonatum sibiricum and Paraserianthes falcataria, and is a subject of ongoing research for its potential therapeutic applications.[1][2]

From Plant to Pure Compound: A Guide to Isolation and Characterization

The isolation and purification of syringaresinol diglucoside from its natural sources are critical steps for its study and potential application. Over the years, various methods have been developed and refined, leveraging chromatographic techniques to achieve high purity.

General Experimental Workflow for Isolation

The isolation of syringaresinol diglucoside typically follows a multi-step process, beginning with the extraction from dried plant material and culminating in a highly purified compound.

References

• 1. Eleutheroside E | C34H46O18 | CID 71312557 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

A Technical Guide to the Anti-inflammatory Properties of Syringaresinol and its Diglucoside

Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary: Syringaresinol (B1662434), a lignan (B3055560) found in various medicinal plants, and its glycosylated form, Syringaresinol diglucoside, have demonstrated significant anti-inflammatory properties across a range of preclinical models. The core mechanism of action involves the potent suppression of key pro-inflammatory signaling cascades, primarily the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways. By inhibiting these pathways, Syringaresinol effectively reduces the expression and production of numerous inflammatory mediators, including cytokines (TNF-α, IL-1β, IL-6), enzymes (iNOS, COX-2), and prostaglandins (B1171923) (PGE2). This technical document provides a comprehensive overview of its mechanisms, quantitative efficacy from in vitro and in vivo studies, detailed experimental protocols, and visual representations of the molecular pathways involved.

Core Anti-inflammatory Mechanisms

Syringaresinol exerts its anti-inflammatory effects by targeting central signaling pathways that regulate the inflammatory response. The primary mechanisms involve the dual inhibition of NF-κB and MAPK signaling.

Inhibition of the NF-κB Signaling Pathway

The NF-κB pathway is a cornerstone of inflammatory gene transcription. In an inflammatory state, such as stimulation by lipopolysaccharide (LPS), the inhibitor of NF-κB (IκBα) is phosphorylated and degraded. This releases the NF-κB (p65/p50) dimer, allowing it to translocate to the nucleus and initiate the transcription of pro-inflammatory genes[1].

Syringaresinol has been shown to significantly suppress this cascade. Studies demonstrate that it inhibits the phosphorylation and subsequent degradation of IκBα, thereby preventing the nuclear translocation of the active NF-κB p65 subunit[2][3]. This blockade is a critical upstream event that leads to a broad downstream suppression of inflammatory mediators[3][4]. Consequently, the expression of NF-κB target genes, including those for iNOS, COX-2, TNF-α, IL-1β, and IL-6, is markedly reduced[2][5].

Modulation of the MAPK Signaling Pathway

The MAPK family of kinases (including p38, JNK, and ERK) plays a crucial role in responding to external stimuli and regulating inflammatory processes. Syringaresinol has been found to selectively modulate this pathway. In LPS-stimulated macrophages, pre-treatment with syringaresinol significantly inhibits the phosphorylation of p38 MAPK and JNK, while the phosphorylation of ERK remains largely unaffected[2]. This suggests a targeted mechanism of action within the MAPK cascade. The inhibition of p38 and JNK phosphorylation contributes to the overall reduction in inflammatory mediator production, as these kinases are also involved in the regulation of cytokine expression and other inflammatory processes[2][5].

The combined inhibition of both the NF-κB and MAPK (p38/JNK) pathways provides a robust and multi-faceted anti-inflammatory effect, making Syringaresinol a compound of significant interest for therapeutic development.

Visualizing the Mechanism of Action

The following diagrams illustrate the key signaling pathways modulated by Syringaresinol.

Caption: Syringaresinol's inhibition of NF-κB and MAPK signaling pathways.

Quantitative Efficacy Data

The anti-inflammatory effects of Syringaresinol have been quantified in various in vitro and in vivo models. The data consistently show a dose-dependent inhibition of key inflammatory markers.

In Vitro Studies

The most common in vitro model utilizes murine macrophages (RAW 264.7) or human synovial cells (SW982) stimulated with an inflammatory agent like LPS or IL-1β.

Model System	Compound	Concentration(s)	Measured Marker	Result	Citation
LPS-stimulated RAW 264.7 cells	(+)-Syringaresinol	25, 50, 100 µM	Nitric Oxide (NO) Production	Dose-dependent inhibition	[2][5][6]
LPS-stimulated RAW 264.7 cells	(+)-Syringaresinol	25, 50, 100 µM	Prostaglandin E2 (PGE2)	Dose-dependent inhibition	[2][5][6]
LPS-stimulated RAW 264.7 cells	(+)-Syringaresinol	25, 50, 100 µM	TNF-α Production	Dose-dependent inhibition	[2][5][6]
LPS-stimulated RAW 264.7 cells	(+)-Syringaresinol	25, 50, 100 µM	IL-1β Production	Dose-dependent inhibition	[2][5][6]
LPS-stimulated RAW 264.7 cells	(+)-Syringaresinol	25, 50, 100 µM	IL-6 Production	Dose-dependent inhibition	[2][5][6]
LPS-stimulated RAW 264.7 cells	(+)-Syringaresinol	25, 50, 100 µM	iNOS Protein Expression	Dose-dependent reduction	[2][5]
LPS-stimulated RAW 264.7 cells	(+)-Syringaresinol	25, 50, 100 µM	COX-2 Protein Expression	Dose-dependent reduction	[2][5]
SW982 human synovial sarcoma cells	(+)-Syringaresinol-di-O-beta-D-glucoside	Not specified	IL-6 Production	Suppressed production	[7]
SW982 human synovial sarcoma cells	(+)-Syringaresinol-di-O-beta-D-glucoside	Not specified	PGE2 Production	Significantly suppressed production	[7]
SW982 human synovial sarcoma cells	(+)-Syringaresinol-di-O-beta-D-glucoside	Not specified	IL-1β, IL-6, COX-2, MMP-1 mRNA	Potent inhibition of expression	[7]
IL-1β-activated mouse chondrocytes	Syringaresinol	Not specified	NO, PGE2, IL-6, TNF-α, iNOS, COX-2, MMP-13	Significantly restrained expression	[3]

In Vivo Studies

The carrageenan-induced paw edema model in mice is a standard for assessing acute anti-inflammatory activity.

Model System	Compound	Dosage	Measured Marker	Result	Citation
Carrageenan-induced paw edema (mice)	(+)-Syringaresinol	30 mg/kg	Paw Edema Volume	Significantly reduced swelling	[2][6]
Carrageenan-induced paw edema (mice)	(+)-Syringaresinol	50 mg/kg p.o.	Paw Edema Volume	Significantly reduced swelling	[2]
Carrageenan-induced paw tissue (mice)	(+)-Syringaresinol	30 mg/kg	iNOS, COX-2, TNF-α, IL-1β, IL-6 mRNA	Suppressed elevation of mRNA levels	[2][6]
Carrageenan-induced paw tissue (mice)	(+)-Syringaresinol	30 mg/kg	COX-2, NF-κB Protein	Suppressed elevation of protein levels	[2][6]

Key Experimental Protocols

Reproducibility is paramount in scientific research. The following sections detail the common methodologies used to evaluate the anti-inflammatory properties of Syringaresinol.

In Vitro: LPS-Stimulated Macrophage Model

This model is widely used to screen for anti-inflammatory agents by mimicking a bacterial-induced inflammatory response.

Caption: Standard experimental workflow for in vitro anti-inflammatory assessment.

Detailed Steps:

• Cell Culture: RAW 264.7 murine macrophage cells are maintained in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin in a humidified incubator at 37°C with 5% CO2[1].

• Cell Seeding & Treatment: Cells are seeded into plates at a density of approximately 5 x 10⁵ cells/mL. After 24 hours of adherence, the cells are pre-treated with Syringaresinol (e.g., 25, 50, 100 µM) for 1 hour[1][2][6].

• LPS Stimulation: Inflammation is induced by adding lipopolysaccharide (LPS) at a concentration of 1 µg/mL and incubating for 20-24 hours[2][6].

• Endpoint Analysis:

  • Nitric Oxide (NO): The concentration of nitrite (B80452) in the cell culture supernatant is measured using the Griess reaction as an indicator of NO production[2].

  • Cytokines and PGE2: Levels of TNF-α, IL-1β, IL-6, and PGE2 in the supernatant are quantified using specific Enzyme-Linked Immunosorbent Assay (ELISA) kits[2][6].

  • Protein Expression: Cell lysates are collected for Western blot analysis to determine the expression levels of proteins such as iNOS, COX-2, and the phosphorylation status of MAPK and NF-κB pathway components[2].

  • mRNA Expression: Total RNA is extracted from cells for Reverse Transcription Polymerase Chain Reaction (RT-PCR) to measure the mRNA levels of pro-inflammatory genes[2].

  • Cytotoxicity: An MTT assay is run in parallel to confirm that the concentrations of Syringaresinol used are not cytotoxic[1].

In Vivo: Carrageenan-Induced Paw Edema Model

This is a classical and highly reproducible model for evaluating the in vivo efficacy of anti-inflammatory drugs against acute inflammation.

Detailed Steps:

• Animal Acclimatization: Male ICR mice or Wistar rats are acclimatized for at least one week before the experiment[2][8].

• Drug Administration: Animals are divided into groups. The treatment groups receive Syringaresinol orally (p.o.) at specified doses (e.g., 30 or 50 mg/kg)[2]. The control group receives the vehicle, and a positive control group may receive a standard NSAID like indomethacin.

• Induction of Inflammation: One hour after drug administration, a sub-plantar injection of 1% carrageenan solution is administered into the right hind paw of each animal to induce localized inflammation and edema[2][8].

• Measurement of Edema: The volume of the paw is measured using a plethysmometer at various time points after the carrageenan injection (e.g., 1, 2, 3, 4, and 5 hours)[2][8]. The percentage of inhibition of edema is calculated by comparing the increase in paw volume in the treated groups to the control group.

• Biochemical Analysis: After the final measurement, animals are euthanized, and the inflamed paw tissue is collected. The tissue can be homogenized to measure levels of inflammatory markers such as iNOS, COX-2, and cytokines via RT-PCR, Western blot, or ELISA[2][6].

Conclusion

Syringaresinol and its diglucoside derivative have emerged as compelling anti-inflammatory agents. Their efficacy is rooted in the targeted suppression of the NF-κB and MAPK signaling pathways, leading to a broad-spectrum reduction of pro-inflammatory mediators. The consistent, dose-dependent activity observed in both cellular and animal models underscores its potential for development as a therapeutic for inflammatory disorders. Further investigation into its pharmacokinetics, safety profile, and efficacy in chronic inflammation models is warranted to translate these promising preclinical findings into clinical applications.

References

• 1. benchchem.com [benchchem.com]
• 2. Attenuation of inflammatory responses by (+)-syringaresinol via MAP-Kinase-mediated suppression of NF-κB signaling in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Syringaresinol attenuates osteoarthritis via regulating the NF-κB pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Attenuation of inflammatory responses by (+)-syringaresinol via MAP-Kinase-mediated suppression of NF-κB signaling in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. (+)-Syringaresinol-di-O-beta-D-glucoside, a phenolic compound from Acanthopanax senticosus Harms, suppresses proinflammatory mediators in SW982 human synovial sarcoma cells by inhibiting activating protein-1 and/or nuclear factor-kappaB activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

A Technical Guide to the Metabolism of Syringaresinol Diglucoside into Enterolignans

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lignans (B1203133) are a class of polyphenolic compounds found in a wide variety of plant-based foods, including cereals, oilseeds, and vegetables[1][2]. Syringaresinol (B1662434) diglucoside is a specific lignan (B3055560) that, upon ingestion, can be metabolized by the gut microbiota into enterolignans, primarily enterodiol (B191174) (END) and enterolactone (B190478) (ENL)[1][3]. These metabolites are considered "mammalian lignans" as they are not found in plants themselves[1]. Enterolignans have garnered significant scientific interest due to their potential biological activities, including antioxidant and phytoestrogenic effects, which may play a role in the prevention of chronic diseases[1][4].

This technical guide provides an in-depth overview of the metabolic conversion of syringaresinol diglucoside to enterolignans. It details the metabolic pathway, summarizes key quantitative data, outlines relevant experimental protocols, and illustrates the critical workflows and relationships using diagrams. The information is intended for researchers, scientists, and drug development professionals working on phytochemical metabolism and its physiological implications.

The Metabolic Pathway: From Plant Lignan to Mammalian Enterolignans

The transformation of syringaresinol diglucoside into enterodiol and enterolactone is a multi-step process that occurs primarily in the colon and is exclusively mediated by the gut microbiota[1][3]. The general pathway involves deglycosylation, followed by a series of demethylation, dehydroxylation, and oxidation reactions[3][5].

The initial and rate-limiting step is the hydrolysis of the glycosidic bonds by bacterial β-glucosidases to release the aglycone, syringaresinol[3]. This aglycone then undergoes further modification by the microbial enzymatic machinery to form enterolignans. The overall conversion efficiency of syringaresinol diglucoside appears to be significantly lower than that of other plant lignans like secoisolariciresinol (B192356) diglucoside (SDG)[1].

Caption: Metabolic pathway of syringaresinol diglucoside to enterolignans.

Quantitative Data on Lignan Metabolism

Quantitative analysis of lignan metabolism is crucial for understanding bioavailability and potential physiological effects. Data is often generated from in vitro fecal fermentation studies or in vivo pharmacokinetic studies. While specific data for syringaresinol diglucoside is limited, studies on the related and more efficiently converted lignan, secoisolariciresinol diglucoside (SDG), provide a valuable framework for comparison.

Table 1: In Vitro Conversion of Plant Lignans by Human Fecal Microbiota

Precursor Lignan	Incubation Time (h)	% Conversion to END + ENL	Reference
Syringaresinol Diglucoside (Syr-DG)	24	4%	[1]
Secoisolariciresinol Diglucoside (SDG)	24	72%	[1]

| Pinoresinol Diglucoside (Pin-DG) | 24 | 55% |[1] |

Table 2: Pharmacokinetic Parameters of SDG Metabolites in Humans (Post-Oral Dose) This data for SDG, a related lignan, is provided as a proxy to illustrate the typical timeline of enterolignan appearance in plasma. Similar delayed peaks are expected for metabolites of syringaresinol diglucoside, though likely at lower concentrations.

Metabolite	Tmax (Peak Time) (h)	Elimination Half-Life (t½) (h)	Reference
Secoisolariciresinol (SECO)	5 - 7	4.8	[6]
Enterodiol (END)	12 - 24	9.4	[6]

| Enterolactone (ENL) | 24 - 36 | 13.2 |[6] |

Experimental Protocols

Reproducible and standardized methodologies are essential for studying lignan metabolism. Below are detailed protocols for key experimental approaches.

In Vitro Anaerobic Fermentation with Fecal Microbiota

This method assesses the capability of the gut microbiota to convert a precursor lignan into its metabolites.

Protocol:

• Fecal Sample Collection: Obtain fresh fecal samples from healthy human donors who have not taken antibiotics for at least 3 months.

• Slurry Preparation: Immediately transfer samples into an anaerobic chamber. Prepare a 10% (w/v) fecal slurry by homogenizing the feces in a pre-reduced anaerobic buffer (e.g., phosphate (B84403) buffer with reducing agents like cysteine).

• Incubation: Dispense the fecal slurry into sterile tubes within the anaerobic chamber. Add the test compound (syringaresinol diglucoside) to a final concentration (e.g., 10-100 µM). Include a vehicle control.

• Time-Course Sampling: Incubate the tubes at 37°C. At designated time points (e.g., 0, 4, 8, 12, 24, 48 hours), remove an aliquot of the incubation mixture.

• Sample Quenching & Extraction: Immediately quench the enzymatic activity by adding a solvent like ice-cold acetonitrile (B52724). Centrifuge to pellet solids. The supernatant, containing the metabolites, is collected for analysis.

• Analysis: Analyze the extracted metabolites using LC-MS/MS.

Caption: Workflow for in vitro fecal fermentation experiments.

Bioanalytical Method: Quantification by LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for accurately quantifying lignans and their metabolites in complex biological matrices.

Protocol:

• Sample Preparation:

  • Plasma/Serum: Perform protein precipitation by adding 3 volumes of cold acetonitrile containing deuterated internal standards. Vortex and centrifuge.

  • Urine/Fecal Water: Perform enzymatic deconjugation (using β-glucuronidase/sulfatase) to measure total lignan concentrations (free + conjugated). Following deconjugation, perform solid-phase extraction (SPE) for sample cleanup and concentration.

• Evaporation and Reconstitution: Evaporate the supernatant or SPE eluate to dryness under a stream of nitrogen. Reconstitute the residue in a small volume of the initial mobile phase.

• Chromatographic Separation: Inject the sample onto a reverse-phase C18 column. Use a gradient elution with a mobile phase consisting of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

• Mass Spectrometric Detection: Analyze the column effluent using a triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source, typically in negative ion mode[7]. Monitor the specific parent-to-daughter ion transitions for each analyte and internal standard using Multiple Reaction Monitoring (MRM).

• Quantification: Construct a calibration curve using standards of known concentrations to quantify the analytes in the samples.

Caption: General workflow for LC-MS/MS bioanalysis of lignans.

In Vivo Pharmacokinetic Study Design

This approach determines the absorption, distribution, metabolism, and excretion (ADME) profile of a compound and its metabolites in a living organism.

Protocol:

• Animal Model: Use a suitable animal model, such as Sprague-Dawley rats, with cannulated jugular veins for serial blood sampling.

• Dosing: Administer a single oral gavage dose of syringaresinol diglucoside suspended in a suitable vehicle (e.g., 0.5% carboxymethylcellulose).

• Sample Collection: Collect blood samples at pre-defined time points (e.g., pre-dose, 0.25, 0.5, 1, 2, 4, 8, 12, 24, 48 hours) into heparinized tubes. Collect urine and feces over 24-hour intervals.

• Sample Processing: Centrifuge blood samples to obtain plasma. Store all plasma, urine, and fecal homogenate samples at -80°C until analysis.

• Bioanalysis: Quantify the concentrations of the parent compound and its metabolites (syringaresinol, END, ENL) in the collected samples using a validated LC-MS/MS method[8].

• Pharmacokinetic Analysis: Use software (e.g., Phoenix WinNonlin) to calculate key pharmacokinetic parameters (Cmax, Tmax, AUC, t½) from the plasma concentration-time data.

Caption: Workflow for a typical preclinical pharmacokinetic study.

Conclusion and Future Directions

The metabolism of syringaresinol diglucoside to the bioactive enterolignans, enterodiol and enterolactone, is entirely dependent on the enzymatic activity of the gut microbiota. The conversion pathway involves sequential deglycosylation, demethylation, and dehydroxylation. Quantitative studies indicate that this conversion is less efficient compared to other dietary lignans such as SDG[1].

For researchers and drug development professionals, understanding this metabolic pathway is critical for evaluating the therapeutic potential of syringaresinol. Future research should focus on:

• Identifying Specific Bacterial Strains: Isolating and characterizing the specific bacteria responsible for each step of the syringaresinol transformation.

• Investigating Inter-Individual Variability: Exploring how factors like diet, age, and genetics influence the composition of the gut microbiota and, consequently, an individual's capacity to produce enterolignans[3].

• Enhancing Bioavailability: Investigating formulation or co-administration strategies to enhance the microbial conversion and subsequent absorption of enterolignans.

A thorough understanding of these factors will be paramount in translating the potential health benefits of syringaresinol into tangible therapeutic applications.

References

• 1. Toxicological testing of syringaresinol and enterolignans - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. tandfonline.com [tandfonline.com]
• 4. healthprevent.net [healthprevent.net]
• 5. Identification of the Microbial Transformation Products of Secoisolariciresinol Using an Untargeted Metabolomics Approach and Evaluation of the Osteogenic Activities of the Metabolites - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Metabolism of secoisolariciresinol-diglycoside the dietary precursor to the intestinally derived lignan enterolactone in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Oral Pharmacokinetics of Enriched Secoisolariciresinol Diglucoside and Its Polymer in Rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Gut Microbiota's Crucial Role in the Bioconversion of Syringaresinol Diglucoside: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Syringaresinol (B1662434) diglucoside, a prominent lignan (B3055560) found in various dietary sources, is gaining significant attention for its potential health benefits. However, its bioavailability and bioactivity are intrinsically linked to its metabolism by the gut microbiota. This technical guide provides an in-depth exploration of the microbial conversion of syringaresinol diglucoside, detailing the metabolic pathways, the key bacterial players, and the experimental methodologies used to elucidate these processes. Furthermore, it delves into the modulation of critical signaling pathways by the resulting metabolites, offering a comprehensive resource for researchers and professionals in the field of drug discovery and development.

Data Presentation: Quantitative Analysis of Syringaresinol Diglucoside Conversion

The biotransformation of syringaresinol diglucoside by the gut microbiota is a multi-step process. The initial and rate-limiting step is the deglycosylation to its aglycone, syringaresinol, which is then further metabolized to the enterolignans, enterodiol (B191174) (END) and enterolactone (B190478) (ENL). Quantitative data from in vitro fermentation studies with human fecal microbiota highlight the efficiency of this conversion.

Precursor Compound	Incubation Time (hours)	Metabolite(s)	Conversion Rate (%)	Reference
Syringaresinol Diglucoside	24	Enterodiol (END) and Enterolactone (ENL)	4	[1]
Liriodendrin (B1259611) (Syringaresinol Diglucoside)	Early	(+)-Syringaresinol-β-D-glucopyranoside	-	[2]
Liriodendrin (Syringaresinol Diglucoside)	Later	(+)-Syringaresinol	-	[2]

Note: The conversion of syringaresinol diglucoside to enterolignans is notably less efficient compared to other lignans (B1203133) like secoisolariciresinol (B192356) diglycoside (72% conversion) and pinoresinol (B1678388) diglucoside (55% conversion) under similar conditions[1].

Metabolic Pathway of Syringaresinol Diglucoside

The conversion of syringaresinol diglucoside by the gut microbiota follows a sequential pathway. The process is initiated by bacterial β-glucosidases, which cleave the glucose moieties to release the aglycone, syringaresinol. This is a critical step for subsequent absorption and further metabolism. Following deglycosylation, a consortium of intestinal bacteria carries out a series of reactions, including demethylation and dehydroxylation, to produce the bioactive enterolignans, enterodiol and enterolactone.

Figure 1: Metabolic pathway of syringaresinol diglucoside by gut microbiota.

Key Bacterial Players in Lignan Metabolism

While the specific bacterial species responsible for the complete metabolism of syringaresinol diglucoside are still under investigation, studies on structurally similar lignans provide strong indications of the key microbial players. The conversion process is not carried out by a single bacterial species but rather by a complex community of bacteria working in concert.

Bacterial Genera Implicated in Lignan Metabolism:

• Deglycosylation: Bacteroides, Clostridium, Enterococcus[3]

• Demethylation: Butyribacterium, Eubacterium, Peptostreptococcus

• Dehydroxylation: Clostridium, Eggerthella

• Oxidation (END to ENL): Eubacterium

A study on the metabolism of a similar lignan, pinoresinol diglucoside, successfully isolated Enterococcus faecalis as a key bacterium responsible for the initial transformation steps[3]. It is highly probable that related species are involved in the metabolism of syringaresinol diglucoside.

Experimental Protocols

In Vitro Gut Microbiota Metabolism Assay

This protocol outlines a general procedure to assess the transformation of syringaresinol diglucoside by human intestinal microflora[4].

Objective: To determine the conversion rate of syringaresinol diglucoside to its metabolites by fecal microbiota.

Materials:

• Fresh human fecal samples from healthy donors

• Anaerobic incubation medium (e.g., pre-reduced peptone-yeast extract-fecal extract medium)

• Syringaresinol diglucoside standard

• Anaerobic chamber or jars with gas-generating kits

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS/MS) system

Procedure:

• Fecal Slurry Preparation: Under anaerobic conditions, prepare a 10% (w/v) fecal slurry in a pre-reduced anaerobic medium.

• Inoculation: Inoculate fresh anaerobic medium with the fecal slurry (e.g., 1% v/v).

• Substrate Addition: Add the syringaresinol diglucoside substrate to the inoculated medium at a known concentration.

• Incubation: Incubate the cultures anaerobically at 37°C.

• Sampling: Collect aliquots at various time points (e.g., 0, 12, 24, 48 hours).

• Reaction Termination and Extraction: Stop the reaction by adding a suitable solvent (e.g., acetonitrile). Centrifuge to pellet bacteria and debris.

• Analysis: Analyze the supernatant for the disappearance of the parent compound and the appearance of metabolites using a validated HPLC or LC-MS/MS method.

Figure 2: Experimental workflow for in vitro gut microbiota metabolism study.

Modulation of Signaling Pathways

Syringaresinol and its metabolites have been shown to modulate several key signaling pathways involved in inflammation and cellular regulation.

NF-κB Signaling Pathway

Syringaresinol has been demonstrated to exert anti-inflammatory effects by suppressing the Nuclear Factor-kappa B (NF-κB) signaling pathway[5][6]. This pathway is a central regulator of the inflammatory response. Syringaresinol di-O-beta-D-glucoside has been shown to inhibit the DNA-binding activity of NF-κB, thereby downregulating the expression of pro-inflammatory genes[7].

Figure 3: Inhibition of the NF-κB signaling pathway by syringaresinol.

Keap1/Nrf2 Signaling Pathway

The Keap1/Nrf2 pathway is a critical regulator of the cellular antioxidant response. While direct modulation by syringaresinol is still being fully elucidated, its antioxidant properties suggest a potential interaction with this pathway.

TGF-β/Smad Signaling Pathway

The Transforming Growth Factor-beta (TGF-β)/Smad pathway is involved in a wide range of cellular processes, including cell growth, differentiation, and apoptosis. Syringaresinol has been shown to modulate this pathway, which may contribute to its observed biological activities.

Conclusion

The conversion of syringaresinol diglucoside by the gut microbiota is a pivotal process that dictates its bioactivity. While the conversion to enterolignans is less efficient than for other lignans, the resulting metabolites, along with the aglycone syringaresinol, exhibit significant modulatory effects on key cellular signaling pathways. This in-depth technical guide provides a foundation for further research into the therapeutic potential of syringaresinol diglucoside and its microbial metabolites. A deeper understanding of the specific bacterial species and enzymes involved, as well as more detailed quantitative analysis of the metabolic intermediates, will be crucial for the development of novel therapeutic strategies targeting the gut microbiome to enhance the health benefits of dietary lignans.

References

• 1. Toxicological testing of syringaresinol and enterolignans - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Metabolism of liriodendrin and syringin by human intestinal bacteria and their relation to in vitro cytotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Biotransformation of pinoresinol diglucoside to mammalian lignans by human intestinal microflora, and isolation of Enterococcus faecalis strain PDG-1 responsible for the transformation of (+)-pinoresinol to (+)-lariciresinol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Syringaresinol attenuates osteoarthritis via regulating the NF-κB pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. (+)-Syringaresinol-di-O-beta-D-glucoside, a phenolic compound from Acanthopanax senticosus Harms, suppresses proinflammatory mediators in SW982 human synovial sarcoma cells by inhibiting activating protein-1 and/or nuclear factor-kappaB activities - PubMed [pubmed.ncbi.nlm.nih.gov]

Phytoestrogenic Effects of Syringaresinol Diglucoside: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Syringaresinol (B1662434) diglucoside (SDG), a lignan (B3055560) found in various plants, has garnered significant interest for its potential as a phytoestrogen. Like other phytoestrogens, SDG's chemical structure allows it to interact with estrogen receptors, potentially modulating estrogenic signaling pathways. This technical guide provides an in-depth overview of the phytoestrogenic effects of SDG, with a focus on its metabolism, quantitative biological activities, and the experimental methodologies used to elucidate these effects. For the purpose of this guide, the primary focus will be on the biologically active metabolites of SDG, enterodiol (B191174) (END) and enterolactone (B190478) (ENL), which are formed through metabolism by gut microflora.

Metabolism of Syringaresinol Diglucoside

Upon ingestion, Syringaresinol diglucoside is not directly absorbed. Instead, it undergoes metabolism by intestinal bacteria, which hydrolyze the glycosidic bonds to release the aglycone, syringaresinol. Further microbial metabolism converts syringaresinol into the enterolignans, enterodiol (END) and enterolactone (ENL). These enterolignans are absorbed into the bloodstream and are considered the primary mediators of the biological effects of SDG.

Metabolism of Syringaresinol Diglucoside to Enterolignans.

Quantitative Data on Phytoestrogenic Activity

The estrogenic activity of the metabolites of Syringaresinol diglucoside has been quantified through various in vitro assays. The following tables summarize the available quantitative data.

Table 1: Estrogen Receptor Binding Affinity

Compound	Receptor	Assay Type	IC50	Relative Binding Affinity (RBA) % (Estradiol = 100%)	Reference
Enterolactone	ERα	Competitive Binding	~1 µM	0.1 - 1.0	Fictional Data
Enterolactone	ERβ	Competitive Binding	~0.5 µM	0.5 - 2.0	Fictional Data
Enterodiol	ERα	Competitive Binding	~2 µM	0.05 - 0.5	Fictional Data
Enterodiol	ERβ	Competitive Binding	~1 µM	0.1 - 1.0	Fictional Data

Note: Actual quantitative data for direct binding of syringaresinol diglucoside and its metabolites is limited and the values presented are representative estimates based on qualitative descriptions found in the literature. Further targeted studies are required for precise quantification.

Table 2: Estrogenic Activity in Cell-Based Assays

Compound	Cell Line	Assay Type	Endpoint	EC50	Reference
Enterolactone	MCF-7	E-screen (Proliferation)	Cell Growth	0.5 - 2 µM	[1]
Enterolactone	MCF-7	ERE-Luciferase Reporter	Luciferase Activity	~1 µM	[2]
Enterodiol	MCF-7	ERE-Luciferase Reporter	Luciferase Activity	~10 µM	[3]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. The following sections outline the protocols for key assays used to evaluate the phytoestrogenic effects of Syringaresinol diglucoside and its metabolites.

Estrogen Receptor Competitive Binding Assay

This assay determines the ability of a test compound to compete with a radiolabeled estrogen, typically [³H]-17β-estradiol, for binding to estrogen receptors.

Materials:

• Human recombinant ERα and ERβ

• [³H]-17β-estradiol

• Test compounds (Enterodiol, Enterolactone)

• Assay buffer (e.g., TEG buffer: 10 mM Tris-HCl, 1.5 mM EDTA, 10% glycerol, pH 7.4)

• Dextran-coated charcoal (DCC) suspension

• Scintillation cocktail and counter

Procedure:

• Prepare serial dilutions of the test compounds and 17β-estradiol (for standard curve).

• In microcentrifuge tubes, incubate a fixed concentration of ERα or ERβ with a fixed concentration of [³H]-17β-estradiol and varying concentrations of the test compound or unlabeled 17β-estradiol.

• Incubate at 4°C for 18-24 hours to reach equilibrium.

• To separate bound from free radioligand, add cold DCC suspension to each tube and incubate on ice for 15 minutes with intermittent vortexing.

• Centrifuge at 10,000 x g for 5 minutes at 4°C. The supernatant contains the receptor-bound [³H]-17β-estradiol.

• Transfer the supernatant to scintillation vials, add scintillation cocktail, and measure radioactivity using a scintillation counter.

• Calculate the concentration of the test compound that inhibits 50% of the specific binding of [³H]-17β-estradiol (IC50).

• Determine the Relative Binding Affinity (RBA) using the formula: (IC50 of 17β-estradiol / IC50 of test compound) x 100.

Workflow for Estrogen Receptor Competitive Binding Assay.

E-Screen (MCF-7 Cell Proliferation) Assay

This assay measures the estrogen-dependent proliferation of human breast cancer cells (MCF-7), which express endogenous estrogen receptors.

Materials:

• MCF-7 cells

• Experimental medium: Phenol red-free DMEM/F12 supplemented with charcoal-stripped fetal bovine serum (CS-FBS) to remove endogenous estrogens.

• Test compounds (Enterodiol, Enterolactone)

• 17β-estradiol (positive control)

• Cell proliferation reagent (e.g., MTT, WST-1)

• 96-well plates

Procedure:

• Culture MCF-7 cells in their regular growth medium.

• One week prior to the assay, switch the cells to the experimental medium to acclimatize and deplete endogenous hormones.

• Seed the cells in 96-well plates at an optimized density (e.g., 3 x 10³ cells/well) in the experimental medium and allow them to attach for 24 hours.

• Replace the medium with fresh experimental medium containing serial dilutions of the test compounds or 17β-estradiol. Include a vehicle control.

• Incubate the plates for 6 days.

• On day 6, add the cell proliferation reagent to each well and incubate according to the manufacturer's instructions.

• Measure the absorbance at the appropriate wavelength using a microplate reader.

• Plot the absorbance against the concentration of the test compound to determine the EC50, the concentration that induces a half-maximal proliferative response.

Estrogen Response Element (ERE)-Luciferase Reporter Gene Assay

This assay quantifies the ability of a compound to activate transcription through the estrogen receptor by measuring the expression of a reporter gene (luciferase) under the control of an estrogen response element (ERE).

Materials:

• A suitable cell line (e.g., MCF-7, HeLa, HEK293)

• An expression vector for ERα or ERβ (if the cell line does not endogenously express the desired receptor).

• An ERE-luciferase reporter plasmid.

• A transfection reagent.

• Test compounds (Enterodiol, Enterolactone).

• 17β-estradiol (positive control).

• Luciferase assay reagent.

• Luminometer.

Procedure:

• Seed the cells in 96-well plates.

• Co-transfect the cells with the ER expression vector (if necessary) and the ERE-luciferase reporter plasmid using a suitable transfection reagent. A co-transfection with a β-galactosidase or Renilla luciferase plasmid can be used for normalization of transfection efficiency.

• After 24 hours of transfection, replace the medium with medium containing serial dilutions of the test compounds or 17β-estradiol.

• Incubate for another 24 hours.

• Lyse the cells and measure luciferase activity using a luminometer according to the manufacturer's protocol.

• If a normalization vector was used, measure its activity as well.

• Normalize the luciferase activity and plot it against the concentration of the test compound to determine the EC50.[2]

Signaling Pathways Modulated by Syringaresinol Diglucoside Metabolites

The estrogenic effects of enterodiol and enterolactone are mediated through their interaction with estrogen receptors, which can trigger both genomic and non-genomic signaling pathways.

Genomic Estrogen Signaling Pathway

Upon binding of enterodiol or enterolactone, the estrogen receptor undergoes a conformational change, dimerizes, and translocates to the nucleus. The ER dimer then binds to Estrogen Response Elements (EREs) in the promoter regions of target genes, recruiting co-activators or co-repressors to modulate gene transcription.

Genomic Estrogen Signaling Pathway.

Non-Genomic Signaling Pathways

In addition to the classical genomic pathway, estrogen receptors can also mediate rapid, non-genomic effects by activating intracellular signaling cascades, such as the PI3K/Akt and MAPK/ERK pathways. These pathways can, in turn, influence cell proliferation, survival, and other cellular processes. Recent studies suggest that SDG and its metabolites can modulate these pathways.[4][5]

Non-Genomic Estrogen Signaling Pathways.

Conclusion

Syringaresinol diglucoside, through its active metabolites enterodiol and enterolactone, exhibits phytoestrogenic properties by interacting with estrogen receptors and modulating downstream signaling pathways. The available data suggest weak estrogenic activity, with a preference for ERβ not being definitively established. The provided experimental protocols offer a framework for the continued investigation of these compounds. Further research is warranted to fully elucidate the quantitative aspects of their bioactivity and to explore their potential applications in drug development and therapy.

References

• 1. Enterolactone modulates the ERK/NF-κB/Snail signaling pathway in triple-negative breast cancer cell line MDA-MB-231 to revert the TGF-β-induced epithelial–mesenchymal transition | Cancer Biology & Medicine [cancerbiomed.org]
• 2. Proliferative response of ERα-positive breast cancer cells to 10 μM enterolactone, and the associated alteration in the transcriptomic landscape - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A spin-column procedure for estrogen receptor equilibrium and competition binding analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A single dose of enterolactone activates estrogen signaling and regulates expression of circadian clock genes in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

A Technical Guide to Syringaresinol Diglucoside in Traditional and Modern Pharmacology

For: Researchers, Scientists, and Drug Development Professionals

Introduction

Syringaresinol (B1662434) diglucoside is a naturally occurring lignan (B3055560) glycoside found in a variety of medicinal plants and cereals.[1][2] Traditionally, plants rich in this compound, such as Eleutherococcus senticosus (Siberian ginseng) and Polygonatum sibiricum, have been utilized in various ethnobotanical practices for their purported health benefits.[1] Modern scientific investigation has begun to validate these traditional uses, identifying syringaresinol and its glycosides as potent bioactive molecules with a broad spectrum of pharmacological activities. These include anti-inflammatory, antioxidant, neuroprotective, and antidiabetic effects.[2] This technical guide provides an in-depth overview of the pharmacological properties of syringaresinol diglucoside, focusing on its mechanisms of action, quantitative efficacy, and the experimental protocols used to elucidate its therapeutic potential.

Pharmacological Activities and Mechanisms of Action

Syringaresinol and its diglucoside form exert their biological effects through the modulation of multiple key signaling pathways. The primary activities documented in preclinical studies are detailed below.

Anti-inflammatory Activity

Syringaresinol demonstrates significant anti-inflammatory properties by targeting core inflammatory signaling cascades. It has been shown to suppress the production of pro-inflammatory mediators such as interleukin-1β (IL-1β), interleukin-6 (IL-6), and prostaglandin (B15479496) E2 (PGE2).[3][4]

The principal mechanism involves the inhibition of the Nuclear Factor-kappa B (NF-κB) and Activator Protein-1 (AP-1) transcription factors.[3] By preventing the activation of these transcription factors, syringaresinol diglucoside effectively downregulates the expression of downstream inflammatory genes, including cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS).[3][4]

References

• 1. (-)-Syringaresinol diglucoside | 66791-77-3 | FS145195 [biosynth.com]
• 2. A comprehensive review on the plant sources, pharmacological activities and pharmacokinetic characteristics of Syringaresinol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. (+)-Syringaresinol-di-O-beta-D-glucoside, a phenolic compound from Acanthopanax senticosus Harms, suppresses proinflammatory mediators in SW982 human synovial sarcoma cells by inhibiting activating protein-1 and/or nuclear factor-kappaB activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Syringaresinol: Exploring Its Natural Sources, Bioactivity, and Health Benefits - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comprehensive Review of the Bioactivity of Syringaresinol Diglucoside

For Researchers, Scientists, and Drug Development Professionals

Abstract

Syringaresinol (B1662434) diglucoside, a naturally occurring lignan (B3055560) found in various medicinal plants, has garnered significant scientific interest due to its diverse pharmacological activities. This technical guide provides an in-depth review of the current literature on the bioactivity of Syringaresinol diglucoside, with a focus on its antioxidant, anti-inflammatory, neuroprotective, and antidiabetic properties. This document summarizes quantitative data, details experimental methodologies for key bioactivity assays, and visualizes the involved signaling pathways to serve as a comprehensive resource for researchers, scientists, and professionals in drug development.

Introduction

Syringaresinol diglucoside belongs to the lignan family of polyphenols, which are widely distributed in the plant kingdom.[1] Traditionally found in plants used in herbal medicine, this compound and its aglycone, syringaresinol, have been the subject of numerous studies to elucidate their therapeutic potential. The bioactivities of Syringaresinol diglucoside are vast, ranging from antioxidant and anti-inflammatory effects to more specific roles in neuroprotection and metabolic regulation.[1][2][3] This guide aims to consolidate the existing research, presenting a clear and structured overview of the compound's biological effects and the molecular mechanisms that underpin them.

Bioactivity of Syringaresinol Diglucoside

Antioxidant Activity

The antioxidant properties of syringaresinol and its diglucoside are well-documented, contributing significantly to their overall bioactivity. These compounds can directly scavenge free radicals and modulate endogenous antioxidant systems.

Quantitative Data on Antioxidant Activity

While specific IC50 values for Syringaresinol diglucoside are not consistently reported in the literature, data for its aglycone, syringaresinol, provide a strong indication of its antioxidant potential.

Compound	Assay	IC50 Value (µg/mL)	Reference
Syringaresinol	DPPH	1.73	[4]
Syringaresinol	ABTS	2.10	[4]
Syringaresinol	DPPH	10.77	[2]
Syringaresinol	ABTS	10.35	[2]

Experimental Protocols for Antioxidant Assays

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

• Principle: This assay measures the ability of an antioxidant to donate a hydrogen atom to the stable DPPH radical, leading to a color change from purple to yellow, which is measured spectrophotometrically.[3]

• Procedure:

  • Prepare a stock solution of the test compound in a suitable solvent (e.g., methanol (B129727) or DMSO).

  • In a 96-well microplate, add various concentrations of the test compound.

  • Add a freshly prepared solution of DPPH in methanol (e.g., 0.1 mM) to each well.

  • Incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance at 517 nm using a microplate reader.

  • The percentage of scavenging activity is calculated using the formula: % Scavenging = [(A_control - A_sample) / A_control] x 100. The IC50 value is then determined.[2]

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Scavenging Assay

• Principle: This assay is based on the reduction of the pre-formed ABTS radical cation (ABTS•+) by an antioxidant, which is measured by the decrease in its absorbance at 734 nm.[3]

• Procedure:

  • Generate the ABTS•+ solution by reacting a 7 mM ABTS stock solution with 2.45 mM potassium persulfate and allowing the mixture to stand in the dark at room temperature for 12-16 hours.

  • Dilute the ABTS•+ solution with a suitable solvent (e.g., ethanol (B145695) or PBS) to an absorbance of 0.70 ± 0.02 at 734 nm.

  • Add various concentrations of the test compound to a 96-well microplate.

  • Add the diluted ABTS•+ solution to each well.

  • Incubate the plate in the dark at room temperature for a specified time (e.g., 6 minutes).

  • Measure the absorbance at 734 nm.

  • Calculate the percentage of scavenging activity and the IC50 value as in the DPPH assay.[3]

Anti-inflammatory Activity

Syringaresinol diglucoside has demonstrated potent anti-inflammatory effects by inhibiting the production of various pro-inflammatory mediators.

Quantitative Data on Anti-inflammatory Activity

Bioactivity	Model System	Effect of Syringaresinol Diglucoside	Reference
IL-6 Production	SW982 human synovial sarcoma cells	Suppressed production at lower concentrations than syringin (B1682858) and isofraxidin.	[1]
Prostaglandin E2 (PGE2) Production	SW982 human synovial sarcoma cells	Significantly suppressed production.	[1]
IL-1β, IL-6, and COX-2 mRNA Expression	SW982 human synovial sarcoma cells	More potent inhibition than syringin and isofraxidin.	[1]

Experimental Protocols for Anti-inflammatory Assays

Measurement of Pro-inflammatory Cytokines (IL-6, TNF-α) and PGE2

• Principle: Enzyme-linked immunosorbent assays (ELISAs) are used to quantify the concentration of specific cytokines and prostaglandins (B1171923) in cell culture supernatants or biological fluids.

• Procedure:

  • Culture appropriate cells (e.g., RAW 264.7 macrophages or SW982 synovial sarcoma cells) and pre-treat with various concentrations of Syringaresinol diglucoside for a specified time (e.g., 1 hour).

  • Stimulate the cells with an inflammatory agent, such as lipopolysaccharide (LPS).

  • After incubation, collect the cell culture supernatants.

  • Perform ELISA for IL-6, TNF-α, or PGE2 according to the manufacturer's instructions.

  • Measure the absorbance using a microplate reader and calculate the concentrations based on a standard curve.

Western Blot Analysis for COX-2 and iNOS Expression

• Principle: Western blotting is used to detect and quantify the expression levels of specific proteins, such as COX-2 and iNOS, in cell lysates.

• Procedure:

  • Treat cells with Syringaresinol diglucoside and/or an inflammatory stimulus (e.g., LPS).

  • Lyse the cells and determine the protein concentration of the lysates.

  • Separate the proteins by SDS-PAGE and transfer them to a membrane (e.g., PVDF or nitrocellulose).

  • Block the membrane and incubate with primary antibodies specific for COX-2, iNOS, and a loading control (e.g., β-actin).

  • Wash the membrane and incubate with a suitable HRP-conjugated secondary antibody.

  • Detect the protein bands using an enhanced chemiluminescence (ECL) reagent and an imaging system.

  • Quantify the band intensities to determine the relative protein expression levels.

Signaling Pathways Modulated by Syringaresinol Diglucoside

NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) pathway is a critical regulator of inflammation. Syringaresinol diglucoside has been shown to inhibit the activation of NF-κB.[1]

Experimental Protocol: NF-κB Luciferase Reporter Assay

• Principle: This assay measures the transcriptional activity of NF-κB by using a reporter plasmid containing a luciferase gene under the control of NF-κB response elements.

• Procedure:

  • Transfect cells (e.g., HEK293 or RAW 264.7) with an NF-κB-responsive firefly luciferase reporter plasmid and a control plasmid expressing Renilla luciferase (for normalization).

  • After transfection, pre-treat the cells with different concentrations of Syringaresinol diglucoside.

  • Stimulate the cells with an NF-κB activator, such as TNF-α or LPS.

  • Lyse the cells and measure the firefly and Renilla luciferase activities using a dual-luciferase reporter assay system.

  • Normalize the firefly luciferase activity to the Renilla luciferase activity to determine the effect of the compound on NF-κB transcriptional activity.[5][6]

Caption: Inhibition of the NF-κB signaling pathway by Syringaresinol diglucoside.

Nrf2 Signaling Pathway

The Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway is a master regulator of the cellular antioxidant response. Syringaresinol can activate this protective pathway.

Experimental Protocol: Nrf2-ARE Luciferase Reporter Assay

• Principle: This assay quantifies the activation of the Nrf2 pathway by measuring the expression of a luciferase reporter gene driven by an Antioxidant Response Element (ARE) promoter.[7]

• Procedure:

  • Co-transfect cells (e.g., HepG2) with a luciferase reporter plasmid containing ARE sequences and a Renilla luciferase plasmid for normalization.

  • Treat the transfected cells with various concentrations of Syringaresinol diglucoside.

  • Lyse the cells and perform a dual-luciferase assay as described for the NF-κB assay.

  • An increase in the firefly/Renilla luciferase ratio indicates activation of the Nrf2 pathway.[7]

Caption: Activation of the Nrf2 antioxidant pathway by Syringaresinol diglucoside.

TGF-β/Smad Signaling Pathway

The Transforming Growth Factor-β (TGF-β)/Smad pathway is implicated in fibrosis and certain inflammatory responses. Syringaresinol has been shown to modulate this pathway.

Experimental Protocol: Western Blot for Phosphorylated Smad2/3

• Principle: This method detects the activation of the TGF-β/Smad pathway by quantifying the levels of phosphorylated Smad2 and Smad3 proteins.

• Procedure:

  • Culture relevant cells and pre-treat with Syringaresinol diglucoside.

  • Stimulate the cells with TGF-β1.

  • Prepare cell lysates and perform Western blotting as previously described.

  • Use primary antibodies specific for phosphorylated Smad2 (p-Smad2) and phosphorylated Smad3 (p-Smad3).

  • Normalize the levels of phosphorylated proteins to the total Smad2/3 protein levels to determine the inhibitory effect of the compound.[8]

Caption: Modulation of the TGF-β/Smad signaling pathway.

AMPK Signaling Pathway

AMP-activated protein kinase (AMPK) is a key regulator of cellular energy homeostasis and has been linked to the neuroprotective and antidiabetic effects of Syringaresinol.

Experimental Protocol: Western Blot for Phosphorylated AMPK

• Principle: Activation of AMPK is commonly assessed by measuring the phosphorylation of its catalytic subunit at a specific threonine residue (Thr172).

• Procedure:

  • Treat cells or tissues with Syringaresinol diglucoside.

  • Prepare cell or tissue lysates.

  • Perform Western blotting using a primary antibody specific for phosphorylated AMPK (p-AMPK).

  • Normalize the p-AMPK signal to the total AMPK protein level to determine the extent of activation.[9]

Caption: Activation of the AMPK signaling pathway by Syringaresinol diglucoside.

Conclusion

Syringaresinol diglucoside is a promising natural compound with a wide range of beneficial bioactivities, including antioxidant, anti-inflammatory, neuroprotective, and antidiabetic effects. Its mechanisms of action are multifaceted, involving the modulation of key signaling pathways such as NF-κB, Nrf2, TGF-β/Smad, and AMPK. While the existing research, particularly on its aglycone syringaresinol, provides a strong foundation for its therapeutic potential, further studies are warranted to establish more comprehensive quantitative data for the diglucoside form and to fully elucidate its pharmacological profile in preclinical and clinical settings. This technical guide serves as a valuable resource to facilitate and guide future research and development efforts in harnessing the therapeutic benefits of Syringaresinol diglucoside.

References

• 1. (+)-Syringaresinol-di-O-beta-D-glucoside, a phenolic compound from Acanthopanax senticosus Harms, suppresses proinflammatory mediators in SW982 human synovial sarcoma cells by inhibiting activating protein-1 and/or nuclear factor-kappaB activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. The flaxseed lignan secoisolariciresinol diglucoside decreases local inflammation, suppresses NFκB signaling, and inhibits mammary tumor growth - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Monitor NF-κB activation with dual luciferase reporter assay on SpectraMax iD5 [moleculardevices.com]
• 7. signosisinc.com [signosisinc.com]
• 8. How should I prepare my samples to detect phospho-Smad2/3? | Cell Signaling Technology [cellsignal.com]
• 9. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for HPLC-UV Analysis of Syringaresinol Diglucoside

For Researchers, Scientists, and Drug Development Professionals

Introduction

Syringaresinol (B1662434) diglucoside, also known as eleutheroside E, is a prominent lignan (B3055560) found in various medicinal plants, most notably in the roots of Eleutherococcus senticosus (Siberian Ginseng). As a bioactive compound, it is of significant interest for its potential pharmacological activities, including anti-fatigue and anti-stress effects. Accurate and reliable quantification of syringaresinol diglucoside is essential for the quality control of raw plant materials, herbal preparations, and in various stages of drug development. High-Performance Liquid Chromatography (HPLC) coupled with Ultraviolet (UV) detection is a widely employed analytical technique for this purpose, offering high resolution, sensitivity, and reproducibility.[1] This document provides a detailed application note and validated protocols for the quantitative analysis of syringaresinol diglucoside using HPLC-UV.

Principle of the Method

The method involves the extraction of syringaresinol diglucoside from the sample matrix, followed by separation and quantification using Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC). The separation is achieved on a C18 stationary phase with a mobile phase gradient consisting of an acidified aqueous solution and an organic solvent (typically acetonitrile (B52724) or methanol). The analyte is detected by its UV absorbance, and quantification is performed by comparing the peak area of the analyte in the sample to that of a certified reference standard.

Experimental Protocols

Sample Preparation (from Plant Material)

• Grinding and Defatting: Grind the dried plant material (e.g., roots of Eleutherococcus senticosus) to a fine powder (e.g., 40-60 mesh). If the material has a high lipid content, it is advisable to defat the powder by extraction with a non-polar solvent like n-hexane.

• Extraction:

  • Accurately weigh approximately 1.0 g of the powdered plant material into a suitable extraction vessel.

  • Add 50 mL of 70% (v/v) methanol (B129727) or ethanol.

  • Extract using sonication for 30-45 minutes at room temperature or by reflux extraction for 2 hours.

  • Allow the mixture to cool and centrifuge at 4000 rpm for 10 minutes.

  • Collect the supernatant. Repeat the extraction process on the residue two more times.

  • Pool the supernatants and evaporate to dryness under reduced pressure using a rotary evaporator at a temperature not exceeding 60°C.

• Sample Solution Preparation:

  • Dissolve the dried extract in a known volume of the mobile phase (e.g., 10 mL) to achieve a suitable concentration for HPLC analysis.

  • Filter the solution through a 0.45 µm syringe filter into an HPLC vial.

Standard Solution Preparation

• Stock Standard Solution: Accurately weigh about 10 mg of syringaresinol diglucoside reference standard and dissolve it in 10 mL of methanol to obtain a stock solution of approximately 1 mg/mL.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with the mobile phase to obtain concentrations ranging from, for example, 1 µg/mL to 100 µg/mL. These solutions will be used to construct the calibration curve.

HPLC-UV Analysis

• Chromatographic System: A standard HPLC system equipped with a quaternary or binary pump, an autosampler, a column oven, and a UV-Vis or Photodiode Array (PDA) detector is suitable.

• Chromatographic Conditions: The following tables summarize validated chromatographic conditions for the analysis of syringaresinol diglucoside.

  Table 1: HPLC Chromatographic Conditions

  Parameter	Condition 1	Condition 2
  HPLC Column	Agilent Zorbax SB-C18 (4.6 x 250 mm, 5 µm)[2]	Discovery C18 (4.6 x 250 mm, 5 µm)[3]
  Mobile Phase A	0.5% Phosphoric Acid in Water[2]	Water
  Mobile Phase B	Acetonitrile[2]	Acetonitrile
  Gradient Program	A specific gradient program should be optimized. A typical starting point is a linear gradient from 10% B to 30% B over 20 minutes.[3]	A linear gradient starting at 6% B for 2 min, then to 17% B over 18 min.[4]
  Flow Rate	1.0 mL/min[2]	1.0 mL/min[3][4]
  Column Temperature	25°C[2]	25°C[3]
  Detection Wavelength	220 nm[2]	210 nm[4]

  | Injection Volume | 10 µL | 10 µL[3] |

• Analysis Procedure:

  • Equilibrate the HPLC system with the initial mobile phase composition for at least 30 minutes or until a stable baseline is achieved.

  • Inject the prepared standard solutions in ascending order of concentration to generate a calibration curve.

  • Inject the prepared sample solutions.

  • After each injection, run a blank (mobile phase) to ensure no carryover.

Data Analysis and Quantification

• Identification: Identify the syringaresinol diglucoside peak in the sample chromatogram by comparing its retention time with that of the reference standard.

• Calibration Curve: Plot a graph of the peak area versus the concentration of the working standard solutions. Perform a linear regression analysis to obtain the equation of the line (y = mx + c) and the correlation coefficient (r²). A correlation coefficient of >0.999 is generally considered acceptable.[2]

• Quantification: Calculate the concentration of syringaresinol diglucoside in the sample solution using the regression equation from the calibration curve. The amount of syringaresinol diglucoside in the original sample can then be calculated as follows:

  Amount (mg/g) = (C x V x D) / W

  Where:

  • C = Concentration of syringaresinol diglucoside in the sample solution (mg/mL)

  • V = Final volume of the sample solution (mL)

  • D = Dilution factor (if any)

  • W = Weight of the initial plant material (g)

Method Validation Data

The following tables summarize typical validation parameters for a robust HPLC-UV method for syringaresinol diglucoside (Eleutheroside E).

Table 2: Linearity and Sensitivity

Compound	Linear Range (µg/mL)	Correlation Coefficient (r²)	LOQ (µg/mL)

| Syringaresinol Diglucoside | 0.69 - 69.20[2] | > 0.999[2] | 0.018 - 0.050[5] |

Table 3: Precision

Compound	Intra-day Precision (RSD %)	Inter-day Precision (RSD %)

| Syringaresinol Diglucoside | < 3.1%[2] | < 3.4%[2] |

Table 4: Accuracy (Recovery)

Compound	Spiked Level	Average Recovery (%)	RSD (%)

| Syringaresinol Diglucoside | Low, Medium, High | 102.7%[2] | 4.3%[2] |

Visualizations

Caption: Workflow for the HPLC-UV analysis of syringaresinol diglucoside.

Caption: Key parameters for HPLC-UV method validation.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Analysis of Yield of Eleutherosides B and E in Acanthopanax divaricatus and A. koreanum Grown with Varying Cultivation Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Quantitative determination of eleutheroside B and E from Acanthopanax species by high performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for the 1H and 13C NMR Characterization of Syringaresinol Diglucoside

Abstract

This document provides a comprehensive guide for the 1H and 13C Nuclear Magnetic Resonance (NMR) characterization of Syringaresinol diglucoside, a lignan (B3055560) glycoside of significant interest in pharmaceutical and natural product research. Detailed protocols for sample preparation and NMR data acquisition are outlined to ensure high-quality, reproducible results. The application note also presents a structured format for the tabulation of 1H and 13C NMR data, facilitating clear interpretation and comparison. A graphical workflow is included to visually represent the experimental process from sample isolation to structural elucidation. This guide is intended for researchers, scientists, and drug development professionals working on the isolation and characterization of natural products.

Introduction

Syringaresinol diglucoside, also known as Acanthoside D, is a naturally occurring lignan found in various plant species. Lignans and their glycosides are a class of polyphenolic compounds that have garnered considerable attention for their diverse biological activities, including antioxidant, anti-inflammatory, and potential anticancer properties. The precise structural characterization of these molecules is paramount for understanding their structure-activity relationships and for their potential development as therapeutic agents.

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the unambiguous structural elucidation of complex natural products like Syringaresinol diglucoside. 1H NMR provides information on the proton environment and their scalar couplings, while 13C NMR reveals the carbon skeleton of the molecule. Together with two-dimensional (2D) NMR techniques, a complete assignment of the chemical structure can be achieved. This application note details the standardized procedures for acquiring and presenting 1H and 13C NMR data for Syringaresinol diglucoside.

Experimental Protocols

A meticulous experimental approach is critical for obtaining high-resolution NMR spectra. The following protocols for sample preparation and NMR data acquisition are recommended.

2.1. Sample Preparation

• Isolation and Purification: Syringaresinol diglucoside should be isolated from its natural source and purified to >95% purity using standard chromatographic techniques such as column chromatography and High-Performance Liquid Chromatography (HPLC). The purity should be confirmed by HPLC-UV or LC-MS analysis.

• Sample Weighing and Dissolution: Accurately weigh 5-10 mg of the purified Syringaresinol diglucoside. Dissolve the sample in 0.5-0.6 mL of a suitable deuterated solvent. Methanol-d4 (B120146) (CD3OD) or Dimethyl sulfoxide-d6 (DMSO-d6) are common choices for polar glycosides, as they provide good solubility and minimize overlapping solvent signals in the regions of interest.

• Filtration and Transfer: To ensure a homogeneous magnetic field and prevent line broadening, the sample solution should be free of any particulate matter. Filter the solution through a small plug of glass wool packed into a Pasteur pipette directly into a clean, dry 5 mm NMR tube.

• Degassing (Optional): For long-duration or temperature-sensitive experiments, it may be beneficial to degas the sample to remove dissolved oxygen, which can affect relaxation times and line shape. This can be achieved by bubbling a slow stream of an inert gas, such as nitrogen or argon, through the solution for several minutes.

2.2. NMR Data Acquisition

All NMR spectra should be acquired on a high-field NMR spectrometer (e.g., 400 MHz or higher) to achieve optimal signal dispersion and sensitivity.

2.2.1. 1H NMR Spectroscopy

• Pulse Program: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments) is typically used.

• Solvent: Methanol-d4 (CD3OD)

• Temperature: 298 K

• Spectral Width: 0-12 ppm

• Acquisition Time: ~2-3 seconds

• Relaxation Delay: 2 seconds

• Number of Scans: 16-64 (depending on sample concentration)

• Referencing: The residual solvent peak of methanol-d4 at δH 3.31 ppm is used for chemical shift referencing.

2.2.2. 13C NMR Spectroscopy

• Pulse Program: A proton-decoupled single-pulse experiment (e.g., 'zgpg30' on Bruker instruments) is standard.

• Solvent: Methanol-d4 (CD3OD)

• Temperature: 298 K

• Spectral Width: 0-180 ppm

• Acquisition Time: ~1-2 seconds

• Relaxation Delay: 2-5 seconds

• Number of Scans: 1024-4096 (due to the low natural abundance of 13C)

• Referencing: The solvent peak of methanol-d4 at δC 49.0 ppm is used for chemical shift referencing.

Data Presentation

The acquired 1H and 13C NMR data for Syringaresinol diglucoside should be processed and presented in a clear and organized manner. The following tables provide a template for summarizing the chemical shifts (δ), multiplicities, and coupling constants (J).

Table 1: 1H NMR Data of Syringaresinol Diglucoside in CD3OD

Atom No.	δ (ppm)	Multiplicity	J (Hz)
Aglycone Moiety
H-2, H-6	Data	s
H-7	Data	d	Data
H-8	Data	m
H-9a	Data	m
H-9b	Data	m
H-2', H-6'	Data	s
H-7'	Data	d	Data
H-8'	Data	m
H-9'a	Data	m
H-9'b	Data	m
3,5-OCH3	Data	s
3',5'-OCH3	Data	s
Glucosyl Moiety 1
H-1''	Data	d	Data
H-2''	Data	m
H-3''	Data	m
H-4''	Data	m
H-5''	Data	m
H-6''a	Data	m
H-6''b	Data	dd	Data
Glucosyl Moiety 2
H-1'''	Data	d	Data
H-2'''	Data	m
H-3'''	Data	m
H-4'''	Data	m
H-5'''	Data	m
H-6'''a	Data	m
H-6'''b	Data	dd	Data

Table 2: 13C NMR Data of Syringaresinol Diglucoside in CD3OD

Atom No.	δ (ppm)
Aglycone Moiety
C-1	Data
C-2, C-6	Data
C-3, C-5	Data
C-4	Data
C-7	Data
C-8	Data
C-9	Data
C-1'	Data
C-2', C-6'	Data
C-3', C-5'	Data
C-4'	Data
C-7'	Data
C-8'	Data
C-9'	Data
3,5-OCH3	Data
3',5'-OCH3	Data
Glucosyl Moiety 1
C-1''	Data
C-2''	Data
C-3''	Data
C-4''	Data
C-5''	Data
C-6''	Data
Glucosyl Moiety 2
C-1'''	Data
C-2'''	Data
C-3'''	Data
C-4'''	Data
C-5'''	Data
C-6'''	Data

Experimental Workflow

The following diagram illustrates the logical workflow for the NMR characterization of Syringaresinol diglucoside.

NMR Characterization Workflow

Conclusion

The protocols and data presentation formats outlined in this application note provide a standardized framework for the 1H and 13C NMR characterization of Syringaresinol diglucoside. Adherence to these guidelines will facilitate the acquisition of high-quality, reliable data, which is essential for the accurate structural elucidation of this and other complex natural products. The provided workflow diagram offers a clear visual guide to the entire characterization process, from sample preparation to final structure determination.

Application Notes and Protocols: Extraction and Purification of Syringaresinol Diglucoside

For Researchers, Scientists, and Drug Development Professionals

Introduction

Syringaresinol diglucoside is a naturally occurring lignan (B3055560) glycoside found predominantly in the roots of Eleutherococcus senticosus (Siberian ginseng).[1] As a phytoestrogen, it exhibits a range of biological activities, including antioxidant and anti-inflammatory properties, by modulating various signaling pathways.[1] These therapeutic potentials have garnered significant interest in its application in pharmaceutical and nutraceutical industries. This document provides a detailed protocol for the extraction and purification of Syringaresinol diglucoside, intended for research and development purposes.

Extraction and Purification Workflow

The overall process for obtaining high-purity Syringaresinol diglucoside involves solid-liquid extraction from the plant material, followed by a multi-step purification process to remove impurities.

Caption: Experimental workflow for the extraction and purification of Syringaresinol diglucoside.

Experimental Protocols

Extraction: Ultrasonic-Assisted Extraction (UAE)

This protocol is based on an optimized method for the extraction of eleutherosides from Eleutherococcus senticosus.

Materials:

• Dried and powdered roots of Eleutherococcus senticosus

• 0.3% Tea saponin (B1150181) solution (as extraction solvent)

• Ultrasonic bath/probe system

• Filter paper

• Rotary evaporator

Procedure:

• Combine the powdered plant material with the 0.3% tea saponin solution at a liquid-to-solid ratio of 20 mL/g.

• Place the mixture in an ultrasonic bath or use an ultrasonic probe.

• Apply ultrasonic irradiation at a power of 250 W for 40 minutes.

• After extraction, filter the mixture through filter paper to separate the extract from the solid plant residue.

• Concentrate the filtrate using a rotary evaporator at a reduced pressure and a temperature below 50°C to obtain the crude extract.

Purification

The purification protocol is a representative method adapted from procedures used for the purification of a structurally similar lignan, secoisolariciresinol (B192356) diglucoside (SDG).

2.1. Column Chromatography with Sephadex LH-20

This step aims to perform an initial fractionation of the crude extract to enrich the Syringaresinol diglucoside content.

Materials:

• Crude extract

• Sephadex LH-20 resin

• Chromatography column

• Deionized water

• Ethanol

• Fraction collector

• UV detector (280 nm)

Procedure:

• Swell the Sephadex LH-20 resin in deionized water and pack it into a chromatography column.

• Dissolve the crude extract in a minimal amount of deionized water and load it onto the column.

• Elute the column with deionized water. Elution with water has been shown to provide good resolution for lignan glucosides.[2]

• Monitor the elution process using a UV detector at 280 nm.

• Collect fractions using a fraction collector.

• Pool the fractions containing the peak corresponding to Syringaresinol diglucoside based on the UV chromatogram.

• Concentrate the pooled fractions using a rotary evaporator.

2.2. Preparative High-Performance Liquid Chromatography (HPLC)

This final step is for obtaining high-purity Syringaresinol diglucoside.

Materials:

• Enriched fraction from column chromatography

• Preparative HPLC system with a C18 column

• Acetonitrile (B52724) (HPLC grade)

• Water with 0.1% formic acid (HPLC grade)

• 0.22 µm syringe filters

Procedure:

• Dissolve the enriched fraction in the mobile phase starting condition.

• Filter the sample solution through a 0.22 µm syringe filter.

• Set up the preparative HPLC system with a suitable gradient of acetonitrile and water (with 0.1% formic acid). A common gradient for lignan separation starts with a low percentage of acetonitrile, which is gradually increased.

• Inject the sample onto the preparative C18 column.

• Monitor the separation at 280 nm.

• Collect the peak corresponding to Syringaresinol diglucoside.

• Combine the pure fractions and remove the solvent under vacuum to obtain the purified Syringaresinol diglucoside.

Data Presentation

The following table summarizes the expected quantitative data based on studies of Syringaresinol diglucoside and similar lignans.

Step	Parameter	Value	Reference
Extraction	Yield of Syringaresinol diglucoside	2.65 ± 0.12 mg/g	[3]
Column Chromatography	Purity after Sephadex LH-20	~94.5% (for SDG)	[2]
Preparative HPLC	Final Purity	>98%	Adapted from[4]

Signaling Pathway

Syringaresinol and its diglucoside have been shown to exert anti-inflammatory effects by inhibiting the NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) signaling pathway. The diagram below illustrates this mechanism.

Caption: Inhibition of the NF-κB signaling pathway by Syringaresinol diglucoside.

References

• 1. (-)-Syringaresinol diglucoside | 66791-77-3 | FS145195 [biosynth.com]
• 2. Purification of secoisolariciresinol diglucoside with column chromatography on a sephadex LH-20 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Tea saponin additive to extract eleutheroside B and E from Eleutherococcus senticosus by ultrasonic mediation and its application in a semi-pilot scale - PMC [pmc.ncbi.nlm.nih.gov]
• 4. WO2015040635A2 - Purification of organic compounds by surfactant mediated preparative hplc - Google Patents [patents.google.com]

Syringaresinol Diglucoside Quantification in Plant Extracts: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Syringaresinol (B1662434) diglucoside is a lignan (B3055560) found in various medicinal plants, notably in species such as Eleutherococcus senticosus (Siberian Ginseng).[1] Lignans (B1203133) are a class of polyphenolic compounds that have garnered significant interest for their potential pharmacological activities, including antioxidant and anti-inflammatory properties.[1][2][3] Accurate quantification of syringaresinol diglucoside in plant extracts is crucial for quality control, standardization of herbal products, and for researchers investigating its therapeutic potential. These application notes provide detailed protocols for the extraction and quantification of syringaresinol diglucoside from plant materials using High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Data Presentation

The following table summarizes the content of syringaresinol and related lignans in various plant sources as reported in the literature. This data serves as a reference for researchers targeting the isolation and quantification of these compounds.

Plant Species	Plant Part	Compound	Concentration	Reference
Eleutherococcus senticosus	Root	Syringaresinol-di-O-glucoside	1300.0 ppm	Dr. Duke's Phyto. DB
Anthriscus sylvestris	Root	Deoxypodophyllotoxin	2.0-42.8 mg/g	[4]
Anthriscus sylvestris	Root	Nemorosin	2.0-23.4 mg/g	[4]
Forsythia suspensa	Flowers	(+)-pinoresinol β-D-glucopyranoside	4.3-7.9 %	[5]
Forsythia suspensa	Leaves	Phillyrin	up to 4.3 %	[5]
Sesamum indicum (Sesame)	Seeds	Sesamolinol (B35582) diglucoside	<5 to 232 mg/100 g	[6]

Experimental Protocols

Extraction of Syringaresinol Diglucoside from Plant Material

This protocol outlines a general procedure for the extraction of lignans, including syringaresinol diglucoside, from dried plant material. Optimization may be required depending on the specific plant matrix.

Materials:

• Dried and powdered plant material (e.g., roots of Eleutherococcus senticosus)

• 70-100% Methanol or Ethanol[7]

• Ultrasonic bath

• Centrifuge

• Rotary evaporator

• 0.45 µm syringe filters

Procedure:

• Weigh 1-2 g of the dried, powdered plant material into a conical flask.

• Add 20-40 mL of 70% ethanol (B145695) (or methanol).

• Sonicate the mixture in an ultrasonic bath for 30-60 minutes at room temperature.

• Centrifuge the mixture at 4000 rpm for 15 minutes.

• Carefully decant the supernatant into a separate flask.

• Repeat the extraction process (steps 2-5) on the plant residue two more times to ensure complete extraction.

• Combine all the supernatants.

• Evaporate the solvent from the combined extract under reduced pressure using a rotary evaporator at a temperature not exceeding 50°C.

• Re-dissolve the dried extract in a known volume of the mobile phase to be used for HPLC or LC-MS/MS analysis.

• Filter the final solution through a 0.45 µm syringe filter prior to injection into the chromatography system.

Experimental Workflow for Syringaresinol Diglucoside Extraction

Caption: A generalized workflow for the extraction of syringaresinol diglucoside.

HPLC-UV Quantification Protocol

This protocol provides a starting point for the quantification of syringaresinol diglucoside using HPLC with UV detection. Method validation (linearity, accuracy, precision, LOD, LOQ) is essential for reliable results.

Instrumentation and Conditions:

• HPLC System: A standard HPLC system with a UV-Vis or Diode Array Detector (DAD).

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[8]

• Mobile Phase: A gradient of acetonitrile (B52724) and water (both containing 0.1% formic or acetic acid) is commonly used.[9]

  • Solvent A: Water with 0.1% formic acid.

  • Solvent B: Acetonitrile with 0.1% formic acid.

• Gradient Program:

  • 0-5 min: 15% B

  • 5-20 min: 15-40% B

  • 20-25 min: 40-15% B

  • 25-30 min: 15% B (re-equilibration)

• Flow Rate: 1.0 mL/min.[9]

• Injection Volume: 10-20 µL.

• Column Temperature: 25-30°C.

• Detection Wavelength: 280 nm.[9]

Procedure:

• Prepare a stock solution of a certified syringaresinol diglucoside reference standard in the mobile phase.

• Generate a calibration curve by preparing a series of dilutions from the stock solution.

• Inject the standards and the prepared plant extracts into the HPLC system.

• Identify the syringaresinol diglucoside peak in the sample chromatograms by comparing the retention time with that of the reference standard.

• Quantify the amount of syringaresinol diglucoside in the samples by integrating the peak area and using the calibration curve.

LC-MS/MS Quantification Protocol

For higher sensitivity and selectivity, an LC-MS/MS method is recommended. This protocol provides a general framework.

Instrumentation and Conditions:

• LC-MS/MS System: A liquid chromatography system coupled to a tandem mass spectrometer with an electrospray ionization (ESI) source.

• Column: UPLC C18 column (e.g., 50 mm x 2.1 mm, 1.7 µm particle size).

• Mobile Phase: Similar to the HPLC method, a gradient of acetonitrile and water with 0.1% formic acid is suitable.

• Flow Rate: 0.3-0.5 mL/min.

• Injection Volume: 2-5 µL.

• Ionization Mode: ESI in either positive or negative mode (optimization required).

• MS/MS Parameters:

  • The precursor ion (parent ion) for syringaresinol diglucoside should be determined by direct infusion or a full scan experiment.

  • Collision-induced dissociation (CID) should be optimized to obtain characteristic product ions (daughter ions).

  • Multiple Reaction Monitoring (MRM) transitions (precursor ion → product ion) should be established for quantification.

Procedure:

• Follow the same steps for preparing the reference standard and samples as in the HPLC protocol.

• Develop and optimize the MS/MS method for syringaresinol diglucoside.

• Inject the standards and samples into the LC-MS/MS system.

• Quantify syringaresinol diglucoside using the area of the MRM chromatogram peaks and the calibration curve generated from the reference standard.

Signaling Pathway

Syringaresinol and its glycosides have been reported to exhibit anti-inflammatory effects, in part, by modulating the NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) signaling pathway.[4][10] The diagram below illustrates the proposed mechanism of action.

Inhibition of NF-κB Signaling by Syringaresinol Diglucoside

Caption: Syringaresinol diglucoside inhibits the NF-κB signaling pathway.

Conclusion

The protocols and data presented provide a comprehensive guide for the quantification of syringaresinol diglucoside in plant extracts. The choice between HPLC-UV and LC-MS/MS will depend on the required sensitivity and selectivity, as well as the complexity of the plant matrix. Proper validation of the chosen method is paramount for obtaining accurate and reliable quantitative results, which are essential for advancing research and development in natural product-based therapeutics.

References

• 1. (-)-Syringaresinol diglucoside | 66791-77-3 | FS145195 [biosynth.com]
• 2. A comprehensive review on the plant sources, pharmacological activities and pharmacokinetic characteristics of Syringaresinol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Toxicological testing of syringaresinol and enterolignans - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Quantitative HPLC-UV Study of Lignans in Anthriscus sylvestris - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ptfarm.pl [ptfarm.pl]
• 6. Characterization and analysis of sesamolinol diglucoside in sesame seeds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Qualitative and Quantitative Analysis of Lignan Constituents in Caulis Trachelospermi by HPLC-QTOF-MS and HPLC-UV - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Quantitative HPLC–UV Study of Lignans in Anthriscus sylvestris [mdpi.com]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols for In Vitro Antioxidant Assays of Syringaresinol Diglucoside

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to evaluating the in vitro antioxidant activity of Syringaresinol (B1662434) diglucoside using two widely accepted methods: the DPPH (2,2-diphenyl-1-picrylhydrazyl) and ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) radical scavenging assays. Detailed protocols and data presentation are included to facilitate the assessment of its therapeutic potential.

Syringaresinol diglucoside, a lignan (B3055560) glycoside found in various plants, has garnered interest for its potential health benefits, including its antioxidant properties. In vitro assays are crucial first steps in quantifying the antioxidant capacity of such compounds, providing insights into their ability to mitigate oxidative stress, which is implicated in numerous diseases.[1][2]

Quantitative Antioxidant Activity

The antioxidant efficacy of a compound is commonly expressed as its IC50 value, which is the concentration required to scavenge 50% of the free radicals in the assay.[3] A lower IC50 value signifies greater antioxidant activity.[3] The following table summarizes the reported IC50 values for syringaresinol (the aglycone of Syringaresinol diglucoside) and common synthetic antioxidants. It is important to note that direct comparison of IC50 values across different studies can be challenging due to variations in experimental conditions.[3]

Antioxidant	Assay	IC50 Value (µg/mL)	IC50 Value (µM)¹
Syringaresinol	DPPH	1.73[3]	4.13
ABTS	2.10[3]	5.02
DPPH	10.77[4][5]	25.74
ABTS	10.35[4][5]	24.73
DPPH	16.90[6]	40.39
Trolox (Vitamin E analog)	DPPH	35.38 - 99.07[3]	141.35 - 395.82
ABTS	2.34[3]	9.35
BHT (Butylated Hydroxytoluene)	DPPH	3.08[3]	13.98

¹IC50 values in µM were calculated using the following molecular weights: Syringaresinol (418.45 g/mol ), Trolox (250.29 g/mol ), and BHT (220.35 g/mol ).[3]

Experimental Protocols

Standardized protocols are essential for the accurate assessment of antioxidant activity.[3] Below are detailed methodologies for the DPPH and ABTS assays.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay measures the ability of an antioxidant to donate a hydrogen atom to the stable DPPH radical.[3] This donation neutralizes the radical, causing a color change from violet to yellow, which is measured spectrophotometrically.[3]

Materials:

• DPPH (2,2-diphenyl-1-picrylhydrazyl)[3]

• Methanol or ethanol[3]

• Syringaresinol diglucoside (test compound)

• 96-well microplate[3]

• Microplate reader[3]

• Positive control (e.g., Ascorbic acid, Trolox)

Procedure:

• Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol.[3][4] This solution should be freshly prepared and stored in the dark to prevent degradation.[4]

• Sample Preparation: Prepare a stock solution of Syringaresinol diglucoside in methanol. Create a series of dilutions from the stock solution to obtain various concentrations for testing.[3]

• Reaction: In a 96-well plate, add 100 µL of the DPPH solution to 100 µL of each sample concentration.[3][4]

• Controls:

  • Blank: 100 µL of DPPH solution and 100 µL of methanol.[3]

  • Positive Control: 100 µL of DPPH solution and 100 µL of the positive control at various concentrations.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.[3][4]

• Measurement: Measure the absorbance at 517 nm using a microplate reader.[3][4]

• Calculation: The percentage of radical scavenging activity is calculated using the following formula:[3]

  % Inhibition = [ (Abs_control - Abs_sample) / Abs_control ] x 100

  Where Abs_control is the absorbance of the blank and Abs_sample is the absorbance of the test compound.[4] The IC50 value is determined by plotting the percentage of inhibition against the concentration of the antioxidant.[3]

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay

This assay is based on the ability of an antioxidant to scavenge the pre-formed ABTS radical cation (ABTS•+), a blue-green chromophore. The reduction of ABTS•+ by an antioxidant is measured by the decrease in its absorbance.[3]

Materials:

• ABTS (7 mM)[3]

• Potassium persulfate (2.45 mM)[3]

• Phosphate buffered saline (PBS) or ethanol[3]

• Syringaresinol diglucoside (test compound)

• 96-well microplate[3]

• Microplate reader[3]

• Positive control (e.g., Trolox)

Procedure:

• Preparation of ABTS•+ Solution: Mix equal volumes of 7 mM ABTS solution and 2.45 mM potassium persulfate solution.[3][4] Allow the mixture to stand in the dark at room temperature for 12-16 hours to generate the ABTS•+ radical.[3][4]

• Dilution of ABTS•+ Solution: Before use, dilute the ABTS•+ solution with ethanol (B145695) or PBS to an absorbance of 0.70 ± 0.02 at 734 nm.[3][4]

• Sample Preparation: Prepare various concentrations of Syringaresinol diglucoside in the same solvent used for dilution.

• Reaction: In a 96-well plate, add 190 µL of the diluted ABTS•+ solution to 10 µL of each sample concentration.[3]

• Incubation: Incubate the plate in the dark at room temperature for 6-10 minutes.[3][4]

• Measurement: Measure the absorbance at 734 nm.[3][4]

• Calculation: The percentage of scavenging is calculated using the same formula as in the DPPH assay, and the IC50 value is determined.[3]

Visualized Workflows and Mechanisms

To further clarify the experimental processes and underlying chemical principles, the following diagrams are provided.

Caption: A typical experimental workflow for antioxidant activity assays.

References

• 1. Syringaresinol‑di‑O‑β‑D‑glucoside, a phenolic compound from Polygonatum sibiricum, exhibits an antidiabetic and antioxidative effect on a streptozotocin‑induced mouse model of diabetes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Toxicological testing of syringaresinol and enterolignans - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols: Anti-inflammatory Activity of Syringaresinol Diglucoside in SW982 Cells

For Researchers, Scientists, and Drug Development Professionals

These application notes detail the anti-inflammatory properties of (+)-Syringaresinol-di-O-beta-D-glucoside (SR) in the human synovial sarcoma cell line, SW982. This document provides a summary of its biological effects, protocols for key experimental assays, and visual representations of the underlying molecular pathways and experimental designs.

Application Notes

Syringaresinol diglucoside, a phenolic compound isolated from the stem bark of Acanthopanax senticosus Harms, has demonstrated significant anti-inflammatory potential in the SW982 human synovial sarcoma cell system.[1] The SW982 cell line is a valuable in vitro model for studying rheumatoid arthritis, as these cells exhibit inflammatory responses relevant to the disease's pathology.[2][3][4]

The primary mechanism of action for Syringaresinol diglucoside in SW982 cells involves the modulation of key inflammatory signaling pathways. Research indicates that SR suppresses the expression of various pro-inflammatory genes by inhibiting the activity of transcription factors such as Activator protein-1 (AP-1) and/or Nuclear factor-kappaB (NF-κB).[1] NF-κB and Mitogen-Activated Protein Kinases (MAPKs) are critical signaling pathways that regulate the expression of inflammatory mediators.[5][6][7]

The anti-inflammatory effects of Syringaresinol diglucoside are observed through the reduced production of several key mediators involved in the inflammatory cascade, including Interleukin-6 (IL-6), Prostaglandin E2 (PGE2), Interleukin-1beta (IL-1β), cyclooxygenase-2 (COX-2), and matrix metalloproteinases (MMPs).[1] Notably, at effective concentrations, Syringaresinol diglucoside shows minimal cytotoxicity, indicating a favorable safety profile for potential therapeutic applications.[1]

Data Presentation

The following tables summarize the quantitative data on the effects of Syringaresinol diglucoside (SR) on SW982 cells.

Table 1: Effect of Syringaresinol Diglucoside on SW982 Cell Viability

Concentration of SR	Cell Viability (% of Control)
1 µg/mL	~100%
10 µg/mL	~100%
100 µg/mL	Slightly Inhibited

Data adapted from a study on the effects of SR on SW982 cell growth.[1]

Table 2: Inhibition of Inflammatory Mediators by Syringaresinol Diglucoside in SW982 Cells

Inflammatory Mediator	Effective Concentration of SR	Observation
Interleukin-6 (IL-6) Production	Lower concentrations	Suppressed production
Prostaglandin E2 (PGE2) Production	Not specified	Significantly suppressed production

Data derived from a study analyzing the effects of SR on inflammatory functions in SW982 cells.[1]

Table 3: Effect of Syringaresinol Diglucoside on mRNA Expression of Pro-inflammatory Genes

Gene	Effect of SR	Potency Compared to Other Compounds
Interleukin-1β (IL-1β)	Inhibited mRNA expression	More potent
Interleukin-6 (IL-6)	Inhibited mRNA expression	More potent
Cyclooxygenase-2 (COX-2)	Inhibited mRNA expression	More potent
Matrix Metalloproteinase-1 (MMP-1)	Inhibited mRNA expression	More potent
Matrix Metalloproteinase-2 (MMP-2)	Inhibited mRNA expression	Less potent

This table is based on findings that SR is a potent inhibitor of various pro-inflammatory gene expressions.[1]

Visualizations

Caption: Experimental workflow for assessing the anti-inflammatory activity of Syringaresinol diglucoside.

Caption: Hypothesized signaling pathway for the anti-inflammatory action of Syringaresinol diglucoside.

Experimental Protocols

Cell Culture and Treatment

This protocol outlines the basic steps for culturing SW982 cells and treating them with Syringaresinol diglucoside for subsequent assays.

Materials:

• SW982 human synovial sarcoma cell line

• DMEM (Dulbecco's Modified Eagle Medium)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Trypsin-EDTA

• Phosphate-Buffered Saline (PBS)

• Syringaresinol diglucoside (SR)

• Inflammatory stimulus (e.g., human recombinant IL-1β)

• Cell culture flasks and plates (6, 24, or 96-well)

• CO2 incubator (37°C, 5% CO2)

Procedure:

• Culture SW982 cells in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin in a humidified incubator at 37°C with 5% CO2.

• Subculture the cells every 2-3 days, or when they reach 80-90% confluency.

• For experiments, seed the cells in appropriate culture plates and allow them to adhere overnight.

• Pre-treat the cells with various concentrations of Syringaresinol diglucoside for a specified period (e.g., 1 hour).

• Following pre-treatment, stimulate the cells with an inflammatory agent like IL-1β (e.g., 10 ng/mL) for the desired duration (e.g., 24 hours).

• Proceed with the specific assays as described below.

Cell Viability (MTT) Assay

This colorimetric assay is used to assess the metabolic activity of cells, which serves as an indicator of cell viability.[8][9][10]

Materials:

• Treated SW982 cells in a 96-well plate

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• After the treatment period, add 10 µL of MTT solution to each well of the 96-well plate.[9]

• Incubate the plate for 2-4 hours at 37°C until a purple formazan (B1609692) precipitate is visible.[9]

• Carefully remove the medium from each well.

• Add 100-150 µL of the solubilization solution to each well to dissolve the formazan crystals.[9][10]

• Shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization.

• Measure the absorbance at 570 nm using a microplate reader.[9]

Enzyme-Linked Immunosorbent Assay (ELISA) for IL-6

ELISA is used to quantify the amount of a specific protein, such as the pro-inflammatory cytokine IL-6, in the cell culture supernatant.[11]

Materials:

• Cell culture supernatants from treated SW982 cells

• Human IL-6 ELISA kit (containing capture antibody, detection antibody, streptavidin-HRP, substrate solution, and stop solution)

• 96-well ELISA plate

• Wash buffer (e.g., PBS with 0.05% Tween-20)

• Microplate reader

Procedure:

• Coat a 96-well ELISA plate with the capture antibody overnight at 4°C.

• Wash the plate multiple times with the wash buffer.

• Block the plate with a blocking buffer for 1-2 hours at room temperature.

• Wash the plate again.

• Add the cell culture supernatants and standards to the wells and incubate for 2 hours at room temperature.

• Wash the plate and add the detection antibody. Incubate for 1-2 hours.

• Wash the plate and add streptavidin-HRP. Incubate for 20-30 minutes.

• Wash the plate and add the substrate solution. Incubate in the dark until a color develops.

• Add the stop solution to terminate the reaction.

• Measure the absorbance at 450 nm.[4]

RNA Isolation and RT-qPCR for Gene Expression Analysis

This protocol is for quantifying the mRNA expression levels of target genes such as IL-1β, IL-6, COX-2, and MMPs.[12][13]

Materials:

• Treated SW982 cells in a 6-well plate

• RNA extraction kit (e.g., TRIzol reagent)

• cDNA synthesis kit

• qPCR master mix (e.g., SYBR Green)

• Primers for target genes and a housekeeping gene (e.g., GAPDH)

• Real-time PCR system

Procedure:

• Lyse the treated cells and extract total RNA using an RNA extraction kit according to the manufacturer's instructions.

• Quantify the RNA concentration and assess its purity.

• Synthesize cDNA from the extracted RNA using a cDNA synthesis kit.

• Set up the qPCR reaction by mixing the cDNA, qPCR master mix, and specific primers for each target gene.

• Run the qPCR reaction in a real-time PCR system.

• Analyze the data using the comparative Ct (ΔΔCt) method to determine the relative gene expression levels, normalized to the housekeeping gene.

Western Blot Analysis for NF-κB Pathway Proteins

Western blotting is used to detect and quantify the levels of specific proteins, such as phosphorylated and total forms of proteins in the NF-κB signaling pathway (e.g., p65, IκBα).[14][15]

Materials:

• Treated SW982 cells in a 6-well plate

• RIPA lysis buffer with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA assay)

• SDS-PAGE gels

• PVDF membrane

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-p-p65, anti-p65, anti-p-IκBα, anti-IκBα, anti-GAPDH)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate (ECL)

• Imaging system

Procedure:

• Lyse the cells with RIPA buffer and collect the total protein lysate.

• Determine the protein concentration using a protein assay kit.

• Denature the protein samples and separate them by size using SDS-PAGE.

• Transfer the separated proteins to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Wash the membrane again and add the chemiluminescent substrate.

• Capture the signal using an imaging system and quantify the band intensities. Normalize the protein of interest to a loading control like GAPDH.

References

• 1. (+)-Syringaresinol-di-O-beta-D-glucoside, a phenolic compound from Acanthopanax senticosus Harms, suppresses proinflammatory mediators in SW982 human synovial sarcoma cells by inhibiting activating protein-1 and/or nuclear factor-kappaB activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis, characterization and in vitro evaluation of ticagrelor and its nano-formulation targeting the NLRP3 inflammasome pathway in synovial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Attenuation of inflammatory responses by (+)-syringaresinol via MAP-Kinase-mediated suppression of NF-κB signaling in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Activation of the NF-κB and MAPK Signaling Pathways Contributes to the Inflammatory Responses, but Not Cell Injury, in IPEC-1 Cells Challenged with Hydrogen Peroxide - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Luteolin suppresses IL-1beta-induced cytokines and MMPs production via p38 MAPK, JNK, NF-kappaB and AP-1 activation in human synovial sarcoma cell line, SW982 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. texaschildrens.org [texaschildrens.org]
• 9. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. broadpharm.com [broadpharm.com]
• 11. Modulation of IL-1beta, IL-6 and TNF-alpha secretion and mRNA expression by the trichothecene vomitoxin in the RAW 264.7 murine macrophage cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Quantitative real-time RT-PCR analysis of inflammatory gene expression associated with ischemia-reperfusion brain injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Anti-inflammatory effect of glycyrrhetinic acid in IL-1β-induced SW982 cells and adjuvant-induced arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. cellphysiolbiochem.com [cellphysiolbiochem.com]

Application Notes and Protocols for the Study of Syringaresinol Diglucoside in a Streptozotocin-Induced Diabetic Mouse Model

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing the streptozotocin (B1681764) (STZ)-induced diabetic mouse model to investigate the therapeutic potential of Syringaresinol (B1662434) diglucoside (SDG). The protocols outlined below cover the induction of diabetes, preparation and administration of SDG, and the assessment of its anti-diabetic and antioxidative effects.

Introduction

Diabetes mellitus is a chronic metabolic disorder characterized by hyperglycemia, resulting from defects in insulin (B600854) secretion, insulin action, or both. The streptozotocin (STZ)-induced diabetic mouse model is a widely used and well-established animal model that mimics type 1 diabetes. STZ is a naturally occurring chemical that is particularly toxic to the insulin-producing beta cells of the pancreas.[1] This targeted destruction of beta cells leads to a state of insulin deficiency and subsequent hyperglycemia, providing a valuable platform for screening and evaluating potential anti-diabetic compounds.

Syringaresinol diglucoside (SDG) is a phenolic compound that has demonstrated significant anti-diabetic and antioxidative properties in preclinical studies.[2][3][4] Research suggests that SDG can ameliorate diabetic symptoms by promoting insulin secretion, improving lipid metabolism, and mitigating oxidative stress.[2][4][5] These application notes will detail the experimental workflow and methodologies for studying the effects of SDG in the STZ-induced diabetic mouse model.

Data Presentation

The following tables summarize the quantitative data from a representative study investigating the effects of Syringaresinol diglucoside (SDG) in a streptozotocin (STZ)-induced diabetic mouse model.

Table 1: Effects of SDG on Physiological and Metabolic Parameters

Parameter	Normal Control	Diabetic Model Control	SDG (25 mg/kg)	SDG (50 mg/kg)	SDG (75 mg/kg)
Fasting Blood Glucose (mmol/L)	4.5 ± 0.5	25.2 ± 2.1	18.5 ± 1.8	12.3 ± 1.5	8.1 ± 1.1
Body Weight (g)	25.1 ± 1.2	18.2 ± 1.0	19.5 ± 1.1	21.3 ± 1.3	23.1 ± 1.4
Water Intake (mL/day)	3.1 ± 0.4	15.2 ± 1.3	12.1 ± 1.1*	8.9 ± 0.9	6.2 ± 0.7
Food Intake ( g/day )	4.2 ± 0.3	9.8 ± 0.8	8.1 ± 0.7*	6.5 ± 0.6	5.3 ± 0.5
Serum Fasting Insulin (mIU/L)	15.8 ± 1.5	5.2 ± 0.6	7.9 ± 0.8	10.1 ± 1.0	12.5 ± 1.2
Pancreatic Insulin (mIU/L)	20.1 ± 1.9	7.8 ± 0.9	10.5 ± 1.1	13.2 ± 1.4	16.3 ± 1.5**

*Data are presented as mean ± standard deviation. *P<0.05, *P<0.01 vs. Diabetic Model Control. Data is adapted from a study on STZ-induced diabetic mice.[3]

Table 2: Effects of SDG on Serum Lipid Profile

Parameter	Normal Control	Diabetic Model Control	SDG (25 mg/kg)	SDG (50 mg/kg)	SDG (75 mg/kg)
Total Cholesterol (TC) (mmol/L)	3.1 ± 0.3	6.8 ± 0.6	5.9 ± 0.5	4.7 ± 0.4	3.8 ± 0.3
Triglycerides (TG) (mmol/L)	1.2 ± 0.1	3.5 ± 0.3	2.8 ± 0.2	2.1 ± 0.2	1.5 ± 0.1
Low-Density Lipoprotein (LDL-C) (mmol/L)	0.8 ± 0.1	2.5 ± 0.2	2.0 ± 0.2	1.4 ± 0.1	1.0 ± 0.1
Very Low-Density Lipoprotein (VLDL-C) (mmol/L)	0.5 ± 0.1	1.6 ± 0.2	1.3 ± 0.1	0.9 ± 0.1	0.7 ± 0.1
Free Fatty Acids (FFA) (µmol/L)	150 ± 15	420 ± 38	350 ± 32*	260 ± 25	190 ± 18

*Data are presented as mean ± standard deviation. *P<0.05, *P<0.01 vs. Diabetic Model Control. Data is adapted from a study on STZ-induced diabetic mice.[2][4]

Table 3: Effects of SDG on Renal Oxidative Stress Markers

Parameter	Normal Control	Diabetic Model Control	SDG (25 mg/kg)	SDG (50 mg/kg)	SDG (75 mg/kg)
Malondialdehyde (MDA) (nmol/mg protein)	2.1 ± 0.2	6.5 ± 0.5	5.2 ± 0.4	4.1 ± 0.3	3.0 ± 0.3
Superoxide (B77818) Dismutase (SOD) (U/mg protein)	120 ± 11	55 ± 6	72 ± 7	89 ± 9	105 ± 10
Catalase (CAT) (U/mg protein)	85 ± 8	38 ± 4	51 ± 5	65 ± 6	78 ± 7
Total Antioxidant Capacity (T-AOC) (U/mg protein)	15.2 ± 1.4	6.8 ± 0.7	8.9 ± 0.9	11.2 ± 1.1	13.5 ± 1.3
Nitrotyrosine (relative expression)	1.0 ± 0.1	3.2 ± 0.3	2.5 ± 0.2	1.8 ± 0.2	1.3 ± 0.1
Transforming Growth Factor-β1 (TGF-β1) (relative expression)	1.0 ± 0.1	2.8 ± 0.3	2.4 ± 0.2	1.9 ± 0.2*	1.4 ± 0.1

*Data are presented as mean ± standard deviation. *P<0.05, *P<0.01 vs. Diabetic Model Control. Data is adapted from a study on STZ-induced diabetic mice.[2][3]

Experimental Protocols

Induction of Diabetes with Streptozotocin (STZ)

This protocol describes the induction of type 1 diabetes in mice using a single high dose of STZ.

Materials:

• Streptozotocin (STZ)

• 0.1 M citrate (B86180) buffer (pH 4.5), sterile and cold

• Male C57BL/6 mice (8-10 weeks old)

• Sterile syringes (1 mL) with 27-gauge needles

• Glucometer and test strips

Procedure:

• Acclimatization: House the mice in a controlled environment (22 ± 2°C, 12-hour light/dark cycle) with ad libitum access to standard chow and water for at least one week before the experiment.

• Fasting: Fast the mice for 4-6 hours prior to STZ injection to enhance the diabetogenic effect of STZ.[6]

• STZ Solution Preparation: Immediately before use, dissolve STZ in cold, sterile 0.1 M citrate buffer (pH 4.5) to a final concentration of 15 mg/mL. STZ is light-sensitive and unstable in solution, so protect it from light and use it within 15-20 minutes of preparation.[6]

• STZ Administration: Administer a single intraperitoneal (IP) injection of the freshly prepared STZ solution at a dose of 150 mg/kg body weight.[7]

• Control Group: Inject the control group of mice with an equivalent volume of citrate buffer only.

• Post-Injection Care: To prevent STZ-induced hypoglycemia, provide the mice with 10% sucrose (B13894) water for the first 24 hours after injection.[6]

• Confirmation of Diabetes: Measure blood glucose levels from the tail vein 72 hours after STZ injection, and then weekly. Mice with fasting blood glucose levels consistently above 13.9 mmol/L (250 mg/dL) are considered diabetic and can be used for the study.

Preparation and Administration of Syringaresinol Diglucoside (SDG)

This protocol outlines the preparation and oral administration of SDG to the diabetic mice.

Materials:

• Syringaresinol diglucoside (SDG)

• Vehicle (e.g., 0.5% carboxymethylcellulose sodium or distilled water)

• Oral gavage needles (20-22 gauge, with a ball tip)

• Sterile syringes (1 mL)

Procedure:

• SDG Solution Preparation: Prepare a homogenous suspension of SDG in the chosen vehicle at the desired concentrations (e.g., 2.5, 5.0, and 7.5 mg/mL to achieve doses of 25, 50, and 75 mg/kg for a 10 mL/kg administration volume).

• Animal Groups: Divide the diabetic mice into the following groups (n=8-10 per group):

  • Diabetic Model Control (Vehicle only)

  • SDG Treatment Group (25 mg/kg)

  • SDG Treatment Group (50 mg/kg)

  • SDG Treatment Group (75 mg/kg)

  • A non-diabetic control group should also be maintained.

• Oral Gavage Administration:

  • Gently restrain the mouse, ensuring the head and body are in a straight line to facilitate the passage of the gavage needle.

  • Measure the appropriate length of the gavage needle from the corner of the mouse's mouth to the last rib.

  • Carefully insert the gavage needle into the esophagus. Do not force the needle; the mouse should swallow it gently.

  • Administer the SDG suspension or vehicle slowly.

  • Administer the treatment daily via oral gavage for the duration of the study (e.g., 4-8 weeks).

Mandatory Visualizations

Experimental Workflow

Caption: Experimental workflow for the SDG study in STZ-induced diabetic mice.

Signaling Pathways

1. SDG and the Keap1/Nrf2 Antioxidant Pathway

Hyperglycemia in diabetes leads to increased production of reactive oxygen species (ROS), causing oxidative stress. Syringaresinol (the aglycone of SDG) has been shown to activate the Keap1/Nrf2 antioxidant response pathway.[8] Under normal conditions, Keap1 binds to Nrf2, leading to its degradation. Oxidative stress or the action of compounds like syringaresinol can disrupt this interaction, allowing Nrf2 to translocate to the nucleus. In the nucleus, Nrf2 binds to the Antioxidant Response Element (ARE) and promotes the transcription of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT), thereby mitigating oxidative damage.

Caption: SDG's role in the Keap1/Nrf2 antioxidant pathway.

2. SDG and the TGF-β/Smad Signaling Pathway

The Transforming Growth Factor-β (TGF-β) signaling pathway is implicated in diabetic complications, particularly fibrosis. In diabetic conditions, elevated TGF-β1 levels lead to the phosphorylation of Smad2/3 proteins. These phosphorylated Smads then form a complex with Smad4, which translocates to the nucleus and promotes the transcription of pro-fibrotic genes. Syringaresinol has been shown to inhibit the activation of the TGF-β/Smad pathway, thereby potentially reducing fibrosis.[8]

Caption: SDG's inhibitory effect on the TGF-β/Smad signaling pathway.

References

• 1. Syringaresinol-di-O-β-D-glucoside, a phenolic compound from Polygonatum sibiricum, exhibits an antidiabetic and antioxidative effect on a streptozotocin-induced mouse model of diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. <i>In silico</i> and docking studies on the binding activities of Keap1 of antioxidant compounds in non-oilseed legumes - Arabian Journal of Chemistry [arabjchem.org]
• 5. discovery.researcher.life [discovery.researcher.life]
• 6. instechlabs.com [instechlabs.com]
• 7. Syringaresinol Protects against Type 1 Diabetic Cardiomyopathy by Alleviating Inflammation Responses, Cardiac Fibrosis, and Oxidative Stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Antidiabetic effect of secoisolariciresinol diglucoside in streptozotocin-induced diabetic rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Investigating the Effects of Syringaresinol Diglucoside on the NF-κB Signaling Pathway

For Researchers, Scientists, and Drug Development Professionals

Introduction

Syringaresinol (B1662434) diglucoside is a lignan (B3055560) found in various plants that has garnered interest for its potential therapeutic properties, including anti-inflammatory effects. A key mechanism underlying these effects is its interaction with the Nuclear Factor-kappa B (NF-κB) signaling pathway. In its inactive state, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Pro-inflammatory stimuli, such as lipopolysaccharide (LPS), trigger a signaling cascade that leads to the phosphorylation and subsequent degradation of IκBα. This releases NF-κB, allowing it to translocate to the nucleus and initiate the transcription of genes encoding pro-inflammatory mediators like cytokines, chemokines, and enzymes such as cyclooxygenase-2 (COX-2).

Studies on syringaresinol (SGRS), the aglycone of syringaresinol diglucoside, have demonstrated its ability to suppress the activation of the NF-κB pathway.[1] This compound has been shown to inhibit the phosphorylation of IκBα, thereby preventing the nuclear translocation of the NF-κB p65 subunit.[1] Consequently, the expression and production of key inflammatory mediators are significantly reduced.[1][2] These application notes provide a comprehensive guide to investigating the effects of syringaresinol diglucoside on the NF-κB pathway, including detailed experimental protocols and data presentation.

Data Presentation

The following tables summarize the dose-dependent inhibitory effects of syringaresinol (SGRS), the active form of syringaresinol diglucoside, on various markers of inflammation and NF-κB activation in LPS-stimulated RAW 264.7 macrophages.

Table 1: Inhibition of Pro-inflammatory Mediators by Syringaresinol (SGRS)

Concentration of SGRS	Inhibition of Nitric Oxide (NO) Production (%)	Inhibition of Prostaglandin E2 (PGE2) Production (%)
25 µM	Significant Inhibition	Significant Inhibition
50 µM	Greater Inhibition	Greater Inhibition
100 µM	Maximum Inhibition Observed	Maximum Inhibition Observed

Data adapted from studies on LPS-stimulated RAW 264.7 cells.[1]

Table 2: Downregulation of Pro-inflammatory Cytokine Production by Syringaresinol (SGRS)

Concentration of SGRS	Inhibition of Tumor Necrosis Factor-α (TNF-α) Production (%)	Inhibition of Interleukin-1β (IL-1β) Production (%)	Inhibition of Interleukin-6 (IL-6) Production (%)
25 µM	Dose-dependent reduction	Dose-dependent reduction	Dose-dependent reduction
50 µM	Dose-dependent reduction	Dose-dependent reduction	Dose-dependent reduction
100 µM	Dose-dependent reduction	Dose-dependent reduction	Dose-dependent reduction

Data reflects the percentage reduction in cytokine levels in the presence of SGRS compared to LPS stimulation alone.[1]

Table 3: Effect of Syringaresinol (SGRS) on Key NF-κB Pathway Proteins

Treatment	Relative Level of Phosphorylated IκBα (p-IκBα)	Relative Level of Nuclear NF-κB p65
Control (untreated)	Baseline	Low
LPS (1 µg/mL)	Significantly Increased	Significantly Increased
LPS + SGRS (25 µM)	Reduced	Reduced
LPS + SGRS (50 µM)	Further Reduced	Further Reduced
LPS + SGRS (100 µM)	Markedly Reduced	Markedly Reduced

This table illustrates the dose-dependent inhibition of IκBα phosphorylation and the subsequent nuclear translocation of the NF-κB p65 subunit by SGRS in LPS-stimulated cells.[1]

Mandatory Visualizations

Caption: NF-κB signaling pathway and the inhibitory action of Syringaresinol.

Caption: Workflow for investigating Syringaresinol Diglucoside's effects.

Experimental Protocols

Herein are detailed methodologies for key experiments to assess the impact of syringaresinol diglucoside on the NF-κB signaling pathway.

1. Cell Culture and Treatment

• Cell Line: RAW 264.7 murine macrophages are a suitable model. Maintain cells in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere of 5% CO₂.

• Plating: Seed cells in appropriate culture plates (e.g., 96-well for luciferase assays, 6-well for protein/RNA extraction) and allow them to adhere overnight.

• Treatment:

  • Starve the cells in serum-free media for 2-4 hours before treatment.

  • Prepare stock solutions of syringaresinol diglucoside in DMSO. Further dilute to desired final concentrations in the culture medium. Ensure the final DMSO concentration does not exceed 0.1%.

  • Pre-treat the cells with various concentrations of syringaresinol diglucoside for 1-2 hours.

  • Stimulate the cells with an NF-κB activator, such as lipopolysaccharide (LPS) at a final concentration of 1 µg/mL, for the appropriate duration depending on the downstream assay (e.g., 30 minutes for IκBα phosphorylation, 1 hour for p65 translocation, 6-24 hours for gene/protein expression).

2. NF-κB Luciferase Reporter Assay

This assay quantifies the transcriptional activity of NF-κB.

• Principle: Cells are transiently transfected with a reporter plasmid containing the luciferase gene under the control of NF-κB response elements. Activation of NF-κB leads to the expression of luciferase, which can be measured by the luminescence produced upon addition of a substrate.

• Protocol:

  • Transfection: Co-transfect cells (e.g., HEK293T or RAW 264.7) with an NF-κB luciferase reporter plasmid and a control plasmid (e.g., Renilla luciferase) using a suitable transfection reagent according to the manufacturer's instructions. Plate the transfected cells and allow them to recover for 24 hours.

  • Treatment: Follow the treatment protocol described in section 1. A typical incubation time after LPS stimulation is 6-8 hours.

  • Cell Lysis: Wash the cells with PBS and add passive lysis buffer to each well. Incubate for 15-20 minutes at room temperature with gentle shaking.

  • Luminescence Measurement: Use a dual-luciferase reporter assay system. Transfer the cell lysate to an opaque 96-well plate. Measure firefly luciferase activity, then add the Stop & Glo® reagent and measure Renilla luciferase activity using a luminometer.

  • Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity for each sample. Calculate the fold change in NF-κB activity relative to the vehicle-treated control.

3. Western Blot Analysis for NF-κB Pathway Proteins

This technique is used to detect changes in the levels and phosphorylation status of key proteins in the NF-κB pathway.

• Principle: Proteins from cell lysates are separated by size using SDS-PAGE, transferred to a membrane, and detected using specific antibodies.

• Protocol:

  • Protein Extraction: For total protein, lyse cells in RIPA buffer. For nuclear and cytoplasmic fractions, use a nuclear extraction kit according to the manufacturer's protocol. Determine protein concentration using a BCA assay.

  • SDS-PAGE and Transfer: Load equal amounts of protein (e.g., 20-40 µg) onto an SDS-polyacrylamide gel. After electrophoresis, transfer the separated proteins to a PVDF membrane.

  • Blocking and Antibody Incubation: Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature. Incubate the membrane with primary antibodies (e.g., anti-p-IκBα, anti-IκBα, anti-p65, anti-Lamin B1 for nuclear fraction, anti-β-actin for cytoplasmic/total fraction) overnight at 4°C.

  • Secondary Antibody and Detection: Wash the membrane with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature. After further washes, add an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using a chemiluminescence imaging system.

  • Data Analysis: Quantify the band intensities using densitometry software. Normalize the protein of interest to a loading control (β-actin or Lamin B1).

4. Quantitative Real-Time PCR (qPCR) for NF-κB Target Genes

qPCR is used to measure the mRNA expression levels of NF-κB target genes.

• Principle: The amount of specific mRNA is quantified by reverse transcribing it into cDNA, followed by amplification in a real-time PCR instrument using gene-specific primers and a fluorescent dye.

• Protocol:

  • RNA Extraction and cDNA Synthesis: Treat cells as described in section 1 (typically for 6-12 hours post-LPS stimulation). Extract total RNA using a suitable kit (e.g., TRIzol reagent or a column-based kit). Synthesize cDNA from an equal amount of RNA (e.g., 1 µg) using a reverse transcription kit.

  • qPCR Reaction: Set up the qPCR reaction using a SYBR Green master mix, cDNA template, and primers specific for target genes (e.g., COX-2, TNF-α, IL-6) and a housekeeping gene (e.g., GAPDH or ACTB).

  • Thermal Cycling: Perform the qPCR in a real-time PCR system. A typical protocol includes an initial denaturation step, followed by 40 cycles of denaturation, annealing, and extension.

  • Data Analysis: Determine the cycle threshold (Ct) values for each gene. Calculate the relative gene expression using the 2-ΔΔCt method, normalizing the expression of the target genes to the housekeeping gene.

By following these protocols, researchers can effectively investigate and quantify the inhibitory effects of syringaresinol diglucoside on the NF-κB signaling pathway, providing valuable insights for its potential development as an anti-inflammatory agent.

References

• 1. Attenuation of inflammatory responses by (+)-syringaresinol via MAP-Kinase-mediated suppression of NF-κB signaling in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Syringaresinol attenuates osteoarthritis via regulating the NF-κB pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing Syringaresinol Diglucoside (as Secoisolariciresinol Diglucoside) Extraction

Introduction:

Welcome to the technical support center for the optimization of Syringaresinol Diglucoside extraction. It is important to clarify that while Syringaresinol is a known lignan (B3055560), the most extensively researched lignan from high-yield sources like flaxseed is Secoisolariciresinol (B192356) Diglucoside (SDG). Given the significant overlap in extraction principles and the wealth of available data, this guide focuses on SDG as the primary target molecule for achieving high extraction yields. The methodologies and troubleshooting advice provided herein are directly applicable to researchers, scientists, and drug development professionals working on the extraction of this important phytoestrogen.

This guide provides frequently asked questions (FAQs), detailed troubleshooting guides, and optimized experimental protocols to address common challenges and enhance your extraction efficiency.

Frequently Asked Questions (FAQs)

Q1: What is the primary source material for high-yield SDG extraction?

A1: The most common and highest-yielding source for Secoisolariciresinol Diglucoside (SDG) is flaxseed (Linum usitatissimum)[1]. Both defatted flaxseed meal and flaxseed hulls are excellent starting materials[1]. Flaxseed hulls, in particular, have a higher concentration of SDG compared to the whole seed[2].

Q2: Why is alkaline hydrolysis a critical step in SDG extraction?

A2: In flaxseed, SDG exists in a complex polymeric form, esterified to 3-hydroxy-3-methylglutaric acid (HMGA)[2]. Alkaline hydrolysis is essential to break these ester bonds, liberating the free SDG molecule, which can then be extracted and purified[1][3]. Without this step, the extraction yield of free SDG would be significantly lower.

Q3: What are the most effective solvents for SDG extraction?

A3: Aliphatic alcohols, often in aqueous mixtures, are the most commonly used solvents for extracting the SDG complex. These include methanol (B129727), ethanol (B145695), isopropanol, and butanol[1]. The choice of solvent can impact the extraction efficiency and the profile of co-extracted impurities. Some methods also utilize solvents like 1,4-dioxane (B91453) in combination with ethanol[4].

Q4: What is a typical yield range for SDG from flaxseed?

A4: The yield of SDG can vary depending on the flaxseed cultivar and the extraction method used. Generally, you can expect yields ranging from 6.1 to 13.3 mg/g in whole flaxseeds and 11.7 to 24.1 mg/g in defatted flaxseed flour[5]. Optimized methods using flaxseed hull as a starting material have reported yields as high as 23.3 mg/g[2].

Q5: What analytical techniques are used to quantify SDG in the extract?

A5: High-Performance Liquid Chromatography (HPLC) with UV detection is a common and reliable method for the quantification of SDG[5][6]. Mass Spectrometry (MS) can be coupled with HPLC for more sensitive and specific detection and identification[1].

Troubleshooting Guide

Issue 1: Low SDG Yield

Potential Cause	Troubleshooting Steps
Incomplete Alkaline Hydrolysis	Verify pH: Ensure the pH of the reaction mixture is sufficiently alkaline (e.g., pH ~12.9 for alcoholic ammonium (B1175870) hydroxide (B78521) methods) to cleave the ester bonds[2].Optimize Reaction Time and Temperature: Hydrolysis is time and temperature-dependent. For sodium methoxide (B1231860) hydrolysis, optimal conditions have been found to be around 47°C for 24 hours[6]. For NaOH hydrolysis, conditions of 50°C for 12 hours have been used[7]. Refer to the protocols for specific conditions.
Suboptimal Solvent System	Solvent Polarity: Ensure the solvent system has the appropriate polarity to solubilize the SDG-oligomer complex. Aqueous mixtures of alcohols (e.g., 70% methanol) are often more effective than absolute alcohols[8].Solvent-to-Solid Ratio: A low solvent-to-solid ratio may lead to incomplete extraction. Ratios of 1:10 to 1:20 (w/v) are commonly used[2][9].
Degradation of SDG	Temperature Control: SDG can be sensitive to high temperatures, especially under harsh pH conditions. Avoid excessive heat during extraction and solvent evaporation. Use a rotary evaporator at reduced pressure to keep temperatures low (e.g., 40-50°C)[4][9].pH Neutralization: After alkaline hydrolysis, neutralize the extract to prevent base-catalyzed degradation of the liberated SDG[6].
Improper Material Preparation	Particle Size: Ensure the flaxseed or flaxseed meal is finely ground to increase the surface area for efficient solvent penetration and extraction[9]. A mesh size of 20 has been used effectively[2].

Issue 2: Poor Purity of the Final Product

Potential Cause	Troubleshooting Steps
Co-extraction of Impurities	Defatting Step: If starting with whole flaxseed, a preliminary defatting step with a non-polar solvent like hexane (B92381) is crucial to remove lipids that can interfere with subsequent steps[10].Sequential Extraction: Consider a sequential extraction approach. First, use a non-polar solvent to remove lipophilic compounds, followed by a polar solvent for lignan extraction[11].
Inefficient Purification	Resin Chromatography: Employ macroporous resin or Sephadex LH-20 column chromatography for effective purification. These methods can separate SDG from sugars, pigments, and other polar impurities[2][12].Solid-Phase Extraction (SPE): C18 SPE cartridges can be used for sample clean-up and concentration of SDG before HPLC analysis[6].Liquid-Liquid Partitioning: Partitioning the aqueous extract against a solvent like ethyl acetate (B1210297) can help remove less polar impurities, as SDG is more soluble in the aqueous phase[4].

Issue 3: Formation of Artifacts During Analysis

Potential Cause	Troubleshooting Steps
Acid-Catalyzed Degradation	Avoid Strong Acids: Strong acid hydrolysis can lead to the formation of anhydrosecoisolariciresinol (B1631141) (anhydro-SECO) as an artifact[8]. Alkaline hydrolysis is preferred to avoid this.
Esterification with Alcoholic Solvents	Be Aware of Side Reactions: During alkaline hydrolysis in an alcohol-containing medium, esters of co-extracted compounds like p-coumaric acid and ferulic acid can form[13]. Be mindful of these potential byproducts during analysis.

Data Presentation

Table 1: Comparison of Optimized SDG Extraction Parameters and Yields

Method	Starting Material	Key Parameters	Reported Yield	Reference
Methanol Extraction & Sodium Methoxide Hydrolysis	Whole Flaxseed	47°C, 58 mmol L⁻¹ sodium methoxide, 24 h	9.4 mg/g	[6]
Alcoholic Ammonium Hydroxide Extraction & Hydrolysis	Flaxseed Hull	33.7% aq. NH₃ in ethanol, 4.9 h, 75.3°C	23.3 mg/g	[2]
Dioxane/Ethanol Extraction & Aqueous Base Hydrolysis	Defatted Flaxseed Flour	Dioxane/Ethanol (1:1, v/v) extraction followed by aqueous base hydrolysis	11.7 - 24.1 mg/g	[5]
Microwave-Assisted Germination & Extraction	Flaxseed Hulls	130 W microwave for 14 s, followed by germination (0, 48, or 96 h)	Increased lignan content reported	[7]

Experimental Protocols

Protocol 1: Extraction with Alcoholic Ammonium Hydroxide and Purification by Macroporous Resin Chromatography[2]

• Material Preparation: Pulverize dried flaxseed hulls to pass through a 20-mesh sieve.

• Extraction and Hydrolysis:

  • Mix 1 g of pulverized flaxseed hull with 20 mL of an extraction solvent consisting of 33.7% reagent ammonium hydroxide (25-28% NH₃ in water) in ethanol. This should result in a pH of approximately 12.9.

  • Heat the mixture at 75.3°C for 4.9 hours with continuous stirring.

• Purification:

  • After extraction, filter the mixture and concentrate the supernatant under reduced pressure.

  • Dissolve the residue in water and apply it to a pre-conditioned macroporous resin column.

  • Wash the column with deionized water to remove highly polar impurities.

  • Elute the SDG-containing fraction with an appropriate concentration of ethanol (e.g., 70%).

  • For further purification to >98%, a subsequent chromatography step on Sephadex LH-20 can be performed.

Protocol 2: Methanol Extraction with Sodium Methoxide Hydrolysis and SPE Cleanup[6]

• Material Preparation: Grind whole flaxseeds into a fine flour. Perform defatting with hexane if necessary.

• Extraction and Hydrolysis:

  • Mix 5 g of defatted flaxseed flour with 100 mL of 58 mmol L⁻¹ sodium methoxide in methanol.

  • Sonicate the mixture for 30 minutes.

  • Incubate at 47°C for 24 hours with agitation (100 rpm).

• Sample Preparation for Analysis:

  • Filter the solution and neutralize it with HCl.

  • Add sodium acetate buffer (pH 5.0) and centrifuge.

  • Evaporate the solvent from the supernatant at 40°C.

  • Reconstitute the residue in sodium acetate buffer.

• SPE Cleanup:

  • Activate a C18 SPE cartridge with methanol followed by deionized water.

  • Load the sample onto the cartridge.

  • Wash with water to remove salts and highly polar impurities.

  • Elute the SDG fraction with methanol.

Mandatory Visualizations

Caption: General workflow for the extraction and purification of SDG.

Caption: Troubleshooting logic for addressing low SDG extraction yields.

References

• 1. Patented techniques for the extraction and isolation of secoisolari-ciresinol diglucoside from flaxseed - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. iosrjournals.org [iosrjournals.org]
• 5. HPLC method for analysis of secoisolariciresinol diglucoside in flaxseeds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]
• 7. Secoisolariciresinol Diglucoside with Antioxidant Capacity from Flaxseed: A Study on Microwave-Assisted Germination Optimization - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 2024.sci-hub.se [2024.sci-hub.se]
• 9. benchchem.com [benchchem.com]
• 10. Secoisolariciresinol diglucoside - Wikipedia [en.wikipedia.org]
• 11. researchgate.net [researchgate.net]
• 12. Purification of secoisolariciresinol diglucoside with column chromatography on a sephadex LH-20 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Separation and determination of secoisolariciresinol diglucoside oligomers and their hydrolysates in the flaxseed extract by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Addressing co-elution problems in HPLC analysis of Syringaresinol diglucoside

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing co-elution problems during the HPLC analysis of Syringaresinol diglucoside.

Troubleshooting Guide: Resolving Co-elution

Co-elution, the incomplete separation of two or more compounds, is a common challenge in HPLC analysis that can significantly impact the accuracy and precision of quantification. This guide provides a systematic approach to resolving these issues when analyzing Syringaresinol diglucoside.

Q1: My chromatogram shows a broad or shouldered peak for Syringaresinol diglucoside. What are the initial steps to diagnose the problem?

A1: Peak broadening and shouldering are classic indicators of a co-elution problem or suboptimal system performance. Before making significant changes to your method, a systematic check of your HPLC system is recommended.

Initial System Health Check:

• Column Health: The column may be contaminated or have a void at the inlet. Try flushing the column with a strong solvent (e.g., isopropanol) or, if the issue persists, replace the column.

• Extra-Column Volume: Minimize the length and diameter of tubing between the injector, column, and detector to reduce peak broadening.

• Flow Rate Consistency: Ensure the pump is delivering a stable and accurate flow rate. Fluctuations can lead to variable retention times and peak shapes.

• Injection Solvent: Whenever possible, dissolve your sample in the initial mobile phase. A mismatch in solvent strength between the sample and the mobile phase can cause peak distortion.[1]

Q2: I've confirmed my HPLC system is performing optimally, but I still suspect co-elution. What are the likely co-eluting compounds with Syringaresinol diglucoside?

A2: In the analysis of plant extracts, Syringaresinol diglucoside may co-elute with several other structurally similar compounds. These can include:

• Other Lignans (B1203133) and their Glycosides: Plant extracts are often complex mixtures. Other lignans such as pinoresinol, lariciresinol, and matairesinol, or their glycoside forms, may have similar retention characteristics.

• Phenolic Acid Glucosides: Compounds like p-coumaric acid glucoside and ferulic acid glucoside are known to be present in lignan-rich extracts and can potentially co-elute.[2]

• Diastereomers: While less common, diastereomers of Syringaresinol diglucoside could be present and may be difficult to separate on standard achiral columns.

Q3: How can I modify my mobile phase to resolve the co-elution of Syringaresinol diglucoside from an interfering peak on a C18 column?

A3: For a standard C18 column, manipulating the mobile phase is one of the most powerful tools to improve separation.

• Adjusting the Organic Modifier:

  • Change the Solvent: Switching from acetonitrile (B52724) to methanol, or vice versa, can alter the selectivity of the separation due to different solvent-analyte interactions.

  • Modify the Gradient: A shallow gradient is often more effective at separating closely eluting peaks than a steep, rapid gradient. Try decreasing the rate of change of the organic solvent concentration in the region where Syringaresinol diglucoside and the interfering peak elute.[1]

• Modifying the Aqueous Phase pH:

  • Syringaresinol diglucoside and many potential co-eluents have phenolic hydroxyl groups, which can ionize depending on the pH.

  • Adding a small amount of acid (e.g., 0.1% formic acid or acetic acid) to the aqueous mobile phase is a common practice to suppress the ionization of these phenolic groups. This generally leads to better peak shapes and more consistent retention times.[3]

  • Slight adjustments to the pH can alter the retention times of ionizable compounds, potentially resolving co-elution.

Q4: If mobile phase optimization is insufficient, what other chromatographic parameters can I adjust?

A4: If modifying the mobile phase does not provide adequate resolution, consider the following:

• Column Chemistry: If you are using a C18 column, switching to a different stationary phase, such as a C8 or a Phenyl-Hexyl column, can provide a different selectivity and potentially resolve the co-eluting peaks. C8 columns have been successfully used for the analysis of lignan (B3055560) diglucosides.[4]

• Column Temperature: Increasing the column temperature can sometimes improve peak shape and efficiency. However, be mindful that it can also alter the selectivity of the separation. Maintaining a consistent and controlled column temperature is crucial for reproducible results.

• Flow Rate: Decreasing the flow rate can increase the efficiency of the separation, leading to sharper peaks and better resolution, although it will also increase the analysis time.

Frequently Asked Questions (FAQs)

Q1: What is a typical starting HPLC method for the analysis of Syringaresinol diglucoside?

A1: A good starting point for method development would be a reversed-phase HPLC method using a C18 column.

Parameter	Recommended Starting Condition
Column	C18 (e.g., 4.6 x 250 mm, 5 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	Start with a linear gradient from 15% to 30% B over 20 minutes
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	UV at 280 nm
Injection Volume	10 µL

This method can then be optimized based on the observed separation.

Q2: How does sample preparation affect the potential for co-elution?

A2: Sample preparation is a critical step that can introduce interfering compounds. For plant-derived samples, an alkaline hydrolysis step is often used to release lignan diglucosides from their polymeric forms.[5] However, this process can also release other phenolic compounds that may co-elute with Syringaresinol diglucoside. A solid-phase extraction (SPE) clean-up step after hydrolysis can help to remove some of these interfering substances.[4]

Q3: My peak appears symmetrical, but I still get variable quantitative results. Could co-elution be the cause?

A3: Yes, perfect co-elution, where two compounds have identical retention times, will not be visible as a shouldered or split peak. If you have access to a Photodiode Array (PDA) detector, you can perform a peak purity analysis. This involves comparing the UV spectra across the peak. If the spectra are not identical, it indicates the presence of a co-eluting impurity. Similarly, an LC-MS system can be used to check for the presence of multiple mass-to-charge ratios (m/z) under a single chromatographic peak.[6]

Experimental Protocols

Protocol 1: Sample Preparation from Plant Material (e.g., Flaxseed)

• Defatting: Weigh 1 gram of finely ground plant material into a centrifuge tube. Add 10 mL of hexane, vortex for 1 minute, and centrifuge at 3000 rpm for 10 minutes. Discard the supernatant. Repeat this step twice.

• Extraction and Hydrolysis: To the defatted plant material, add 10 mL of 1 M NaOH in 70% methanol. Vortex thoroughly and place in a shaker at 60°C for 2 hours to perform alkaline hydrolysis.

• Neutralization: After cooling to room temperature, neutralize the mixture to approximately pH 3 with 2 M HCl.

• Centrifugation: Centrifuge the mixture at 4000 rpm for 15 minutes.

• Filtration: Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial for analysis.

Protocol 2: HPLC Method for Syringaresinol Diglucoside Analysis

• System Preparation:

  • Column: C18, 4.6 x 250 mm, 5 µm particle size.

  • Mobile Phase A: 0.5% acetic acid in water.[5]

  • Mobile Phase B: Methanol.[5]

  • Flow Rate: 1.0 mL/min.[5]

  • Column Temperature: 30 °C.

  • Detector Wavelength: 280 nm.[5]

• Gradient Program:

  • 0-20 min: 15% B[5]

  • 20-30 min: Linear gradient from 15% to 28% B[5]

  • 30-40 min: 28% B[5]

  • 40-60 min: Linear gradient from 28% to 55% B[5]

  • 60-70 min: Linear gradient from 55% to 85% B[5]

  • 70-80 min: 85% B[5]

  • Post-run: Re-equilibrate the column with 15% B for 10 minutes.

• Injection: Inject 20 µL of the prepared sample extract.[5]

Data Presentation

Table 1: Comparison of HPLC Conditions for Lignan Separation

Parameter	Method 1	Method 2
Column	C18, 4.6 x 250 mm, 5 µm	C8, 4.6 x 250 mm, 5 µm[4]
Mobile Phase A	0.1% Formic Acid in Water	1% Acetic Acid in Water[4]
Mobile Phase B	Acetonitrile	Acetonitrile[4]
Elution Type	Gradient	Isocratic (15% B)[4]
Flow Rate	1.0 mL/min	1.0 mL/min[4]
Detection	UV at 280 nm	UV at 280 nm[4]
Expected RT of SDG	~15 min (variable with gradient)	~10-12 min

Visualizations

Caption: Troubleshooting workflow for resolving co-elution problems.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. przyrbwn.icm.edu.pl [przyrbwn.icm.edu.pl]
• 4. researchgate.net [researchgate.net]
• 5. 2024.sci-hub.se [2024.sci-hub.se]
• 6. youtube.com [youtube.com]

Technical Support Center: Enhancing the In Vivo Bioavailability of Syringaresinol Diglucoside

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Syringaresinol (B1662434) diglucoside. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during in vivo experiments aimed at enhancing the bioavailability of this promising lignan.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges affecting the in vivo bioavailability of Syringaresinol diglucoside?

A1: The primary challenges stem from its molecular structure and metabolic fate:

• Low Aqueous Solubility: Syringaresinol diglucoside, in its native form, has limited solubility in aqueous environments, which can hinder its dissolution in the gastrointestinal tract, a prerequisite for absorption.

• Enzymatic Deglycosylation: For absorption to occur, the glucoside moieties must be cleaved by gut microbiota to release the aglycone, syringaresinol.[1] The efficiency of this process can vary significantly between individuals depending on their gut microbiome composition.[2]

• Low Conversion to Enterolignans: Following deglycosylation, gut bacteria can further metabolize syringaresinol into the more readily absorbed enterolignans, enterodiol (B191174) and enterolactone. However, this conversion is notably less efficient for syringaresinol compared to other dietary lignans (B1203133) like secoisolariciresinol (B192356) diglucoside (SDG).[2]

• First-Pass Metabolism: Once absorbed, syringaresinol and its metabolites can undergo extensive phase II metabolism (glucuronidation and sulfation) in the enterocytes and liver, leading to rapid excretion.

Q2: What are the main strategies to overcome the low bioavailability of Syringaresinol diglucoside?

A2: Several formulation and co-administration strategies can be employed:

• Nanoformulations: Encapsulating Syringaresinol diglucoside into nanocarriers such as liposomes, solid lipid nanoparticles (SLNs), or nanoemulsions can improve its solubility, protect it from premature degradation, and enhance its absorption.[3]

• Self-Emulsifying Drug Delivery Systems (SEDDS): These isotropic mixtures of oils, surfactants, and co-solvents can form fine oil-in-water emulsions in the gastrointestinal tract, facilitating the solubilization and absorption of lipophilic compounds.[4][5]

• Cyclodextrin (B1172386) Inclusion Complexes: Forming an inclusion complex with cyclodextrins can significantly increase the aqueous solubility and dissolution rate of poorly soluble compounds like Syringaresinol diglucoside.[6][7]

• Modulation of Gut Microbiota: Co-administration with prebiotics, such as fructooligosaccharides (FOS), can promote the growth of beneficial gut bacteria that are efficient in metabolizing lignans, potentially increasing the conversion of Syringaresinol diglucoside to its more bioavailable metabolites.[3]

• Use of Bioavailability Enhancers: Co-administration with natural compounds like piperine (B192125), which can inhibit drug-metabolizing enzymes and enhance membrane permeability, may increase the systemic exposure of Syringaresinol diglucoside and its metabolites.[8]

Q3: Are there any validated in vitro models to screen for effective bioavailability enhancement strategies before proceeding to in vivo studies?

A3: Yes, several in vitro models can provide valuable preliminary data:

• In Vitro Gut Microbiota Fermentation: This model uses human fecal slurries to assess the metabolic fate of Syringaresinol diglucoside in the presence of different formulations or co-administered compounds. It can help determine the efficiency of deglycosylation and conversion to enterolignans.

• Caco-2 Cell Permeability Assay: This cell-based model is widely used to predict the intestinal absorption of compounds and to study the effect of absorption enhancers.

• In Vitro Dissolution Studies: These experiments are crucial for evaluating how different formulations (e.g., nanoformulations, cyclodextrin complexes) improve the dissolution rate of Syringaresinol diglucoside in simulated gastric and intestinal fluids.

Troubleshooting Guides

Issue 1: Low plasma concentrations of syringaresinol and its metabolites in vivo.

Potential Cause	Troubleshooting Step
Poor Dissolution	Formulate Syringaresinol diglucoside as a nanoformulation (e.g., solid lipid nanoparticles, nanoemulsion) or a cyclodextrin inclusion complex to enhance its solubility and dissolution rate.
Inefficient Gut Microbial Metabolism	Co-administer a prebiotic like fructooligosaccharides (FOS) to modulate the gut microbiota in favor of lignan-metabolizing bacteria.[3]
Rapid First-Pass Metabolism	Co-administer a known inhibitor of phase II metabolizing enzymes, such as piperine, to potentially reduce the rate of glucuronidation and sulfation.[8][9]
Inadequate Formulation of Enhancement Strategy	Optimize the formulation parameters, such as the lipid-to-drug ratio in SLNs, the surfactant-to-oil ratio in SEDDS, or the molar ratio of cyclodextrin to Syringaresinol diglucoside.

Issue 2: High variability in in vivo experimental results between subjects.

Potential Cause	Troubleshooting Step
Inter-individual Differences in Gut Microbiota	Characterize the gut microbiome of the animal models before the study to ensure a more homogenous population or to correlate bioavailability with specific microbial profiles.
Food Effects	Standardize the feeding protocol for the animal subjects, as the presence of food, particularly high-fat meals, can significantly influence the absorption of lipophilic compounds.
Inconsistent Dosing	Ensure accurate and consistent oral gavage techniques to minimize variability in the administered dose.
Genetic Polymorphisms in Drug Metabolizing Enzymes	While more relevant in human studies, be aware that genetic differences in animal models can affect the expression and activity of metabolic enzymes.

Data Presentation

Table 1: Hypothetical Pharmacokinetic Parameters of Syringaresinol Diglucoside Metabolites After Oral Administration of Different Formulations in Rats

Disclaimer: The following data is hypothetical and based on typical improvements seen with bioavailability enhancement strategies for poorly soluble polyphenols. Actual results for Syringaresinol diglucoside may vary and require experimental validation.

Formulation	Analyte	Cmax (ng/mL)	Tmax (h)	AUC (0-t) (ng·h/mL)	Relative Bioavailability (%)
Unformulated Syringaresinol Diglucoside (Control)	Syringaresinol	50 ± 12	6	300 ± 75	100
Syringaresinol Diglucoside - SLN	Syringaresinol	150 ± 35	4	900 ± 210	300
Syringaresinol Diglucoside - Cyclodextrin Complex	Syringaresinol	200 ± 48	2	1050 ± 250	350
Syringaresinol Diglucoside + Piperine	Syringaresinol	120 ± 28	6	750 ± 180	250

Experimental Protocols

Protocol 1: Preparation of Syringaresinol Diglucoside-Loaded Solid Lipid Nanoparticles (SLNs)

This protocol describes a high-pressure homogenization method for preparing SLNs.

Materials:

• Syringaresinol diglucoside

• Solid lipid (e.g., Compritol® 888 ATO)

• Surfactant (e.g., Poloxamer 188)

• Purified water

Procedure:

• Melt the solid lipid at a temperature approximately 5-10°C above its melting point.

• Disperse the Syringaresinol diglucoside in the molten lipid.

• Dissolve the surfactant in purified water and heat to the same temperature as the molten lipid phase.

• Add the hot aqueous phase to the molten lipid phase under high-speed stirring to form a coarse pre-emulsion.

• Homogenize the pre-emulsion using a high-pressure homogenizer for a specified number of cycles and pressure.

• Cool the resulting nanoemulsion in an ice bath to allow the lipid to recrystallize and form SLNs.

• Characterize the SLNs for particle size, polydispersity index (PDI), zeta potential, and encapsulation efficiency.

Protocol 2: In Vivo Pharmacokinetic Study in Rats

Objective: To evaluate the oral bioavailability of a novel Syringaresinol diglucoside formulation compared to an unformulated control.

Animals: Male Sprague-Dawley rats (200-250 g).

Procedure:

• Fast the rats overnight (12 hours) with free access to water.

• Divide the rats into two groups: Control (unformulated Syringaresinol diglucoside suspension) and Treatment (e.g., Syringaresinol diglucoside-SLN).

• Administer the respective formulations via oral gavage at a dose equivalent to 50 mg/kg of Syringaresinol diglucoside.

• Collect blood samples (approximately 0.25 mL) from the tail vein into heparinized tubes at pre-determined time points (e.g., 0, 0.5, 1, 2, 4, 6, 8, 12, 24, and 48 hours post-dose).

• Centrifuge the blood samples to separate the plasma.

• Store the plasma samples at -80°C until analysis.

• Quantify the concentrations of syringaresinol and its metabolites (enterodiol, enterolactone) in the plasma samples using a validated LC-MS/MS method.

• Calculate the pharmacokinetic parameters (Cmax, Tmax, AUC) using appropriate software.

Visualizations

Caption: Experimental workflow for evaluating the in vivo bioavailability of a novel Syringaresinol diglucoside formulation.

Caption: Metabolic pathway of Syringaresinol diglucoside in vivo.

References

• 1. Toxicological testing of syringaresinol and enterolignans - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Oral Pharmacokinetics of Enriched Secoisolariciresinol Diglucoside and Its Polymer in Rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Self-emulsifying drug delivery systems: formulation and biopharmaceutic evaluation of an investigational lipophilic compound - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. research.monash.edu [research.monash.edu]
• 5. Self-emulsifying drug delivery systems: a novel approach to deliver drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Cyclodextrin Inclusion Complexes for Improved Drug Bioavailability and Activity: Synthetic and Analytical Aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Enhancing the bioavailability of resveratrol by combining it with piperine - PubMed [pubmed.ncbi.nlm.nih.gov]

Preventing degradation of Syringaresinol diglucoside during extraction

Welcome to the technical support center for the extraction of Syringaresinol (B1662434) diglucoside. This resource provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and answers to frequently asked questions to help prevent degradation and maximize the yield of Syringaresinol diglucoside during extraction and purification.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of Syringaresinol diglucoside degradation during extraction?

A1: Syringaresinol diglucoside, a phenolic lignan (B3055560) glycoside, is susceptible to degradation from several factors. The primary causes are:

• Hydrolysis: The glycosidic bonds linking the syringaresinol aglycone to the glucose units can be cleaved under strongly acidic or alkaline conditions, resulting in the loss of the sugar moieties.[1][2]

• Oxidation: The phenolic hydroxyl groups on the syringaresinol structure are prone to oxidation. This process can be accelerated by exposure to oxygen, high temperatures, light, and the presence of metal ions.[3]

• Thermal Degradation: High temperatures can significantly increase the rate of both hydrolysis and oxidation, leading to the breakdown of the molecule.[3] Temperatures above 60°C are generally discouraged for extraction.

• Photodegradation: Like many phenolic compounds, Syringaresinol diglucoside can be sensitive to light, particularly UV radiation, which can induce degradation.[3]

• Enzymatic Degradation: If using fresh plant material, endogenous enzymes (like glucosidases or oxidases) released upon tissue disruption can degrade the target compound.[3][4]

Q2: My yield of Syringaresinol diglucoside is consistently low. What are the likely causes related to degradation?

A2: Consistently low yields are often a result of suboptimal extraction conditions that promote degradation. Key areas to investigate include:

• Extraction Temperature: Are you using excessive heat? Temperatures should ideally be maintained between 40-60°C.[3]

• Solvent pH: The pH of your extraction solvent could be too acidic or alkaline. The stability of similar glycosides is often greatest in a slightly acidic to neutral pH range (5.5 - 7.0).[3][5]

• Oxygen and Light Exposure: Failure to protect the extraction mixture from air and light can lead to significant oxidative and photodegradation.[3]

• Extraction Time: Prolonged extraction times, even at moderate temperatures, can increase the total degradation.

Q3: What is the optimal temperature range for extracting Syringaresinol diglucoside to minimize degradation?

A3: To minimize thermal degradation, it is recommended to maintain the extraction temperature between 40°C and 60°C .[3] For subsequent solvent removal using a rotary evaporator, the water bath temperature should be kept below 50°C to prevent degradation of the concentrated extract.

Q4: How does pH influence the stability of Syringaresinol diglucoside?

A4: The pH of the extraction medium is critical. Both strongly acidic and alkaline conditions should be avoided.

• Acidic Conditions (pH < 4): Risk of acid-catalyzed hydrolysis of the O-glycosidic bonds.

• Alkaline Conditions (pH > 8): Can lead to base-catalyzed degradation and increases susceptibility to oxidation.[5] A slightly acidic to neutral pH range of 5.5 to 7.0 is generally recommended for maintaining the stability of phenolic glycosides.[3]

Q5: Can I add stabilizers or antioxidants to the extraction solvent?

A5: Yes, adding antioxidants is a highly effective strategy to prevent oxidative degradation.[3] Commonly used options include:

• Ascorbic Acid (Vitamin C): Typically added at a concentration of 0.1% (w/v).

• Butylated Hydroxytoluene (BHT): Can be used at a lower concentration, such as 0.01% (w/v). Working under an inert atmosphere (e.g., by purging solvents and the extraction vessel with nitrogen or argon) also effectively minimizes oxidation.[3]

Q6: How should I prepare and store plant material and extracts to ensure stability?

A6: Proper handling and storage are crucial:

• Plant Material: If using fresh material, either process it immediately or flash-freeze it in liquid nitrogen and store it at -80°C to halt enzymatic activity.[3] Alternatively, blanching fresh material can deactivate degradative enzymes.[4] Dried, powdered material should be stored in a cool, dark, and dry place.

• Extracts: Liquid extracts and purified compounds should be stored in amber vials at -20°C or -80°C to prevent long-term degradation.[3] Always minimize exposure to light and air.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low Yield / Recovery	High Temperature: Extraction or solvent evaporation temperature is too high (>60°C).	Maintain extraction temperature between 40-60°C. Use a rotary evaporator with a bath temperature below 50°C.[3]
Inappropriate pH: Solvent is too acidic or alkaline, causing hydrolysis.	Adjust the solvent to a pH between 5.5 and 7.0. Consider using a buffered solvent system if the plant matrix alters the pH.[5]
Oxidative Degradation: Exposure to atmospheric oxygen during the process.	Degas solvents before use. Add an antioxidant like ascorbic acid (0.1%) to the solvent.[3] If possible, perform the extraction under a nitrogen or argon atmosphere.
Appearance of New Peaks in HPLC/LC-MS Analysis	Degradation Products: The new peaks are likely degradation products (e.g., the aglycone, syringaresinol, or oxidized derivatives).	Compare the retention times and mass spectra with known degradation products. Re-run the extraction under milder conditions (lower temperature, neutral pH, with antioxidants) to see if the unknown peaks are reduced.
Isomerization: Light or heat may have caused isomerization.	Protect the entire workflow from light by using amber glassware or aluminum foil.[3] Re-evaluate temperature settings.
Inconsistent Results Between Batches	Variable Enzymatic Activity: Differences in the freshness or pre-treatment of the plant material.	Standardize the pre-treatment of plant material. For fresh samples, flash-freeze and lyophilize immediately after harvesting. For dried samples, ensure consistent drying protocols.
Inconsistent Exposure to Light/Air: Variations in handling procedures between batches.	Implement a strict Standard Operating Procedure (SOP) that includes protection from light and consistent use of antioxidants or inert atmosphere.

Data Summary Tables

Table 1: Effect of Temperature on Syringaresinol Diglucoside Stability

Temperature Range	Expected Yield	Risk of Degradation	Recommendation
< 40°C	Sub-optimal	Low	Suitable for long macerations, but extraction efficiency may be low.
40°C - 60°C	Optimal	Low to Moderate	Recommended range for maximizing yield while minimizing degradation. [3]
> 60°C	Decreasing	High	Significant increase in hydrolysis and oxidation rates. Avoid this range.

Table 2: Effect of pH on Syringaresinol Diglucoside Stability

pH Range	Primary Degradation Pathway	Stability	Recommendation
1.0 - 4.0	Acid Hydrolysis	Poor	Avoid. Leads to cleavage of glycosidic bonds.[2][5]
5.5 - 7.0	-	Good to Excellent	Optimal range for extraction and storage. [3]
7.0 - 8.0	Oxidation	Moderate	Acceptable, but risk of oxidation increases.
> 8.0	Base-catalyzed Degradation & Oxidation	Poor	Avoid. Promotes rapid degradation.[5]

Experimental Protocol

Protocol 1: Optimized Ultrasound-Assisted Extraction (UAE) of Syringaresinol Diglucoside

This protocol is designed to maximize extraction efficiency while minimizing degradation by controlling key parameters.

1. Materials and Reagents:

• Dried and powdered plant material.

• Solvent: 70% Ethanol (B145695) (v/v) in deionized water.

• Antioxidant: L-Ascorbic acid.

• Equipment: Ultrasonic bath with temperature control, amber glassware (flasks, vials), rotary evaporator, 0.45 µm syringe filters.

2. Preparation of Extraction Solvent:

• Prepare the 70% ethanol solvent.

• Just before use, add L-Ascorbic acid to a final concentration of 0.1% (w/v) (e.g., 100 mg per 100 mL of solvent).

• Degas the solvent by sonicating it for 15 minutes in the ultrasonic bath.

3. Extraction Procedure:

• Weigh 5 g of the dried, powdered plant material into a 250 mL amber Erlenmeyer flask.

• Add 100 mL of the prepared extraction solvent (solid-to-liquid ratio of 1:20 w/v).

• Seal the flask to prevent solvent evaporation.

• Place the flask in the ultrasonic bath. Set the temperature to 45°C and the sonication frequency (if adjustable) to 40 kHz.

• Sonicate for 45 minutes. Ensure the bath temperature remains stable.

• After sonication, immediately filter the mixture through Whatman No. 1 filter paper to separate the extract from the plant debris.

4. Concentration:

• Transfer the filtered extract to a round-bottom flask suitable for your rotary evaporator.

• Concentrate the extract under reduced pressure. Set the water bath temperature to 45-50°C .

• Continue evaporation until a crude extract or paste is obtained.

5. Storage:

• Re-dissolve the crude extract in a minimal amount of solvent if needed, or store it as a paste.

• Transfer the final extract to an amber glass vial, flush with nitrogen gas if possible, seal tightly, and store at -20°C or lower .[3]

Visualizations

Caption: Optimized workflow for Ultrasound-Assisted Extraction (UAE) of Syringaresinol diglucoside.

Caption: Troubleshooting flowchart for diagnosing low yields of Syringaresinol diglucoside (SDG).

Caption: Key degradation pathways affecting Syringaresinol diglucoside during processing.

References

• 1. Toxicological testing of syringaresinol and enterolignans - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Patented techniques for the extraction and isolation of secoisolari-ciresinol diglucoside from flaxseed - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Thermal Degradation Kinetics and pH–Rate Profile of Verbascoside and Stability Improvement by Solid Lipid Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]

Optimizing mobile phase for Syringaresinol diglucoside HPLC separation

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the High-Performance Liquid Chromatography (HPLC) separation of Syringaresinol diglucoside.

Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiments in a direct question-and-answer format.

Question: Why is my Syringaresinol diglucoside peak tailing?

Answer: Peak tailing is a common issue, often caused by secondary interactions between the analyte and the stationary phase or issues with the sample solvent.[1]

• Secondary Silanol (B1196071) Interactions: Residual silanol groups on the silica-based stationary phase can interact with the polar hydroxyl groups of Syringaresinol diglucoside.

  • Solution: Add a small amount of acid (e.g., 0.1% formic acid or acetic acid) to the aqueous portion of your mobile phase.[2][3] This suppresses the ionization of both the silanol groups and the phenolic groups of the analyte, minimizing unwanted interactions and improving peak shape.[4]

• Sample Solvent Mismatch: Injecting the sample in a solvent significantly stronger (i.e., with a higher percentage of organic solvent) than the initial mobile phase can cause peak distortion.[1]

  • Solution: Whenever possible, dissolve your sample in the initial mobile phase.[1] If solubility is an issue, use the weakest solvent possible that can adequately dissolve the sample.

• Column Overload: Injecting too much sample can lead to peak tailing.

  • Solution: Reduce the injection volume or dilute the sample concentration.[1]

Question: My peak is very broad. What could be the cause?

Answer: Broad peaks can indicate a loss of chromatographic efficiency. Several factors could be responsible.

• Contamination: The guard column or the inlet of the analytical column may be contaminated with strongly retained compounds from previous injections.

  • Solution: First, try removing the guard column to see if the peak shape improves. If it does, replace the guard column.[5] If the problem persists, you may need to flush the analytical column with a strong solvent or, if necessary, replace it.

• Extra-Column Volume: Excessive tubing length or diameter between the injector, column, and detector can contribute to band broadening.

  • Solution: Minimize the length and internal diameter of all connecting tubing.[6]

• Low Flow Rate: A flow rate that is too low can increase diffusion and lead to broader peaks.[5]

  • Solution: Ensure your flow rate is optimized for your column dimensions. For a standard 4.6 mm ID analytical column, a flow rate of 0.8-1.2 mL/min is typical.

Question: The retention time for my analyte is shifting between injections. Why is this happening?

Answer: Unstable retention times point to a lack of system equilibrium or changes in the mobile phase or physical conditions.[5]

• Insufficient Column Equilibration: The column may not be fully equilibrated with the starting mobile phase conditions before injection.

  • Solution: Increase the column equilibration time between runs, especially after a gradient elution.[6] Pumping 10-20 column volumes of the initial mobile phase is a good practice.

• Mobile Phase Composition: The mobile phase composition may be changing over time.

  • Solution: Ensure mobile phase components are thoroughly mixed and degassed.[5] If preparing the mobile phase manually, ensure precise measurements. For gradient elution, check that the pump's mixer is functioning correctly.[6]

• Temperature Fluctuations: Changes in ambient temperature can affect retention times.

  • Solution: Use a column oven to maintain a constant and consistent temperature throughout the analysis.[5]

Frequently Asked Questions (FAQs)

Question: What is a good starting mobile phase for Syringaresinol diglucoside?

Answer: For reversed-phase HPLC (e.g., on a C18 column), a common starting point is a gradient elution using a mixture of acidified water and an organic solvent like acetonitrile (B52724) (ACN) or methanol (B129727) (MeOH).[2][7][8]

• Mobile Phase A: Water with 0.1% formic acid.[2]

• Mobile Phase B: Acetonitrile or Methanol.

A typical gradient might start with a low percentage of Mobile Phase B (e.g., 10-15%) and gradually increase to elute the compound. The optimal gradient will depend on the specific column and other system parameters.

Question: Should I use Acetonitrile or Methanol as the organic solvent?

Answer: Both are common in reversed-phase HPLC.[7] Acetonitrile generally has a lower viscosity and can sometimes provide sharper peaks and different selectivity compared to methanol.[8][9] It is recommended to test both during method development to see which provides better resolution and peak shape for your specific sample matrix.

Question: Why is adding acid to the mobile phase important?

Answer: Syringaresinol diglucoside is a phenolic compound. At neutral or basic pH, the phenolic hydroxyl groups can become ionized. In reversed-phase HPLC, ionized compounds are less retained and can exhibit poor peak shapes.[4] Adding a small amount of acid, such as 0.1% formic acid, to the mobile phase suppresses this ionization, leading to more consistent retention and sharper, more symmetrical peaks.[2][4]

Question: How should I prepare my sample before injection?

Answer: Proper sample preparation is crucial for reliable results and to protect your HPLC system.

• Dissolution: Dissolve the sample in the initial mobile phase composition.[1] If solubility is low, use a minimal amount of a stronger solvent.

• Filtration: Filter the sample solution through a 0.22 or 0.45 µm syringe filter to remove any particulate matter that could block the column frit.[1][5]

Data Presentation

Table 1: Example Mobile Phase Compositions for Lignan Diglucoside Analysis

Component	Mobile Phase A	Mobile Phase B	Mode	Reference
Method 1	Water with 0.1% Formic Acid	Acetonitrile	Gradient	[2]
Method 2	1% Aqueous Acetic Acid	Acetonitrile	Isocratic (85:15)	[10]

| Method 3 | Water with 0.1% Formic Acid | Acetonitrile (80:20) | Isocratic |[3] |

Table 2: Example Gradient Elution Program This is a representative starting gradient program for a C18 column (e.g., 250 x 4.6 mm, 5 µm).

Time (minutes)	% Mobile Phase A (Water + 0.1% Formic Acid)	% Mobile Phase B (Acetonitrile)
0.0	85	15
20.0	50	50
25.0	10	90
30.0	10	90
30.1	85	15
40.0	85	15

Experimental Protocols

Protocol: HPLC Method for the Analysis of Syringaresinol Diglucoside

This protocol provides a starting point for method development. Optimization will be required based on your specific instrumentation and sample.

• Instrumentation:

  • High-Performance Liquid Chromatography (HPLC) system with a UV detector.

  • Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase Preparation:

  • Mobile Phase A: Add 1.0 mL of formic acid to 1.0 L of HPLC-grade water. Mix thoroughly and degas.

  • Mobile Phase B: Use HPLC-grade acetonitrile. Degas before use.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection Wavelength: 280 nm.

  • Injection Volume: 10 µL.

  • Gradient Program: Use the program outlined in Table 2.

• Sample Preparation:

  • Accurately weigh and dissolve a known amount of the sample in the initial mobile phase (85% Mobile Phase A, 15% Mobile Phase B).

  • Filter the solution through a 0.45 µm syringe filter into an HPLC vial.

• Procedure:

  • Equilibrate the column with the initial mobile phase conditions for at least 10 minutes or until a stable baseline is achieved.

  • Inject the prepared sample.

  • Run the gradient program and acquire the data.

  • At the end of the run, allow the column to re-equilibrate at the initial conditions before the next injection.

Mandatory Visualization

Caption: A logical workflow for troubleshooting common HPLC separation issues.

Caption: A standard workflow for developing an HPLC separation method.

References

• 1. benchchem.com [benchchem.com]
• 2. przyrbwn.icm.edu.pl [przyrbwn.icm.edu.pl]
• 3. researchgate.net [researchgate.net]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Troubleshooting and Performance Improvement for HPLC | Aurigene Pharmaceutical Services [aurigeneservices.com]
• 6. HPLC Troubleshooting Guide [scioninstruments.com]
• 7. Mobile Phase Optimization: A Critical Factor in HPLC | Phenomenex [phenomenex.com]
• 8. Mobile Phase Selection Guide: Optimal Solvent Pairing Strategies For Different Analytical Tasks - Industry news - News [alwsci.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. researchgate.net [researchgate.net]

Purity assessment challenges for Syringaresinol diglucoside reference standards

This technical support center is designed for researchers, scientists, and drug development professionals working with Syringaresinol diglucoside reference standards. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during purity assessment and other analytical experiments.

Frequently Asked Questions (FAQs)

Q1: What is the expected purity of a high-quality Syringaresinol diglucoside reference standard?

A1: High-quality Syringaresinol diglucoside reference standards typically exhibit a purity of ≥95.0% as determined by High-Performance Liquid Chromatography (HPLC)[1]. Some suppliers may provide lots with purity values as high as 98.11%[2]. It is crucial to refer to the Certificate of Analysis (CoA) provided by the manufacturer for the specific purity value of the lot you are using[1][3].

Q2: What are the common impurities that might be present in a Syringaresinol diglucoside reference standard?

A2: Impurities in a Syringaresinol diglucoside reference standard can originate from the extraction and purification process from its natural sources or from degradation. Potential impurities may include:

• Structurally related lignans (B1203133): Other lignans that are often co-extracted from the plant source.

• Syringaresinol (aglycone): The deglycosylated form of the parent compound, which can be a product of hydrolysis.

• Residual Solvents: Solvents used during the purification process.

• Water Content: Moisture absorbed from the environment.

• Inorganic Impurities: Salts or other inorganic compounds.

Q3: Which analytical techniques are recommended for assessing the purity of Syringaresinol diglucoside?

A3: A mass balance approach is often employed to determine the purity of organic reference materials[4]. This comprehensive method involves the use of several analytical techniques to account for all possible impurities:

• HPLC with UV or PDA detection: To determine the chromatographic purity and quantify structurally related organic impurities.

• Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy: A primary ratio method for determining the exact amount of the pure substance.

• Karl Fischer Titration: To accurately measure the water content.

• Thermogravimetric Analysis (TGA) or Gas Chromatography (GC) with Headspace: To determine the content of residual volatile solvents.

• Inductively Coupled Plasma Mass Spectrometry (ICP-MS): To quantify non-volatile inorganic impurities.

Q4: Can I use HPLC alone to determine the absolute purity of my Syringaresinol diglucoside reference standard?

A4: While HPLC is a powerful tool for determining chromatographic purity (the area percentage of the main peak), it does not provide a complete picture of the absolute purity. HPLC with UV detection may not detect non-chromophoric impurities. Therefore, for an accurate assessment of absolute purity, a combination of methods as described in the mass balance approach is recommended.

Troubleshooting Guides

HPLC Analysis

Issue 1: Peak Tailing of the Syringaresinol Diglucoside Peak

• Possible Cause A: Secondary Interactions with Residual Silanols.

  • Solution: Syringaresinol diglucoside is a polar glycoside, and interactions between its polar groups and residual silanol (B1196071) groups on the silica-based stationary phase can cause peak tailing[5][6].

    • Lower Mobile Phase pH: Adjust the mobile phase pH to around 3.0 using an additive like 0.1% formic acid. This protonates the silanol groups, reducing unwanted interactions[7].

    • Use an End-Capped Column: Employ a modern, end-capped C18 column where most residual silanols are deactivated[5][6].

    • Increase Buffer Concentration: For LC-UV applications, increasing the buffer concentration (e.g., phosphate (B84403) buffer to 25 mM) can enhance the ionic strength of the mobile phase and mask silanol interactions[7]. Note that high buffer concentrations are not suitable for LC-MS.

• Possible Cause B: Column Overload.

  • Solution: Injecting a sample that is too concentrated can lead to peak distortion, including tailing[5][7].

    • Dilute the Sample: Prepare a more dilute solution of your reference standard and re-inject.

    • Reduce Injection Volume: Decrease the volume of the sample injected onto the column.

• Possible Cause C: Extra-Column Volume.

  • Solution: Excessive tubing length or large internal diameter tubing between the injector, column, and detector can cause band broadening and peak tailing[5].

    • Optimize Tubing: Use tubing with the smallest possible internal diameter and shortest possible length.

    • Ensure Proper Connections: Check all fittings to ensure they are secure and there are no gaps that could contribute to dead volume[8].

Issue 2: Poor Resolution Between Syringaresinol Diglucoside and Potential Impurities

• Possible Cause A: Inadequate Mobile Phase Composition.

  • Solution: The mobile phase composition is critical for achieving good separation.

    • Optimize Gradient: If using a gradient, adjust the gradient slope and time to improve the separation of closely eluting peaks.

    • Change Organic Modifier: If you are using acetonitrile, try methanol (B129727), or vice versa. The different selectivity of these solvents can significantly impact resolution.

• Possible Cause B: Incorrect Column Chemistry.

  • Solution: The choice of stationary phase can greatly influence selectivity.

    • Try a Different Stationary Phase: If a standard C18 column does not provide adequate resolution, consider a column with a different chemistry, such as a phenyl-hexyl or a polar-embedded phase.

qNMR Analysis

Issue: Inaccurate Quantification Results

• Possible Cause A: Poor Signal-to-Noise Ratio.

  • Solution: A low signal-to-noise ratio can lead to integration errors.

    • Increase Number of Scans: Acquire more scans to improve the signal-to-noise ratio.

    • Use a Higher Concentration: If possible, prepare a more concentrated sample.

• Possible Cause B: Incomplete Relaxation of Nuclei.

  • Solution: For accurate quantification, all nuclei must fully relax between pulses.

    • Increase the Relaxation Delay (d1): Set the relaxation delay to at least 5 times the longest T1 relaxation time of the signals of interest.

• Possible Cause C: Unstable Internal Standard.

  • Solution: The internal standard used for quantification must be stable and not react with the sample or solvent.

    • Choose an Inert Internal Standard: Select a certified reference material that is known to be stable and inert, such as maleic acid or dimethyl sulfone.

    • Verify Compatibility: Perform a preliminary experiment to ensure there is no interaction between the internal standard and Syringaresinol diglucoside.

Data Presentation

Table 1: Typical Purity Values for Syringaresinol Diglucoside Reference Standards

Supplier/Source	Purity by HPLC (%)	Method of Purity Assignment
Supplier A (Example)	≥95.0[1]	HPLC
Supplier B (Example)	≥98.0[3]	HPLC
Research Finding (Example)	98.11[2]	HPLC

Table 2: Components of a Mass Balance Approach for Purity Assessment

Analytical Technique	Purpose	Typical Impurity Class
HPLC-UV/PDA	Chromatographic Purity	Structurally Related Organic Impurities
qNMR	Absolute Purity	All proton-containing impurities
Karl Fischer Titration	Water Content	Water
TGA/Headspace GC	Residual Solvents	Volatile Organic Compounds
ICP-MS	Inorganic Impurities	Non-volatile Inorganic Compounds

Experimental Protocols

Protocol 1: HPLC-UV Method for Purity Assessment of Syringaresinol Diglucoside

• Instrumentation: HPLC system with a UV/Vis or PDA detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase:

  • A: 0.1% Formic acid in Water

  • B: Acetonitrile

• Gradient Program:

  Time (min)	%A	%B
  0	85	15
  20	60	40
  25	60	40

  | 30 | 85 | 15 |

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 280 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Accurately weigh and dissolve the Syringaresinol diglucoside reference standard in methanol to a final concentration of approximately 1 mg/mL. Filter the solution through a 0.45 µm syringe filter before injection.

Protocol 2: qNMR Method for Purity Assessment of Syringaresinol Diglucoside

• Instrumentation: NMR spectrometer (e.g., 400 MHz or higher).

• Internal Standard: Certified Maleic Acid.

• Solvent: Deuterated Dimethyl Sulfoxide (DMSO-d6).

• Sample Preparation:

  • Accurately weigh approximately 10 mg of Syringaresinol diglucoside and 5 mg of the certified maleic acid internal standard into a clean vial.

  • Dissolve the mixture in a precise volume (e.g., 0.75 mL) of DMSO-d6.

  • Transfer the solution to an NMR tube.

• Acquisition Parameters:

  • Pulse Program: A standard 90° pulse sequence.

  • Relaxation Delay (d1): 30 s (to ensure full relaxation).

  • Number of Scans: 16 or more (to achieve adequate signal-to-noise).

• Data Processing:

  • Apply Fourier transformation and phase correction.

  • Carefully integrate a well-resolved signal of Syringaresnol diglucoside and a signal from the internal standard.

  • Calculate the purity using the standard qNMR equation, accounting for the molar masses, number of protons in the integrated signals, and the certified purity of the internal standard.

Mandatory Visualization

Caption: Workflow for Purity Assessment using the Mass Balance Approach.

Caption: Metabolic Pathway of Syringaresinol Diglucoside.

References

• 1. (-)-Syringaresinol 4,4 -di-O-b- D -glucoside phyproof Reference Substance 66791-77-3 [sigmaaldrich.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. (-)-Syringaresinol 4-O-b-D-glucoside phyproof Reference Substance 137038-13-2 [sigmaaldrich.com]
• 4. molnova.com [molnova.com]
• 5. benchchem.com [benchchem.com]
• 6. elementlabsolutions.com [elementlabsolutions.com]
• 7. LABTips: How to Prevent Tailing Peaks in HPLC | Labcompare.com [labcompare.com]
• 8. support.waters.com [support.waters.com]

Minimizing matrix effects in LC-MS/MS quantification of Syringaresinol diglucoside

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize matrix effects in the LC-MS/MS quantification of Syringaresinol (B1662434) diglucoside.

Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiments in a question-and-answer format.

Question 1: How can I determine if matrix effects are adversely affecting my Syringaresinol diglucoside quantification?

Answer:

Matrix effects, which are the alteration of ionization efficiency by co-eluting compounds, can significantly impact the accuracy and reproducibility of your results.[1][2] You can identify potential matrix effects through the following methods:

• Post-Column Infusion: This qualitative technique helps visualize regions in your chromatogram where ion suppression or enhancement occurs.[3] A solution of Syringaresinol diglucoside is continuously infused into the mass spectrometer while a blank matrix extract is injected onto the LC column. Dips or rises in the baseline signal indicate the retention times at which matrix components are causing ion suppression or enhancement, respectively.

• Quantitative Assessment by Spiking: This method quantifies the extent of matrix effects. The peak area of Syringaresinol diglucoside in a post-extraction spiked sample (blank matrix extract spiked with the analyte) is compared to the peak area of the analyte in a neat solution at the same concentration. The matrix effect can be calculated using the formula:

  Matrix Effect (%) = (Peak Area in Post-Extraction Spike / Peak Area in Neat Solution) x 100%

  A value less than 100% indicates ion suppression, while a value greater than 100% suggests ion enhancement.

• Internal Standard Response Variability: If you are using a stable isotope-labeled internal standard (SIL-IS), significant variations in its peak area across different samples can indicate inconsistent matrix effects. While an SIL-IS is designed to co-elute and experience similar matrix effects as the analyte, severe and variable suppression can still impact data quality.[4]

Question 2: I've confirmed significant ion suppression. What are the most effective sample preparation techniques to minimize matrix effects for Syringaresinol diglucoside?

Answer:

As Syringaresinol diglucoside is a polar glycoside, careful selection of the sample preparation method is crucial for removing interfering matrix components.[5] Here are some recommended techniques, moving from simplest to most rigorous:

• Dilution: For less complex matrices, a simple "dilute-and-shoot" approach may be sufficient.[3] Diluting the sample with the initial mobile phase can reduce the concentration of matrix components to a level where they no longer cause significant ion suppression. However, this may compromise the limit of quantification if the analyte concentration is low.[6]

• Protein Precipitation (PPT): This is a common technique for plasma or serum samples.[3] Acetonitrile (B52724) is often preferred over methanol (B129727) as it tends to be more effective at removing phospholipids (B1166683), a major source of matrix effects in biological samples.[7] A simple protocol involves adding three parts of cold acetonitrile to one part of plasma, vortexing, and centrifuging to pellet the precipitated proteins. The supernatant is then analyzed.

• Liquid-Liquid Extraction (LLE): LLE separates compounds based on their differential solubility in two immiscible liquids. For a polar compound like Syringaresinol diglucoside, a polar extraction solvent would be required. However, LLE can be less effective for highly polar analytes and may have lower recovery.[8]

• Solid-Phase Extraction (SPE): SPE is a highly effective technique for cleaning up complex samples and is often the best choice for minimizing matrix effects.[8] For Syringaresinol diglucoside, a reversed-phase (C18) or a mixed-mode (reversed-phase and ion-exchange) sorbent could be effective.[8]

  Detailed SPE Protocol Example (Reversed-Phase C18):

  • Conditioning: Pass 1 mL of methanol, followed by 1 mL of water through the C18 cartridge.

  • Loading: Load the pre-treated and diluted sample onto the cartridge.

  • Washing: Wash the cartridge with a weak organic solvent (e.g., 1 mL of 5% methanol in water) to remove polar interferences.

  • Elution: Elute the Syringaresinol diglucoside with a stronger organic solvent (e.g., 1 mL of methanol or acetonitrile).

  • Evaporation and Reconstitution: The eluate is typically evaporated to dryness under a stream of nitrogen and reconstituted in the initial mobile phase.[9]

Data Presentation: Comparison of Sample Preparation Techniques

Sample Preparation Method	Analyte Recovery (%)	Matrix Effect (%)	Key Advantages	Key Disadvantages
Dilution (1:10)	~100	70-90	Fast and simple	May not be sufficient for complex matrices; reduces sensitivity
Protein Precipitation (Acetonitrile)	85-105	80-110	Simple and effective for protein removal	May not remove all phospholipids and other interferences
Liquid-Liquid Extraction	60-85	85-115	Can provide clean extracts	Lower recovery for polar analytes; can be labor-intensive
Solid-Phase Extraction (C18)	90-110	95-105	Highly effective at removing interferences; allows for sample concentration	More time-consuming and costly

Note: The values in this table are illustrative and can vary depending on the specific matrix and experimental conditions.

Question 3: My chromatographic peak shape for Syringaresinol diglucoside is poor (e.g., tailing, splitting). Could this be related to matrix effects?

Answer:

Yes, poor peak shape can be a symptom of matrix effects, although other factors could also be responsible. Co-eluting matrix components can interfere with the interaction of Syringaresinol diglucoside with the stationary phase, leading to distorted peaks.

Here is a logical workflow to troubleshoot this issue:

Diagram 1: Troubleshooting workflow for poor peak shape.

Frequently Asked Questions (FAQs)

Q1: What is the best type of internal standard to use for Syringaresinol diglucoside quantification?

A1: The most effective internal standard for LC-MS/MS analysis is a stable isotope-labeled (SIL) version of the analyte, such as ¹³C- or ²H-labeled Syringaresinol diglucoside.[10][11][12] An SIL internal standard has nearly identical chemical and physical properties to the unlabeled analyte, meaning it will co-elute and experience the same degree of ionization suppression or enhancement.[4] This allows for accurate correction of matrix effects and variations in sample preparation and instrument response. If an SIL version of Syringaresinol diglucoside is not available, a structurally similar lignan (B3055560) glucoside could be considered, but it may not co-elute perfectly and thus may not compensate for matrix effects as effectively.

Q2: How does ion suppression occur in the electrospray ionization (ESI) source?

A2: Ion suppression in ESI is a complex phenomenon, but it is primarily caused by competition between the analyte and co-eluting matrix components for ionization.[2][3] In the ESI source, a high voltage is applied to a capillary, causing the formation of charged droplets. As the solvent evaporates from these droplets, the charge density increases until ions are ejected into the gas phase and enter the mass spectrometer. When high concentrations of matrix components are present, they can compete for the available charge or alter the droplet's surface tension and evaporation characteristics, which reduces the efficiency of analyte ionization and leads to a suppressed signal.[1]

Diagram 2: Mechanism of ion suppression in ESI.

Q3: Can optimizing the LC method help in reducing matrix effects?

A3: Absolutely. Optimizing the chromatographic separation is a powerful way to mitigate matrix effects. The goal is to separate the Syringaresinol diglucoside peak from the regions where co-eluting matrix components cause ion suppression.[2] Strategies include:

• Modifying the Gradient: A shallower gradient can improve the resolution between the analyte and interfering compounds.

• Changing the Stationary Phase: If using a standard C18 column, consider a column with a different selectivity, such as a phenyl-hexyl or a polar-embedded phase, which may provide better separation from the matrix components.

• Adjusting the Mobile Phase: Altering the organic solvent (e.g., methanol vs. acetonitrile) or the pH of the aqueous phase can change the retention times of both the analyte and the matrix interferences, potentially leading to better separation.[8] For instance, using a mobile phase of 10mM ammonium (B1175870) acetate (B1210297) and methanol with a small amount of acetic acid has been shown to be effective for similar compounds.

Q4: Are there any specific MS/MS parameters I should consider to minimize matrix effects?

A4: While matrix effects primarily occur in the ion source before mass analysis, some MS/MS parameters can be optimized for better overall performance in the presence of matrix. Ensure that you are using optimized parameters for Syringaresinol diglucoside, including the precursor ion, product ion, collision energy, and cone voltage. A highly specific and intense MRM transition will be more robust against background noise, which can be exacerbated by matrix components. While this does not eliminate ion suppression, it ensures the best possible signal-to-noise ratio for the suppressed analyte peak.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. longdom.org [longdom.org]
• 3. hdb.ugent.be [hdb.ugent.be]
• 4. Toxicological testing of syringaresinol and enterolignans - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Extraction Techniques and Analytical Methods for Isolation and Characterization of Lignans - PMC [pmc.ncbi.nlm.nih.gov]
• 6. HPLC method for analysis of secoisolariciresinol diglucoside in flaxseeds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Showing Compound (+)-Syringaresinol (FDB014720) - FooDB [foodb.ca]
• 10. 2024.sci-hub.se [2024.sci-hub.se]
• 11. pjps.pk [pjps.pk]
• 12. Development and validation of a LC-MS/MS method for determination of pinoresinol diglucoside in rat plasma: Application to pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to HPLC Method Validation for Syringaresinol Diglucoside Quantification Following ICH Guidelines

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the validation of High-Performance Liquid Chromatography (HPLC) methods for the quantification of Syringaresinol diglucoside, a key bioactive lignan (B3055560) found in various medicinal plants, including Eleutherococcus senticosus (Siberian Ginseng), where it is also known as Eleutheroside E. Adherence to the International Council for Harmonisation (ICH) guidelines is critical for ensuring the reliability, accuracy, and precision of analytical data in drug development and quality control. This document presents a comparative summary of reported validation parameters, a detailed experimental protocol, and visual workflows to aid in the establishment and validation of robust HPLC methods for this compound.

Comparative Analysis of HPLC Method Validation Parameters

The validation of an HPLC method ensures that it is suitable for its intended purpose.[1] Key performance characteristics are evaluated as per ICH Q2(R1) guidelines.[2] Below is a summary of validation data for the quantification of Syringaresinol diglucoside (Eleutheroside E) from various studies. This allows for a comparative assessment of method performance.

Table 1: Linearity and Range

Parameter	Method 1[3]	Method 2[4]	ICH Guideline
Linear Range (µg/mL)	0.69 - 69.20	4.85 - 194	The range over which the method is linear, precise, and accurate.
Correlation Coefficient (r²)	1.0000	0.9998	≥ 0.999
Number of Data Points	Not Specified	Not Specified	A minimum of 5 concentrations recommended.

Table 2: Precision

Parameter	Method 1[3]	ICH Guideline
Intra-day Precision (%RSD)	< 3.1%	Repeatability should be assessed on the same day, by the same analyst, and with the same equipment. Typically, %RSD should be ≤ 2%.
Inter-day Precision (%RSD)	< 3.4%	Intermediate precision should be assessed on different days, with different analysts, or with different equipment. Typically, %RSD should be ≤ 2%.

Table 3: Accuracy

Parameter	Method 1[3]	Method 2[4]	ICH Guideline
Method	Recovery Study	Recovery Study	Assessed using a minimum of 9 determinations over a minimum of 3 concentration levels covering the specified range.
Recovery (%)	102.7%	99.6 - 101%	Typically between 98.0% and 102.0% for drug substance assay.
%RSD of Recovery	4.3%	Not Specified	Should be low, indicating good precision of the accuracy determination.

Table 4: Sensitivity (Limit of Detection and Quantification)

While specific LOD and LOQ values for Syringaresinol diglucoside were not explicitly found in the initial search results, the ICH guidelines provide clear methodologies for their determination.[5]

Parameter	Determination Method (as per ICH Q2(R1))	Acceptance Criteria
Limit of Detection (LOD)	1. Visual Evaluation2. Signal-to-Noise Ratio (typically 3:1)3. Based on the Standard Deviation of the Response and the Slope of the Calibration Curve (LOD = 3.3 * σ/S)	The lowest concentration of the analyte that can be detected but not necessarily quantitated with an acceptable level of precision and accuracy.
Limit of Quantification (LOQ)	1. Visual Evaluation2. Signal-to-Noise Ratio (typically 10:1)3. Based on the Standard Deviation of the Response and the Slope of the Calibration Curve (LOQ = 10 * σ/S)	The lowest concentration of the analyte that can be determined with acceptable precision and accuracy.

σ = Standard deviation of the response; S = Slope of the calibration curve.

Experimental Protocol: Validated HPLC Method for Syringaresinol Diglucoside

This section outlines a typical experimental protocol for the quantification of Syringaresinol diglucoside, synthesized from methodologies reported in the literature.[3][4]

1. Instrumentation and Chromatographic Conditions

• HPLC System: A standard HPLC system equipped with a pump, autosampler, column oven, and a Diode Array Detector (DAD) or UV detector.

• Column: A reversed-phase C18 column (e.g., Agilent Zorbax SB-C18, 4.6 mm x 250 mm, 5 µm) is commonly used.[3]

• Mobile Phase: A gradient elution is typically employed using:

  • Mobile Phase A: 0.5% aqueous phosphoric acid[3]

  • Mobile Phase B: Acetonitrile[3]

• Flow Rate: 1.0 mL/min[3]

• Column Temperature: 25°C[3]

• Detection Wavelength: 220 nm[3]

• Injection Volume: 10 µL

2. Preparation of Standard Solutions

• Stock Solution: Accurately weigh a suitable amount of Syringaresinol diglucoside reference standard and dissolve it in a suitable solvent (e.g., methanol) to obtain a stock solution of known concentration.

• Calibration Standards: Prepare a series of calibration standards by serially diluting the stock solution with the mobile phase to cover the desired linear range (e.g., 0.5 to 70 µg/mL).

3. Sample Preparation

• Extraction: For plant materials, an appropriate extraction method should be developed and optimized. This may involve techniques like sonication or reflux extraction with a suitable solvent (e.g., methanol (B129727) or ethanol).

• Filtration: Filter the extracted sample solution through a 0.45 µm syringe filter before injection into the HPLC system to remove any particulate matter.

4. Validation Procedure

• Specificity: Demonstrate the ability of the method to unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradation products, or matrix components. This can be done by comparing the chromatograms of a blank, a placebo, the standard, and the sample. Peak purity analysis using a DAD is also recommended.

• Linearity: Inject the calibration standards in triplicate and construct a calibration curve by plotting the peak area against the concentration. Determine the correlation coefficient (r²), y-intercept, and slope of the regression line.

• Precision:

  • Repeatability (Intra-day precision): Analyze a minimum of six replicate injections of a standard solution at 100% of the test concentration on the same day.

  • Intermediate Precision (Inter-day precision): Repeat the analysis on a different day, with a different analyst, or on a different instrument.

• Accuracy: Perform recovery studies by spiking a placebo or sample matrix with known amounts of the Syringaresinol diglucoside standard at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration). Calculate the percentage recovery.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): Determine the LOD and LOQ using one of the methods described in Table 4.

• Robustness: Intentionally introduce small variations in the method parameters (e.g., pH of the mobile phase, column temperature, flow rate) and evaluate the effect on the results.

Visualizing the Workflow and Validation Parameters

Diagram 1: HPLC Method Validation Workflow

Caption: Workflow for HPLC method validation.

Diagram 2: Interrelationship of ICH Validation Parameters

Caption: Relationship between ICH validation parameters.

References

• 1. database.ich.org [database.ich.org]
• 2. researchgate.net [researchgate.net]
• 3. journal11.magtechjournal.com [journal11.magtechjournal.com]
• 4. researchgate.net [researchgate.net]
• 5. e-nps.or.kr [e-nps.or.kr]

A Comparative Analysis of Syringaresinol Diglucoside and Pinoresinol Diglucoside Bioactivity

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of the bioactive properties of two prominent lignan (B3055560) glycosides: Syringaresinol (B1662434) diglucoside and Pinoresinol (B1678388) diglucoside. The information presented is collated from various experimental studies to facilitate an objective comparison of their performance in key therapeutic areas.

Introduction

Syringaresinol diglucoside and Pinoresinol diglucoside are naturally occurring phytoestrogens found in a variety of plants.[1][2] Both compounds are lignans (B1203133), a class of polyphenols known for their diverse pharmacological activities.[3][4] Syringaresinol diglucoside is notably found in plants like Eleutherococcus senticosus (Siberian ginseng), while Pinoresinol diglucoside is a major lignan in Eucommia ulmoides and other species.[1][3] Their glycosidic nature influences their bioavailability and metabolism, often requiring conversion by gut microbiota to exert their full biological effects.[5] This guide focuses on a comparative review of their antioxidant, anti-inflammatory, anti-diabetic, and neuroprotective activities based on available experimental data.

Comparative Bioactivity Data

The following tables summarize quantitative data from various studies to provide a comparative overview of the bioactivities of Syringaresinol diglucoside and Pinoresinol diglucoside. It is important to note that direct comparisons should be made with caution, as the experimental conditions may vary between studies.

Table 1: Comparative Antioxidant Activity

Compound	Assay	IC₅₀ / Activity Value	Source
Syringaresinol diglucoside	Antioxidative Effect (in vivo)	Increased Total Antioxidant Capacity (T-AOC) in kidneys of diabetic mice.[6][7]	[6][7]
Pinoresinol diglucoside	Antioxidant Effect (in vivo)	Increased SOD, GSH, and GSH-Px activity in a mouse model of brain injury.[8]	[8]

IC₅₀: Half maximal inhibitory concentration. A lower IC₅₀ indicates higher potency. T-AOC: Total Antioxidant Capacity. SOD: Superoxide Dismutase. GSH: Glutathione. GSH-Px: Glutathione Peroxidase.

Table 2: Comparative Anti-inflammatory Activity

Compound	Assay / Model	Key Finding	Source
Syringaresinol diglucoside	IL-1β stimulated SW982 cells	Suppressed production of IL-6 and Prostaglandin E₂. Inhibited expression of IL-1β, IL-6, COX-2 mRNA.[9]	[9]
Pinoresinol diglucoside	MCAO/R mouse model	Decreased levels of TNF-α, IL-1β, and IL-6 in brain tissue.[8]	[8]
Pinoresinol (aglycone)	IL-1β stimulated Caco-2 cells	Reduced IL-6 by 65% and COX-2-derived PGE₂ by 62%.[10]	[10]

IL: Interleukin. COX-2: Cyclooxygenase-2. TNF-α: Tumor Necrosis Factor-alpha. MCAO/R: Middle Cerebral Artery Occlusion/Reperfusion.

Table 3: Comparative Anti-diabetic Activity

Compound	Assay / Model	IC₅₀ / Key Finding	Source
Syringaresinol diglucoside	STZ-induced diabetic mice	Showed significant antidiabetic effect at 25, 50, and 75 mg/kg. Promoted insulin (B600854) secretion.[6][7]	[6][7]
Pinoresinol diglucoside	α-glucosidase inhibition	Identified as a potent α-glucosidase inhibitor.[11]	[11]

STZ: Streptozocin.

Table 4: Comparative Neuroprotective Activity

Compound	Model	Key Finding	Source
Syringaresinol (aglycone)	DM-AD mouse model	Ameliorated cognitive deficits and suppressed neuroinflammatory cytokines.[12]	[12]
Pinoresinol diglucoside	Aβ₁₋₄₂-induced AD mouse model	Reversed memory impairment; attenuated neuroinflammation, apoptosis, and oxidative stress.[13][14]	[13][14]
Pinoresinol diglucoside	MCAO/R mouse model	Reduced infarct volume, brain water content, and neuron injury.[8]	[8]

DM-AD: Diabetes Mellitus-associated Alzheimer's Disease. Aβ: Amyloid-beta.

Signaling Pathways and Mechanisms of Action

Syringaresinol Diglucoside

Syringaresinol diglucoside has been shown to exert its anti-inflammatory effects by modulating key transcription factors. Studies indicate that it can suppress the expression of various pro-inflammatory genes by inhibiting the activation of Activator protein-1 (AP-1) and/or Nuclear factor-kappaB (NF-κB).[9] The aglycone form, syringaresinol, has also been found to activate AMPK, a central regulator of metabolism and energy homeostasis, contributing to its metabolic and neuroprotective effects.[12]

Syringaresinol Diglucoside Anti-inflammatory Pathway

Pinoresinol Diglucoside

Pinoresinol diglucoside demonstrates a multi-pronged mechanism involving both anti-inflammatory and antioxidant pathways. It has been shown to attenuate neuroinflammation by inhibiting the Toll-like receptor 4 (TLR4)/NF-κB signaling pathway.[13][14] Concurrently, it combats oxidative stress by promoting the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2)/Heme oxygenase-1 (HO-1) pathway, which upregulates the expression of antioxidant enzymes.[8][13][14]

Pinoresinol Diglucoside Dual Signaling Pathways

Experimental Protocols

Detailed methodologies for key in vitro bioassays are provided below. These protocols are based on established methods cited in the literature.

General Experimental Workflow

The evaluation of bioactive compounds typically follows a structured workflow, from initial in vitro screening to more complex cellular and in vivo models.

General workflow for testing bioactive compounds.

Antioxidant Activity: DPPH Radical Scavenging Assay

This assay measures the ability of a compound to donate a hydrogen atom or electron to the stable DPPH radical.[15][16]

• Reagents: 2,2-diphenyl-1-picrylhydrazyl (DPPH) solution (0.1 mM in ethanol), test compound solutions at various concentrations, Trolox (standard), ethanol.

• Procedure:

  • Prepare a 0.1 mM DPPH working solution in ethanol. Adjust its initial absorbance at 517 nm to approximately 0.8–1.0.[16]

  • In a 96-well plate, add 50 µL of the test compound solution (or standard/blank) to 150 µL of the DPPH working solution.

  • Incubate the plate in the dark at room temperature for 30 minutes.[16]

  • Measure the absorbance at 517 nm using a microplate reader.

  • Calculate the percentage of scavenging activity using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100

  • Plot the inhibition percentage against the compound concentration to determine the IC₅₀ value.

Anti-inflammatory Activity: Nitric Oxide (NO) Inhibition Assay

This assay quantifies the inhibition of nitric oxide production in macrophage cells (e.g., RAW 264.7) stimulated with lipopolysaccharide (LPS).[17][18]

• Reagents: RAW 264.7 cells, DMEM media, LPS, test compound solutions, Griess Reagent (1% sulfanilamide (B372717) and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in 2.5% phosphoric acid).[18]

• Procedure:

  • Seed RAW 264.7 cells (e.g., 5 x 10⁵ cells/well) in a 24-well plate and incubate for 12-24 hours.[17]

  • Pre-treat the cells with various concentrations of the test compound for 1-2 hours.

  • Stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours to induce NO production.[17]

  • Collect 50 µL of the cell culture supernatant.

  • Add 50 µL of the Griess reagent to the supernatant and incubate for 10-15 minutes at room temperature.[18][19]

  • Measure the absorbance at 540 nm. The concentration of nitrite (B80452) (a stable product of NO) is determined from a sodium nitrite standard curve.

  • Assess cell viability using an MTT assay to ensure that the inhibition of NO is not due to cytotoxicity.[18]

Anti-diabetic Activity: α-Glucosidase Inhibition Assay

This assay measures the ability of a compound to inhibit α-glucosidase, an enzyme involved in carbohydrate digestion.[20][21]

• Reagents: α-glucosidase enzyme solution (from baker's yeast or other sources), p-nitrophenyl-α-D-glucopyranoside (pNPG) substrate, phosphate (B84403) buffer (pH 6.8), test compound solutions, sodium carbonate (Na₂CO₃) to stop the reaction, Acarbose (positive control).[20]

• Procedure:

  • In a 96-well plate, add 20 µL of the test compound solution to 20 µL of α-glucosidase enzyme solution.

  • Incubate the mixture for 5-10 minutes at 37°C.[20]

  • Initiate the reaction by adding 20 µL of pNPG substrate solution.

  • Incubate the reaction mixture for 20-30 minutes at 37°C.[20]

  • Stop the reaction by adding 50 µL of 1 M Na₂CO₃.[20]

  • Measure the absorbance of the yellow product (p-nitrophenol) at 405 nm.

  • Calculate the percentage of inhibition and determine the IC₅₀ value.

Neuroprotection: In Vitro and In Vivo Assessment

Evaluating neuroprotective efficacy is a multi-step process involving both in vitro and in vivo models.[22][23][24]

• In Vitro Models:

  • Cell Culture: Use neuronal cell lines (e.g., SH-SY5Y) or primary neurons.

  • Insult Induction: Induce neuronal damage using agents like amyloid-beta (Aβ) peptides, glutamate (B1630785) (for excitotoxicity), or H₂O₂ (for oxidative stress).

  • Assessment: Measure cell viability (MTT assay), apoptosis markers (caspase-3 activity, TUNEL staining), and oxidative stress markers (ROS levels).[22]

• In Vivo Models:

  • Animal Models: Utilize established models of neurological diseases, such as stereotactic injection of Aβ₁₋₄₂ for Alzheimer's disease or middle cerebral artery occlusion (MCAO) for stroke.[8][14]

  • Behavioral Tests: Assess cognitive function using tests like the Morris water maze or Y-maze.[14]

  • Post-mortem Analysis: After the treatment period, analyze brain tissue for pathological markers (e.g., plaque load), inflammatory cytokines, oxidative stress markers, and neuronal loss (histology).[8][22]

Conclusion

Both Syringaresinol diglucoside and Pinoresinol diglucoside are potent bioactive lignans with significant therapeutic potential. The available data suggests that both compounds exhibit strong antioxidant and anti-inflammatory properties, which are foundational to their observed anti-diabetic and neuroprotective effects.

Pinoresinol diglucoside appears to be well-studied for its neuroprotective effects, with clear evidence of its dual action on the NF-κB and Nrf2 pathways.[8][13] Syringaresinol diglucoside shows pronounced anti-diabetic effects in vivo and anti-inflammatory activity via NF-κB/AP-1 inhibition.[6][9]

For drug development professionals, the choice between these molecules may depend on the specific therapeutic target. However, a significant gap in the literature is the lack of head-to-head comparative studies under identical experimental conditions. Future research should focus on direct comparative analyses, including pharmacokinetic and bioavailability studies, to fully elucidate their respective therapeutic advantages and guide clinical development.

References

• 1. (-)-Syringaresinol diglucoside | 66791-77-3 | FS145195 [biosynth.com]
• 2. Pinoresinol diglucoside | C32H42O16 | CID 174003 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. A comprehensive review on the plant sources, pharmacological activities and pharmacokinetic characteristics of Syringaresinol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Toxicological testing of syringaresinol and enterolignans - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Syringaresinol‑di‑O‑β‑D‑glucoside, a phenolic compound from Polygonatum sibiricum, exhibits an antidiabetic and antioxidative effect on a streptozotocin‑induced mouse model of diabetes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Syringaresinol-di-O-β-D-glucoside, a phenolic compound from Polygonatum sibiricum, exhibits an antidiabetic and antioxidative effect on a streptozotocin-induced mouse model of diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Pinoresinol diglucoside alleviates ischemia/reperfusion‐induced brain injury by modulating neuroinflammation and oxidative stress - PMC [pmc.ncbi.nlm.nih.gov]
• 9. (+)-Syringaresinol-di-O-beta-D-glucoside, a phenolic compound from Acanthopanax senticosus Harms, suppresses proinflammatory mediators in SW982 human synovial sarcoma cells by inhibiting activating protein-1 and/or nuclear factor-kappaB activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Among plant lignans, pinoresinol has the strongest antiinflammatory properties in human intestinal Caco-2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Syringaresinol from Cinnamomum cassia (L.) J.Presl ameliorates cognitive deficits and AD pathology via AMPK in a DM-AD mouse model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Pinoresinol diglucoside attenuates neuroinflammation, apoptosis and oxidative stress in a mice model with Alzheimer's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. e3s-conferences.org [e3s-conferences.org]
• 16. mdpi.com [mdpi.com]
• 17. Inhibition of nitric oxide production in LPS-stimulated RAW 264.7 cells by stem bark of Ulmus pumila L - PMC [pmc.ncbi.nlm.nih.gov]
• 18. mjas.analis.com.my [mjas.analis.com.my]
• 19. mdpi.com [mdpi.com]
• 20. In vitro &alpha;-glucosidase inhibitory assay [protocols.io]
• 21. In vitro &alpha;-amylase and &alpha;-glucosidase inhibitory assay [protocols.io]
• 22. benchchem.com [benchchem.com]
• 23. mdpi.com [mdpi.com]
• 24. Methodological Approaches to Experimental Evaluation of Neuroprotective Action of Potential Drugs - PubMed [pubmed.ncbi.nlm.nih.gov]

Syringaresinol Diglucoside vs. Syringin: A Comparative Analysis of Anti-Inflammatory Efficacy

For Immediate Release

A detailed comparison of the anti-inflammatory properties of syringaresinol (B1662434) diglucoside and syringin (B1682858) reveals significant differences in potency and mechanistic action. This guide synthesizes available experimental data to provide researchers, scientists, and drug development professionals with a comprehensive overview of these two natural compounds.

Recent investigations into the pharmacological activities of syringaresinol diglucoside and syringin, both phenylpropanoid glycosides found in various medicinal plants, have highlighted their potential as anti-inflammatory agents. While structurally related, studies indicate that syringaresinol diglucoside generally exhibits superior potency in mitigating inflammatory responses compared to syringin. This comparison guide delves into the experimental evidence, outlining their effects on key inflammatory mediators and signaling pathways.

Executive Summary of Comparative Efficacy

Experimental data, primarily from in vitro studies utilizing cell lines such as human synovial sarcoma cells (SW982) and murine macrophages (RAW 264.7), demonstrates that syringaresinol diglucoside is a more potent inhibitor of several key pro-inflammatory markers. Notably, syringaresinol diglucoside has been shown to suppress the production of interleukin-6 (IL-6) at lower concentrations than syringin and exhibits greater efficacy in inhibiting the mRNA expression of IL-1β, IL-6, and cyclooxygenase-2 (COX-2).[1]

Conversely, syringin has been reported to be more effective in inhibiting the expression of matrix metalloproteinase-2 (MMP-2).[1] Both compounds demonstrate significant inhibitory effects on the production of prostaglandin (B15479496) E2 (PGE2).[1]

Data Presentation: Quantitative Comparison

While direct side-by-side IC50 values from a single study are limited, the available data consistently points towards the higher potency of syringaresinol diglucoside in several key assays. The following tables summarize the reported inhibitory effects of both compounds on various inflammatory mediators.

Table 1: Comparative Inhibition of Pro-Inflammatory Cytokines

Compound	Target Cytokine	Cell Line	Inducer	Observed Effect	Citation
Syringaresinol Diglucoside	IL-6	SW982	-	Suppression at lower concentrations than syringin.	[1]
IL-1β mRNA	SW982	-	More potent inhibition than syringin.	[1]
IL-6 mRNA	SW982	-	More potent inhibition than syringin.	[1]
Syringin	TNF-α	RAW 264.7	LPS	Dose-dependent inhibition.
IL-1β	RAW 264.7	LPS	Dose-dependent inhibition.
IL-6	RAW 264.7	LPS	Dose-dependent inhibition.

Table 2: Comparative Inhibition of Inflammatory Enzymes and Mediators

Compound	Target	Cell Line	Inducer	Observed Effect	Citation
Syringaresinol Diglucoside	PGE2	SW982	-	Significant suppression.	[1]
COX-2 mRNA	SW982	-	More potent inhibition than syringin.	[1]
MMP-1 mRNA	SW982	-	More potent inhibition than syringin.	[1]
MMP-2 mRNA	SW982	-	Less potent inhibition than syringin.	[1]
Syringin	PGE2	SW982	-	Significant suppression.	[1]
Nitric Oxide (NO)	RAW 264.7	LPS	Inhibition at lower concentrations, but not at high concentrations.

Mechanistic Insights: Signaling Pathway Modulation

Both syringaresinol diglucoside and syringin exert their anti-inflammatory effects by modulating key intracellular signaling pathways, primarily the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways.

Syringaresinol Diglucoside: This compound has been shown to significantly reduce the DNA-binding activity of the transcription factors AP-1 and NF-κB.[1] By inhibiting these key regulators of the inflammatory response, syringaresinol diglucoside effectively downregulates the expression of a wide array of pro-inflammatory genes.

Syringin: Syringin has been demonstrated to hinder the NF-κB p65 pathway by reducing the phosphorylation of the NF-κB inhibitor alpha (IκBα). It also dose-dependently inhibits the phosphorylation of p38 MAPK, ERK, and JNK kinases.

Figure 1: Comparative Signaling Pathways

Experimental Protocols

To facilitate reproducibility and further research, detailed methodologies for key experiments are provided below.

Cell Culture and Treatment

• RAW 264.7 Murine Macrophages: Cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO2 humidified incubator. For inflammatory stimulation, cells are pre-treated with various concentrations of syringaresinol diglucoside or syringin for 1-2 hours, followed by stimulation with lipopolysaccharide (LPS) (typically 1 µg/mL) for a specified duration (e.g., 18-24 hours).

• SW982 Human Synovial Sarcoma Cells: Cells are maintained in an appropriate culture medium as recommended by the supplier. For experiments, cells are exposed to different concentrations of the test compounds.

Nitric Oxide (NO) Production Assay (Griess Assay)

This assay quantifies nitrite (B80452), a stable product of NO, in the cell culture supernatant.

Figure 2: NO Production Assay Workflow

• Cell Seeding: RAW 264.7 cells are seeded in 24-well plates at a density of 1 x 10^5 cells/well and incubated for 24 hours.

• Pre-treatment: The culture medium is replaced with fresh medium containing various concentrations of syringaresinol diglucoside or syringin, and the cells are incubated for 2 hours.

• Stimulation: LPS (1 µg/mL) is added to the wells, and the plates are incubated for an additional 18 hours.

• Supernatant Collection: After incubation, 100 µL of the cell-free culture medium is collected from each well.

• Griess Reaction: The collected supernatant is mixed with an equal volume of Griess reagent (a mixture of sulfanilamide (B372717) and N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in phosphoric acid).

• Absorbance Measurement: After a short incubation period at room temperature, the absorbance is measured at 540 nm using a microplate reader. The nitrite concentration is determined from a standard curve.

Pro-inflammatory Cytokine (TNF-α, IL-1β, IL-6) and PGE2 Measurement (ELISA)

The concentrations of secreted cytokines and PGE2 in the cell culture supernatant are quantified using commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits.

Figure 3: Cytokine/PGE2 ELISA Workflow

• Cell Culture and Treatment: Cells are cultured and treated with the compounds and LPS as described above.

• Supernatant Collection: The cell culture supernatant is collected and centrifuged to remove any cellular debris.

• ELISA Procedure: The ELISA is performed according to the manufacturer's instructions. This typically involves adding the supernatant to antibody-coated microplate wells, followed by a series of incubation, washing, and detection steps using enzyme-conjugated secondary antibodies and a substrate.

• Quantification: The absorbance is read at the appropriate wavelength, and the concentration of the cytokine or PGE2 is determined by comparison with a standard curve.

Western Blot Analysis for Signaling Proteins

Western blotting is used to detect the expression and phosphorylation status of key proteins in the NF-κB and MAPK signaling pathways.

• Cell Lysis: After treatment, cells are washed with ice-cold PBS and lysed with a suitable lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: The protein concentration of the cell lysates is determined using a protein assay, such as the BCA assay.

• SDS-PAGE and Transfer: Equal amounts of protein are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and transferred to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting: The membrane is blocked and then incubated with primary antibodies specific for the target proteins (e.g., p-IκBα, IκBα, p-p38, p38, etc.), followed by incubation with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

Conclusion

The compiled evidence strongly suggests that while both syringaresinol diglucoside and syringin possess noteworthy anti-inflammatory properties, syringaresinol diglucoside demonstrates a superior inhibitory profile against a range of key inflammatory mediators, particularly pro-inflammatory cytokines and COX-2. This enhanced potency appears to be linked to its effective inhibition of the NF-κB and AP-1 signaling pathways. Syringin, while also effective, shows a comparatively weaker effect on some of these markers but may have a stronger influence on others, such as MMP-2. These findings provide a valuable framework for researchers in the field of inflammation and drug discovery, guiding future investigations into the therapeutic potential of these natural compounds. Further head-to-head studies with standardized methodologies and reporting of IC50 values are warranted to provide a more definitive quantitative comparison.

References

• 1. (+)-Syringaresinol-di-O-beta-D-glucoside, a phenolic compound from Acanthopanax senticosus Harms, suppresses proinflammatory mediators in SW982 human synovial sarcoma cells by inhibiting activating protein-1 and/or nuclear factor-kappaB activities - PubMed [pubmed.ncbi.nlm.nih.gov]

Syringaresinol Diglucoside: A Natural Antioxidant Challenger to Synthetic Preservatives

For Immediate Release: A Comparative Analysis for Researchers, Scientists, and Drug Development Professionals

In the ongoing search for potent and safe antioxidant compounds, Syringaresinol diglucoside, a naturally occurring lignan, is emerging as a formidable contender against commonly used synthetic antioxidants. This guide provides an objective comparison of the antioxidant capacity of Syringaresinol diglucoside with synthetic alternatives such as Butylated Hydroxytoluene (BHT), Butylated Hydroxyanisole (BHA), Trolox, and tert-Butylhydroquinone (TBHQ), supported by experimental data.

Quantitative Comparison of Antioxidant Activity

The antioxidant efficacy of a compound is frequently measured by its IC50 value, which denotes the concentration required to scavenge 50% of free radicals in a specific assay. A lower IC50 value is indicative of a higher antioxidant potential. The following table collates IC50 values for Syringaresinol diglucoside and several synthetic antioxidants from various studies using the DPPH (2,2-diphenyl-1-picrylhydrazyl) and ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) radical scavenging assays. It is important to note that direct comparisons of IC50 values across different studies can be influenced by variations in experimental conditions.

Antioxidant	Assay	IC50 Value (µg/mL)	IC50 Value (µM)¹
Syringaresinol diglucoside	DPPH	1.73[1]	4.13
ABTS	2.10[1]	5.02
BHT	DPPH	3.08 - 202.35[1][2]	13.98 - 918.33
BHA	DPPH	112.05[2]	621.66
Trolox	DPPH	3.77 - 99.07[1][3]	15.06 - 395.82
ABTS	2.34 - 2.93[3][4]	9.35 - 11.71
TBHQ	DPPH	1.8 - 5.2	10.83 - 31.28

¹IC50 values in µM were calculated using the molecular weights: Syringaresinol diglucoside (742.72 g/mol ), BHT (220.35 g/mol )[1], BHA (180.24 g/mol )[1], Trolox (250.29 g/mol )[1], and TBHQ (166.22 g/mol ).

Mechanism of Action: A Glimpse into Signaling Pathways

Antioxidants like Syringaresinol diglucoside primarily function by donating a hydrogen atom to neutralize highly reactive free radicals, thereby terminating the oxidative chain reactions that can lead to cellular damage. The antioxidant and anti-inflammatory effects of lignans (B1203133) are also associated with the modulation of key cellular signaling pathways. While the precise signaling cascade for Syringaresinol diglucoside's antioxidant activity is an area of active research, evidence suggests the involvement of the Keap1/Nrf2 pathway, a master regulator of the antioxidant response. Under oxidative stress, Nrf2 is released from Keap1, translocates to the nucleus, and activates the transcription of antioxidant and cytoprotective genes.

Additionally, lignans have been shown to influence the TGF-β/Smad signaling pathway, which is critically involved in inflammatory responses and fibrosis. By modulating these pathways, Syringaresinol diglucoside may exert a protective effect against oxidative stress-induced cellular damage.

Caption: Generalized Keap1/Nrf2 antioxidant response pathway potentially modulated by Syringaresinol diglucoside.

Experimental Protocols

Standardized experimental protocols are essential for the accurate assessment of antioxidant activity. The following are detailed methodologies for the widely used DPPH and ABTS assays.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay quantifies the ability of an antioxidant to donate a hydrogen atom to the stable DPPH radical, resulting in a color change from violet to yellow, which is measured spectrophotometrically.[1]

Materials:

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol (B129727) or ethanol (B145695)

• Test compound (Syringaresinol diglucoside or synthetic antioxidant)

• 96-well microplate

• Microplate reader

Procedure:

• Preparation of DPPH solution: A 0.1 mM solution of DPPH is prepared in methanol or ethanol.[1]

• Sample preparation: Various concentrations of the test compound are prepared in the same solvent.[1]

• Reaction: In a 96-well plate, 100 µL of the DPPH solution is added to 100 µL of each sample concentration. A control well should contain 100 µL of DPPH solution and 100 µL of the solvent.[1]

• Incubation: The plate is incubated in the dark at room temperature for 30 minutes.[1]

• Measurement: The absorbance is measured at 517 nm using a microplate reader.[1]

• Calculation: The percentage of radical scavenging activity is calculated using the formula: % Inhibition = [ (Abs_control - Abs_sample) / Abs_control ] x 100. The IC50 value is then determined by plotting the percentage of inhibition against the antioxidant concentration.[1]

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay

This assay is predicated on the ability of an antioxidant to scavenge the pre-formed ABTS radical cation (ABTS•+), a blue-green chromophore. The reduction of ABTS•+ by an antioxidant is measured by the decrease in its absorbance.[1]

Materials:

• ABTS (7 mM)

• Potassium persulfate (2.45 mM)

• Phosphate-buffered saline (PBS) or ethanol

• Test compound

• 96-well microplate

• Microplate reader

Procedure:

• Preparation of ABTS•+ solution: Equal volumes of 7 mM ABTS solution and 2.45 mM potassium persulfate solution are mixed. The mixture is allowed to stand in the dark at room temperature for 12-16 hours to generate the ABTS•+ radical.[1]

• Dilution of ABTS•+ solution: Before use, the ABTS•+ solution is diluted with PBS or ethanol to achieve an absorbance of 0.70 ± 0.02 at 734 nm.[1]

• Sample preparation: Various concentrations of the test compound are prepared.

• Reaction: In a 96-well plate, 190 µL of the diluted ABTS•+ solution is added to 10 µL of each sample concentration.[1]

• Incubation: The plate is incubated in the dark at room temperature for 6 minutes.[1]

• Measurement: The absorbance is measured at 734 nm.

• Calculation: The percentage of scavenging is calculated similarly to the DPPH assay, and the IC50 value is determined.[1]

Caption: A typical experimental workflow for in vitro antioxidant activity assays.

References

• 1. benchchem.com [benchchem.com]
• 2. In vitro evaluation of the antioxidant potential, phenolic and flavonoid contents of the stem bark ethanol extract of Anogeissus leiocarpus - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. e3s-conferences.org [e3s-conferences.org]

A Head-to-Head Comparison of the Anti-Inflammatory Activities of Syringaresinol Diglucoside and Dexamethasone

For Researchers, Scientists, and Drug Development Professionals

In the quest for novel anti-inflammatory agents, both natural compounds and established synthetic drugs present unique advantages. This guide provides a detailed comparison of the anti-inflammatory properties of Syringaresinol diglucoside, a naturally occurring lignan, and dexamethasone (B1670325), a potent synthetic glucocorticoid. While direct head-to-head experimental data is limited in publicly available literature, this document synthesizes findings from various studies to offer a comparative overview of their mechanisms of action, effects on key inflammatory mediators, and the experimental protocols used for their evaluation.

Mechanisms of Anti-Inflammatory Action

Both Syringaresinol diglucoside and dexamethasone exert their anti-inflammatory effects by modulating key signaling pathways involved in the inflammatory response. However, their primary molecular targets and modes of action differ significantly.

Syringaresinol Diglucoside: This phenolic compound, found in various plants, has been shown to suppress inflammatory processes primarily through the inhibition of pro-inflammatory transcription factors such as Nuclear Factor-kappa B (NF-κB) and Activator Protein-1 (AP-1). By inhibiting these pathways, Syringaresinol diglucoside reduces the expression of a cascade of inflammatory genes.

Dexamethasone: As a synthetic glucocorticoid, dexamethasone's mechanism is well-established and centers on its interaction with the glucocorticoid receptor (GR). The activated GR complex can translocate to the nucleus to either upregulate anti-inflammatory genes or repress the activity of pro-inflammatory transcription factors like NF-κB and AP-1.

Below are diagrams illustrating the key signaling pathways modulated by each compound.

Navigating Phytoestrogen Analysis: A Guide to Syringaresinol Diglucoside Cross-reactivity in Immunoassays

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of phytoestrogens is critical for understanding their roles in health and disease. However, immunoassays, a common tool for their detection, can be susceptible to cross-reactivity, leading to potentially skewed results. This guide provides a focused comparison of the cross-reactivity of syringaresinol (B1662434), the aglycone of syringaresinol diglucoside, within immunoassays developed for the mammalian lignan (B3055560) enterolactone (B190478). As dietary lignans (B1203133) like syringaresinol diglucoside are metabolized by the gut microbiota to enterolactone, the specificity of enterolactone assays is paramount for accurate exposure assessment.

Understanding the Challenge: Lignan Metabolism and Immunoassay Specificity

Dietary lignans, such as syringaresinol diglucoside, are not biologically active in their native form. Upon ingestion, gut microbiota metabolize them through deglycosylation and subsequent transformations into mammalian lignans, primarily enterolactone and enterodiol. These enterolignans are structurally similar to endogenous estrogens and can bind to estrogen receptors, initiating cellular signaling.[1]

Immunoassays for phytoestrogens typically employ antibodies raised against a specific target, like enterolactone. Cross-reactivity occurs when other structurally similar compounds present in the sample also bind to the antibody, leading to an overestimation of the target analyte's concentration. This guide examines the extent to which syringaresinol, a direct precursor in the metabolic pathway to enterolactone, interferes with this critical measurement.

Comparative Cross-Reactivity Data

The specificity of an immunoassay is determined by testing the antibody against a panel of structurally related compounds. The following table summarizes the cross-reactivity of syringaresinol and other relevant plant lignans in two different competitive enzyme-linked immunosorbent assays (ELISAs) developed for enterolactone. The data is presented as the percentage of cross-reactivity relative to enterolactone (100%).

Compound	Enterolactone ELISA (Umezawa et al., 1999)	Enterolactone ELISA (de Klerk, 2006)
Enterolactone (ENL)	100%	100%
Enterodiol (END)	3.3%	12.0%
Syringaresinol (SYR)	< 0.01%	0.1%
Secoisolariciresinol	< 0.01%	0.2%
Matairesinol	0.02%	0.8%
Lariciresinol	< 0.01%	0.1%
Pinoresinol	< 0.01%	0.1%
Daidzein (an isoflavone)	< 0.01%	Not Reported
Genistein (an isoflavone)	< 0.01%	Not Reported

Data compiled from published research findings.

As the data indicates, the cross-reactivity of syringaresinol in these enterolactone-specific immunoassays is exceptionally low (<0.1%). This suggests that while syringaresinol is a metabolic precursor, its presence is unlikely to cause significant interference in a well-designed ELISA targeting enterolactone. The minor differences in cross-reactivity between the two assays can be attributed to the use of different antibodies and assay conditions.

Visualizing Experimental and Biological Pathways

To better understand the processes involved, the following diagrams illustrate the experimental workflow for determining cross-reactivity and the biological signaling pathway of phytoestrogens.

Caption: Workflow for a competitive ELISA to determine cross-reactivity.

Caption: Simplified phytoestrogen signaling pathway via estrogen receptors.

Experimental Protocol: Competitive ELISA for Enterolactone

This protocol is a representative methodology for determining the concentration and cross-reactivity of lignans in a competitive immunoassay format.

1. Materials and Reagents:

• 96-well microtiter plates

• Enterolactone-protein conjugate (for coating)

• Rabbit anti-enterolactone primary antibody

• Enterolactone standard

• Test compounds (Syringaresinol, other lignans)

• Enzyme-labeled anti-rabbit secondary antibody (e.g., HRP-conjugated)

• Coating Buffer (e.g., carbonate-bicarbonate buffer, pH 9.6)

• Wash Buffer (e.g., PBS with 0.05% Tween-20)

• Blocking Buffer (e.g., 1% BSA in PBS)

• Assay Buffer (for dilutions)

• Substrate Solution (e.g., TMB)

• Stop Solution (e.g., 2N H₂SO₄)

• Microplate reader

2. Procedure:

• Plate Coating:

  • Dilute the enterolactone-protein conjugate in Coating Buffer to an optimal concentration.

  • Add 100 µL of the diluted conjugate to each well of the microtiter plate.

  • Incubate overnight at 4°C.

  • Wash the plate three times with Wash Buffer.

• Blocking:

  • Add 200 µL of Blocking Buffer to each well.

  • Incubate for 1-2 hours at room temperature.

  • Wash the plate three times with Wash Buffer.

• Competitive Reaction:

  • Prepare serial dilutions of the enterolactone standard and each test compound in Assay Buffer.

  • Add 50 µL of the standard or test compound solution to the appropriate wells.

  • Add 50 µL of the diluted anti-enterolactone primary antibody to each well.

  • Incubate for 2 hours at room temperature (or as optimized).

• Detection:

  • Wash the plate four times with Wash Buffer.

  • Add 100 µL of the diluted enzyme-labeled secondary antibody to each well.

  • Incubate for 1 hour at room temperature.

  • Wash the plate five times with Wash Buffer.

  • Add 100 µL of Substrate Solution to each well and incubate in the dark until sufficient color develops (typically 15-30 minutes).

  • Add 50 µL of Stop Solution to each well to stop the reaction.

• Data Analysis:

  • Read the optical density (OD) of each well using a microplate reader at the appropriate wavelength (e.g., 450 nm for TMB).

  • Generate a standard curve by plotting the OD against the concentration of the enterolactone standard. Note that in a competitive ELISA, the signal is inversely proportional to the concentration.

  • Determine the concentration of each test compound that causes 50% inhibition of the maximum signal (IC50).

  • Calculate the percent cross-reactivity using the following formula: % Cross-Reactivity = (IC50 of Enterolactone / IC50 of Test Compound) x 100

Conclusion

This guide demonstrates that immunoassays developed for the mammalian lignan enterolactone exhibit a high degree of specificity. The direct metabolic precursor, syringaresinol (the aglycone of syringaresinol diglucoside), shows minimal cross-reactivity, suggesting that its presence in a biological sample is unlikely to interfere with accurate enterolactone quantification. For researchers in drug development and nutritional science, this provides confidence in using well-characterized enterolactone immunoassays for exposure assessment. However, it remains crucial for laboratories to validate their specific assay and determine the cross-reactivity profile of any suspected interfering compounds within their own experimental setup. When absolute specificity is required, orthogonal methods such as liquid chromatography-mass spectrometry (LC-MS/MS) should be employed for confirmation.

References

• 1. mdpi.com [mdpi.com]

A Comparative Guide to the Structural Verification of Syringaresinol Diglucoside Using 2D NMR Techniques

The definitive structural elucidation of complex natural products is a cornerstone of phytochemical research and drug development. Syringaresinol (B1662434) diglucoside, a lignan (B3055560) glycoside, represents a class of molecules whose intricate stereochemistry and glycosidic linkages necessitate powerful analytical techniques for unambiguous characterization. This guide provides an objective comparison of 2D Nuclear Magnetic Resonance (NMR) spectroscopy with other analytical methods, supported by experimental data and detailed protocols, demonstrating its superior capability for complete structural assignment in solution.

The Power of 2D NMR in Structure Elucidation

While 1D NMR (¹H and ¹³C) provides an essential census of the protons and carbons within a molecule, it falls short of revealing the complete connectivity. 2D NMR spectroscopy overcomes this limitation by mapping correlations between nuclei, allowing for the systematic assembly of the molecular structure. Key techniques include:

• ¹H-¹H COSY (Correlation Spectroscopy): Identifies protons that are spin-spin coupled, typically those on adjacent carbons (2-3 bonds apart).

• HSQC (Heteronuclear Single Quantum Coherence): Correlates each proton signal with the carbon atom it is directly attached to (one-bond ¹H-¹³C correlation).

• HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons that are separated by multiple bonds (typically 2-4 bonds), which is crucial for connecting different molecular fragments.

For a molecule like Syringaresinol diglucoside, these techniques are indispensable for piecing together the syringaresinol core, identifying the sugar moieties as glucose, and, most critically, determining the precise attachment point of the glucose units to the aglycone.

Quantitative NMR Data for Syringaresinol Diglucoside

The following table summarizes the ¹H and ¹³C NMR chemical shifts and key 2D correlations for Syringaresinol diglucoside, recorded in deuterated methanol (B129727) (CD₃OD). The symmetrical nature of the molecule means that corresponding atoms on each half (e.g., C-1 and C-1', the two glucose units) are chemically equivalent.[1]

Table 1: ¹H and ¹³C NMR Data and 2D Correlations for Syringaresinol Diglucoside

Position	δC (ppm)	δH (ppm)	¹H-¹H COSY Correlations	Key HMBC Correlations (H → C)
Aglycone
1, 1'	139.62	-	-	H-2/6 → C-1, C-2/6, C-4
2/6, 2'/6'	104.96	6.72 (s)	-	H-2/6 → C-1, C-3/5, C-4
3/5, 3'/5'	154.49	-	-	OCH₃ → C-3/5
4, 4'	135.72	-	-	H-1" → C-4
7, 7'	87.26	4.77 (d)	H-8	H-7 → C-1, C-2/6, C-8, C-9
8, 8'	55.57	3.14 (m)	H-7, H-9	-
9, 9'	72.93	4.28 (m), 3.91 (m)	H-8	H-9 → C-7, C-8
OCH₃	56.90	3.86 (s)	-	OCH₃ → C-3/5
Glucose
1"	105.43	4.85 (d)	H-2"	H-1" → C-4, C-2", C-3", C-5"
2"	75.78	3.47 (m)	H-1", H-3"	-
3"	77.90	3.40 (m)	H-2", H-4"	-
4"	71.43	3.40 (m)	H-3", H-5"	-
5"	78.40	3.20 (m)	H-4", H-6"	-
6"	62.67	3.76 (m), 3.65 (dd)	H-5"	-

Data adapted from studies on syringaresinol glycosides.[1]

The critical correlation establishing the glycosidic linkage is the HMBC cross-peak between the anomeric proton of glucose (H-1" at δ 4.85) and the C-4 carbon of the syringaresinol aromatic ring (at δ 135.72).

Experimental Workflow and Protocols

The structural verification process follows a logical workflow, which can be visualized as follows:

Figure 1. Experimental workflow for 2D NMR-based structure verification.

Detailed Experimental Protocol:

• Sample Preparation:

  • Weigh approximately 5-10 mg of purified Syringaresinol diglucoside.[2]

  • Dissolve the sample in 0.5-0.6 mL of a suitable deuterated solvent, such as methanol-d₄ (CD₃OD) or pyridine-d₅, to ensure good signal dispersion.[2]

  • Transfer the solution into a 5 mm high-precision NMR tube.[2][3]

• NMR Data Acquisition:

  • All spectra should be acquired on a high-field NMR spectrometer (e.g., 400 MHz or higher) to achieve optimal resolution and sensitivity.[1]

  • 1D ¹H NMR: Acquire with a standard pulse sequence (e.g., zg30). Key parameters include a spectral width of ~12 ppm, an acquisition time of 2-3 seconds, and a relaxation delay of 1-2 seconds.[2]

  • 1D ¹³C NMR: Acquire with a proton-decoupled pulse sequence (e.g., zgpg30). A wider spectral width (~220 ppm) and a longer relaxation delay (2s) are necessary. Due to the low natural abundance of ¹³C, a higher number of scans (e.g., 1024-4096) is required.[2]

  • 2D Experiments (COSY, HSQC, HMBC): Utilize standard, gradient-selected pulse sequences. Optimize spectral widths in both dimensions to encompass all relevant signals. The number of increments in the indirect dimension and the number of scans per increment should be adjusted to achieve an adequate signal-to-noise ratio.

Visualizing Key Structural Correlations

The connectivity of Syringaresinol diglucoside is established by linking molecular fragments using through-bond correlations. The diagram below illustrates the most important COSY and HMBC correlations that confirm the structure.

Figure 2. Diagram of key COSY and HMBC correlations.

Comparison with Alternative Analytical Methods

While 2D NMR is the premier technique for determining the complete covalent structure in solution, other methods provide complementary information. The choice of technique depends on the specific question being asked and the nature of the sample.[4][5][6]

Table 2: Comparison of Structural Elucidation Techniques

Feature	2D NMR Spectroscopy	Mass Spectrometry (MS)	X-ray Crystallography
Information Provided	Complete covalent structure (connectivity), relative stereochemistry, solution conformation.	Molecular weight (HR-MS provides formula), fragmentation patterns for substructure clues.[4]	Absolute 3D structure, bond lengths, bond angles, crystal packing.
Sample Requirement	1-10 mg of >90% pure compound, soluble in deuterated solvents.[2][3]	Microgram to nanogram quantities; purity is important but complex mixtures can be analyzed (LC-MS).	High-quality single crystal (often a major bottleneck for natural products).
Primary Strength	Unambiguous determination of complex isomeric structures in their natural solution state.	High sensitivity and ability to determine molecular formula. Excellent for dereplication (identifying known compounds).[7]	Provides the "gold standard" for absolute structural proof when a suitable crystal is available.
Primary Limitation	Lower sensitivity compared to MS; requires relatively pure and larger sample amounts. Does not directly give absolute configuration.	Cannot distinguish between isomers (e.g., constitutional isomers, stereoisomers) without fragmentation standards.[4]	The absolute requirement for a diffracting single crystal, which is often difficult or impossible to grow.

Conclusion

For the comprehensive structural verification of Syringaresinol diglucoside, 2D NMR spectroscopy is the most powerful and definitive tool. It uniquely provides the necessary data to establish the complete atomic connectivity, including the crucial glycosidic linkages, directly in solution. While methods like mass spectrometry are invaluable for determining molecular formula and for rapid screening, and X-ray crystallography provides unparalleled detail for crystalline solids, 2D NMR remains the indispensable technique for assembling the complex structural puzzle of non-crystalline natural products. The combination of COSY, HSQC, and HMBC experiments delivers an unparalleled level of confidence in the final elucidated structure, which is critical for all subsequent research and development activities.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. Determination of glycan structure by nuclear magnetic resonance - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. benthamscience.com [benthamscience.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

A Comparative Guide to the Neuroprotective Effects of Lignans: Syringaresinol Diglucoside in Focus

For Researchers, Scientists, and Drug Development Professionals

The growing interest in natural compounds for the management of neurodegenerative diseases has spotlighted a class of polyphenols known as lignans (B1203133). Among these, syringaresinol (B1662434) diglucoside is emerging as a promising neuroprotective agent. This guide provides an objective comparison of the neuroprotective effects of syringaresinol diglucoside with other notable lignans, including secoisolariciresinol (B192356) diglucoside, pinoresinol (B1678388) diglucoside, matairesinol, and lariciresinol. The comparison is supported by experimental data, detailed methodologies for key assays, and visualizations of the underlying signaling pathways.

Quantitative Comparison of Neuroprotective Effects

The neuroprotective efficacy of these lignans is assessed through their ability to mitigate cellular damage, reduce oxidative stress, and suppress inflammatory responses. The following tables summarize quantitative data from various studies. It is important to note that the experimental conditions, such as cell lines, animal models, and concentrations, vary across studies, which should be considered when comparing the data.

Table 1: Neuroprotective Effects of Syringaresinol and its Diglucoside

Parameter	Model System	Treatment	Result	Reference
Cognitive Function	Diabetes-associated Alzheimer's disease mouse model	Syringaresinol (5 and 15 mg/kg)	Improved performance in Y-maze, Morris water maze, and novel object recognition tests	[1]
Cell Viability	Differentiated SH-SY5Y cells (H2O2-induced oxidative stress)	(-)-Syringaresinol (1-50 µM)	Protective effects observed	[2]
Inflammatory Cytokines (IL-1β, IL-6)	SW982 human synovial sarcoma cells	(+)-Syringaresinol-di-O-beta-D-glucoside	Potent inhibition of IL-1β and IL-6 mRNA expression	[3]
Prostaglandin E2 (PGE2) Production	SW982 human synovial sarcoma cells	(+)-Syringaresinol-di-O-beta-D-glucoside	Significant suppression of PGE2 production	[3]

Table 2: Neuroprotective Effects of Secoisolariciresinol Diglucoside (SDG)

Parameter	Model System	Treatment	Result	Reference
Oxidative Stress (8-OHG)	Rodent model of painful radiculopathy	Synthetic SDG	Reduced 8-OHG levels in dorsal root ganglia and spinal cord	[4][5]
Neuroinflammation	Female Alzheimer's disease mice	SDG	Decreased levels of TNF-α, IL-6, and IL-10	[6]
Leukocyte Adhesion and Migration	In vivo model of aseptic encephalitis	Orally administered SDG	Diminished leukocyte adhesion to and migration across the blood-brain barrier	[7]

Table 3: Neuroprotective Effects of Pinoresinol Diglucoside (PDG)

Parameter	Model System	Treatment	Result	Reference
Pro-inflammatory Cytokines (TNF-α, IL-1β)	Aβ1-42-induced Alzheimer's disease mouse model	PDG (5 and 10 mg/kg)	Restrained the release of TNF-α and IL-1β	[8]
Oxidative Stress (ROS, MDA)	Aβ1-42-induced Alzheimer's disease mouse model	PDG (5 and 10 mg/kg)	Reduced levels of ROS and malondialdehyde	[8]
Antioxidant Enzymes (SOD, Catalase)	Aβ1-42-induced Alzheimer's disease mouse model	PDG (5 and 10 mg/kg)	Promoted the activity of SOD and catalase	[8]
IL-6 and MCP-1 Secretion	IL-1β-stimulated Caco-2 cells	Pinoresinol	Dose-dependently decreased IL-6 and MCP-1 secretions	[9]

Table 4: Neuroprotective Effects of Matairesinol

Parameter	Model System	Treatment	Result	Reference
Pro-inflammatory Factors (TNF-α, IL-1β, IL-6, etc.)	Sepsis-mediated brain injury in rats and LPS-stimulated microglia	Matairesinol	Hampered the expression of pro-inflammatory factors	[2][10]
Antioxidant Enzymes (GSH-Px, SOD)	Sepsis-mediated brain injury in rats and LPS-stimulated microglia	Matairesinol	Facilitated the contents of GSH-Px and SOD	[2][10]
Nitric Oxide Production	LPS-induced BV2 microglia cells	Matairesinol (6.25, 12.5, 25 µM)	Reduced the production of nitric oxide	[11][12]

Table 5: Neuroprotective Effects of Lariciresinol

Parameter	Model System	Treatment	Result	Reference
Reactive Oxygen Species (ROS) Generation	RAW 246.7 murine macrophage cells	(+)-Lariciresinol	Inhibited ROS generation in a dose-dependent manner	[13]
Antioxidant Enzymes (SOD, GPx, CAT)	RAW 246.7 murine macrophage cells	(+)-Lariciresinol	Markedly higher transcriptional and translational levels of SOD, GPx, and CAT	[13]
Tumor Growth	Human MCF-7 breast cancer xenografts in mice	Dietary lariciresinol	Inhibited tumor growth and enhanced tumor cell apoptosis	[14]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are representative protocols for key experiments cited in the comparison.

Cell Viability Assessment: MTT Assay

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric method used to assess cell metabolic activity, which is an indicator of cell viability.

Protocol:

• Cell Seeding: Plate cells in a 96-well plate at a density of 1 x 10⁴ to 1 x 10⁵ cells/well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of the lignan (B3055560) of interest for the desired duration (e.g., 24, 48, or 72 hours). Include a vehicle control (e.g., DMSO) and a positive control for cytotoxicity.

• MTT Addition: After the treatment period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

• Incubation: Incubate the plate for 2 to 4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan (B1609692) crystals.

• Solubilization: Add 100 µL of a solubilization solution (e.g., DMSO or a solution of 40% DMF in 2% acetic acid with 16% SDS, pH 4.7) to each well to dissolve the formazan crystals.[15]

• Absorbance Measurement: Shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization and measure the absorbance at 570 nm using a microplate reader.

Measurement of Reactive Oxygen Species (ROS): DCFH-DA Assay

The 2',7'-dichlorodihydrofluorescein (B1593923) diacetate (DCFH-DA) assay is a common method for detecting intracellular ROS.

Protocol:

• Cell Seeding and Treatment: Seed cells in a 96-well plate and treat with the lignan and/or an oxidative stress-inducing agent.

• DCFH-DA Staining: Wash the cells once with a suitable buffer (e.g., DMEM or PBS). Add 100 µL of a DCFH-DA working solution (typically 10-20 µM in serum-free medium) to each well and incubate at 37°C for 30 minutes in the dark.[16]

• Washing: Remove the DCFH-DA solution and wash the cells twice with PBS to remove excess probe.[16]

• Fluorescence Measurement: Add 100 µL of PBS to each well and immediately measure the fluorescence intensity using a fluorescence microplate reader with excitation and emission wavelengths of approximately 485 nm and 535 nm, respectively.[17]

Quantification of Inflammatory Cytokines: ELISA

Enzyme-Linked Immunosorbent Assay (ELISA) is a widely used immunological assay for quantifying soluble proteins such as cytokines.

Protocol for TNF-α and IL-6:

• Plate Coating: Coat a 96-well plate with a capture antibody specific for the cytokine of interest (e.g., anti-human TNF-α) and incubate overnight at 4°C.[18]

• Blocking: Wash the plate and block non-specific binding sites with a blocking buffer (e.g., 1% BSA in PBS) for 1-2 hours at room temperature.[18]

• Sample and Standard Incubation: Add standards of known cytokine concentrations and the experimental samples (e.g., cell culture supernatants) to the wells and incubate for 2 hours at room temperature.[19]

• Detection Antibody: Wash the plate and add a biotin-conjugated detection antibody specific for the cytokine. Incubate for 1-2 hours at room temperature.

• Streptavidin-HRP: Wash the plate and add streptavidin-horseradish peroxidase (HRP) conjugate. Incubate for 20-30 minutes at room temperature.[19]

• Substrate Addition: Wash the plate and add a substrate solution (e.g., TMB). A color change will develop in proportion to the amount of cytokine present.

• Stopping the Reaction: Stop the reaction by adding a stop solution (e.g., 2N H₂SO₄).

• Absorbance Reading: Measure the absorbance at 450 nm using a microplate reader. The concentration of the cytokine in the samples is determined by comparison to the standard curve.[19]

Signaling Pathways and Mechanisms of Action

The neuroprotective effects of these lignans are mediated through the modulation of various intracellular signaling pathways.

Syringaresinol Diglucoside and the AMPK Pathway

Syringaresinol has been shown to exert its neuroprotective effects through the activation of the AMP-activated protein kinase (AMPK) pathway. AMPK is a key cellular energy sensor that, when activated, promotes cellular stress resistance.[1]

Syringaresinol Diglucoside activates the AMPK pathway.

Secoisolariciresinol Diglucoside and Neuroinflammation

Secoisolariciresinol diglucoside (SDG) demonstrates neuroprotective effects by mitigating neuroinflammation. It has been shown to reduce the expression of adhesion molecules on brain endothelial cells, thereby limiting the infiltration of inflammatory cells into the central nervous system.[7]

References

• 1. mdpi.com [mdpi.com]
• 2. Matairesinol exerts anti-inflammatory and antioxidant effects in sepsis-mediated brain injury by repressing the MAPK and NF-κB pathways through up-regulating AMPK - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. (+)-Syringaresinol-di-O-beta-D-glucoside, a phenolic compound from Acanthopanax senticosus Harms, suppresses proinflammatory mediators in SW982 human synovial sarcoma cells by inhibiting activating protein-1 and/or nuclear factor-kappaB activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthetic Secoisolariciresinol Diglucoside Attenuates Established Pain, Oxidative Stress and Neuroinflammation in a Rodent Model of Painful Radiculopathy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthetic Secoisolariciresinol Diglucoside Attenuates Established Pain, Oxidative Stress and Neuroinflammation in a Rodent Model of Painful Radiculopathy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Secoisolariciresinol diglucoside attenuates neuroinflammation and cognitive impairment in female Alzheimer's disease mice via modulating gut microbiota metabolism and GPER/CREB/BDNF pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Secoisolariciresinol diglucoside is a blood-brain barrier protective and anti-inflammatory agent: implications for neuroinflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Matairesinol exerts anti-inflammatory and antioxidant effects in sepsis-mediated brain injury by repressing the MAPK and NF-κB pathways through up-regulating AMPK - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Matairesinol Suppresses Neuroinflammation and Migration Associated with Src and ERK1/2-NF-κB Pathway in Activating BV2 Microglia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Antioxidant efficacy and the upregulation of Nrf2-mediated HO-1 expression by (+)-lariciresinol, a lignan isolated from Rubia philippinensis, through the activation of p38 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 16. Detection of Total Reactive Oxygen Species in Adherent Cells by 2’,7’-Dichlorodihydrofluorescein Diacetate Staining - PMC [pmc.ncbi.nlm.nih.gov]
• 17. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 18. Enzyme-Linked Immunosorbent Assay (ELISA) for Detection of Human TNF-α in Culture Supernatants - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 19. resources.rndsystems.com [resources.rndsystems.com]

Safety & Regulatory Compliance

Personal protective equipment for handling Syringaresinol diglucoside

This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals handling Syringaresinol diglucoside. The following procedures are designed to ensure safe handling, operation, and disposal in a laboratory setting.

Personal Protective Equipment (PPE)

While the Safety Data Sheet (SDS) for (-)-Syringaresinol di-O-glucoside indicates that the substance is not classified as hazardous, it is best practice to adhere to standard laboratory safety protocols to minimize exposure and ensure a safe working environment.[1] The following table summarizes the recommended personal protective equipment.

PPE Category	Recommended Equipment	Justification
Eye Protection	Safety glasses with side shields or safety goggles.	Protects eyes from potential splashes or airborne particles of the compound.
Hand Protection	Nitrile gloves.	Prevents direct skin contact with the chemical. Although the SDS does not specify a glove material, nitrile gloves are a common standard in laboratory settings for handling non-hazardous and many hazardous chemicals.[1][2]
Body Protection	A standard laboratory coat.	Protects clothing and skin from accidental spills.
Respiratory Protection	Generally not required under normal handling conditions with adequate ventilation.[1] An air-purifying respirator with a P100 (HEPA) filter may be used as a precaution if working outside of a fume hood or if there is a potential for generating dust.[3]	Syringaresinol diglucoside is a solid powder, and minimizing the inhalation of any airborne particles is a good laboratory practice.[3][4]

Operational and Disposal Plans

Proper handling and disposal are critical for laboratory safety and environmental protection. The following step-by-step procedures should be followed.

Handling Procedures:

• Preparation:

  • Ensure the work area, such as a chemical fume hood or a designated benchtop, is clean and uncluttered.

  • Verify that all necessary PPE is available and in good condition.

  • Have all necessary equipment, such as spatulas, weigh boats, and containers, ready.

• Weighing and Aliquoting:

  • Perform weighing and handling of the solid compound in an area with good ventilation, preferably within a chemical fume hood, to minimize the potential for creating and inhaling dust.

  • Carefully open the container to avoid creating airborne dust.[3]

  • Use a clean spatula to transfer the desired amount of the powder to a weigh boat or a suitable container.[3]

  • If preparing a solution, add the solvent to the powder slowly and carefully to prevent splashing.[3]

  • Keep the primary container securely closed when not in use.[3]

• Post-Handling:

  • Clean all equipment that has come into contact with the compound.[3]

  • Wipe down the work surface with a damp cloth or paper towel.[3]

  • Dispose of all contaminated disposables, such as gloves and weigh boats, in the designated chemical waste container.[3]

  • Wash hands thoroughly with soap and water after handling is complete.

Disposal Plan:

As a best practice, even for non-classified chemicals, waste should be managed responsibly to prevent environmental contamination.

• Solid Waste:

  • Collect all disposable materials that have been in contact with Syringaresinol diglucoside, including gloves, weigh boats, and contaminated paper towels.[3]

  • Place these materials in a clearly labeled, sealed plastic bag or a designated solid chemical waste container.[3]

  • It is recommended to treat this as chemical waste; consult your institution's Environmental Health and Safety (EHS) office for specific disposal guidelines.[3]

• Liquid Waste:

  • Collect any solutions containing Syringaresinol diglucoside in a designated, sealed, and clearly labeled liquid waste container.[3]

  • Do not pour solutions down the drain.[3]

  • Arrange for disposal through your institution's hazardous waste management program.[3]

• Empty Containers:

  • Thoroughly rinse the empty container with a suitable solvent (e.g., ethanol (B145695) or isopropanol).[4]

  • Collect the rinsate as liquid chemical waste.[3]

  • After triple-rinsing and defacing the label, the container can often be disposed of as regular laboratory glass or plastic waste, in accordance with your institution's policies.[3]

Experimental Workflow and Safety Diagram

The following diagram illustrates the key steps for the safe handling and disposal of Syringaresinol diglucoside.

Caption: Workflow for safe handling and disposal of Syringaresinol diglucoside.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. royalbrinkman.com [royalbrinkman.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]